RuH2(PPh3)4

Core Science & Biosynthesis

An In-depth Technical Guide to Dihydridotetrakis(triphenylphosphine)ruthenium(II)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), with the chemical formula RuH2(PPh3)4, is a coordination complex of ruthenium that serves as a highly effective and versatile homogeneous catalyst in a multitude of organic transformations.[1] Its utility in promoting reactions under neutral conditions makes it a valuable tool in modern synthetic chemistry, particularly in the pharmaceutical and fine chemical industries where mild reaction conditions are often paramount. This guide provides a comprehensive overview of the synthesis, structure, properties, and catalytic applications of RuH2(PPh3)4, with a focus on detailed experimental protocols and mechanistic insights.

Full Name and Structure

The full and systematic name of the compound is Dihydridotetrakis(triphenylphosphine)ruthenium(II) .[1]

Physical and Spectroscopic Properties

RuH2(PPh3)4 is typically an ochre or yellow to yellow-green lustrous powder.[1] It is sensitive to air and should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C.[1] The compound's properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C72H62P4Ru	[1]
Molecular Weight	1156.26 g/mol	[2]
CAS Number	19529-00-1	[1]
Appearance	Ochre/Lustrous Powder	[1]
Melting Point	181-183 °C (decomposes)	[1]
Solubility
Dichloromethane	Soluble
Toluene	Soluble
Benzene	Soluble
Tetrahydrofuran (THF)	Soluble
Acetone	Soluble
Acetonitrile	Soluble
Methanol	Sparingly Soluble
Ethanol	Sparingly Soluble
Water	Insoluble
¹H NMR (Hydride region)	δ -10.14 ppm (multiplet in benzene-d6)
³¹P NMR	Signals corresponding to coordinated triphenylphosphine

Synthesis of Dihydridotetrakis(triphenylphosphine)ruthenium(II)

The synthesis of RuH2(PPh3)4 can be achieved from various ruthenium precursors. A common method involves the reduction of a ruthenium(III) salt in the presence of excess triphenylphosphine.

Experimental Protocol: Synthesis from Ruthenium(III) Chloride Hydrate

This procedure is adapted from established methods for the synthesis of related ruthenium-phosphine complexes.

Materials:

• Ruthenium(III) chloride hydrate (RuCl3·xH2O)

• Triphenylphosphine (PPh3)

• Anhydrous, deoxygenated methanol

• Nitrogen or Argon gas for inert atmosphere

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas inlet and outlet (bubbler)

• Heating mantle or oil bath

• Filtration apparatus (e.g., Büchner funnel)

• Schlenk line or glovebox for handling air-sensitive materials

Procedure:

• Inert Atmosphere: The entire apparatus is thoroughly dried and assembled. The system is then purged with nitrogen or argon gas to establish an inert atmosphere.

• Reaction Setup: To the three-necked flask, add ruthenium(III) chloride hydrate (1 equivalent) and anhydrous, deoxygenated methanol.

• Addition of Ligand: While stirring the solution, add an excess of triphenylphosphine (at least 7 equivalents).

• Reduction and Complexation: The mixture is heated to reflux under a continuous flow of inert gas. The progress of the reaction is monitored by a color change. The reduction of Ru(III) to Ru(II) and subsequent coordination of the hydride and phosphine ligands occurs during this step. The hydride ligands are typically sourced from the solvent or a reducing agent if added.

• Isolation of Product: After the reaction is complete (typically several hours), the mixture is cooled to room temperature. The product, RuH2(PPh3)4, will precipitate out of the solution as a solid.

• Purification: The solid product is collected by filtration under an inert atmosphere. It is then washed with cold, deoxygenated methanol and subsequently with diethyl ether to remove any unreacted starting materials and byproducts.

• Drying and Storage: The resulting yellow to yellow-green powder is dried under vacuum and stored in a sealed container under an inert atmosphere at a low temperature (2-8°C).

Catalytic Applications and Mechanisms

RuH2(PPh3)4 is a versatile catalyst for a range of organic transformations, including hydrogenation, isomerization, and various bond-forming reactions. Two prominent examples are the Michael addition and alcohol dehydrogenation.

Michael Addition of Stabilized Carbon Nucleophiles

RuH2(PPh3)4 is an effective catalyst for the Michael addition of active methylene compounds to α,β-unsaturated carbonyls.[3] This reaction proceeds under neutral conditions, which is a significant advantage over traditional base-catalyzed methods that can lead to side reactions.

Proposed Catalytic Cycle:

The catalytic cycle is believed to involve the following key steps:

• Ligand Dissociation: The catalytically active species is likely a coordinatively unsaturated ruthenium complex formed by the dissociation of one or more triphenylphosphine ligands.

• Activation of the Nucleophile: The active ruthenium species coordinates to the Michael donor (the active methylene compound), facilitating its deprotonation to form a ruthenium enolate intermediate.

• Michael Addition: The enolate then attacks the Michael acceptor (the α,β-unsaturated compound) in a conjugate addition fashion.

• Protonolysis and Catalyst Regeneration: The resulting adduct undergoes protonolysis, releasing the product and regenerating the active ruthenium hydride species to complete the catalytic cycle.

Caption: Proposed catalytic cycle for the RuH2(PPh3)4-catalyzed Michael addition.

Experimental Protocol: Michael Addition of Diethyl Malonate to Methyl Vinyl Ketone [4]

Materials:

• RuH2(PPh3)4

• Diethyl malonate

• Methyl vinyl ketone

• Anhydrous acetonitrile

• Nitrogen or Argon gas

Equipment:

• Glass-lined reactor or Schlenk flask

• Mechanical or magnetic stirrer

• Reflux condenser

• Thermocouple or thermometer

• Inert gas inlet and outlet

Procedure:

• Reactor Setup: A glass-lined reactor is rendered inert by purging with dry nitrogen.

• Charging the Reactor: The reactor is charged with diethyl malonate (1.0 mol), anhydrous acetonitrile (800 mL), and RuH2(PPh3)4 (0.02 mol).

• Reaction Initiation: The mixture is stirred at room temperature. Methyl vinyl ketone (1.2 mol) is then added dropwise to the solution.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is then purified by column chromatography on silica gel to isolate the desired Michael adduct.

Acceptorless Dehydrogenation of Alcohols

RuH2(PPh3)4 and related ruthenium complexes can catalyze the dehydrogenation of alcohols to aldehydes and ketones with the liberation of molecular hydrogen. This process is of great interest for sustainable chemical synthesis and hydrogen production.

Catalytic Mechanism Overview:

The mechanism of alcohol dehydrogenation is complex and can proceed through multiple pathways. A generally accepted pathway involves:

• Formation of a Ruthenium Alkoxide: The alcohol substrate coordinates to the ruthenium center, followed by deprotonation (often facilitated by a base) to form a ruthenium alkoxide intermediate.

• β-Hydride Elimination: The ruthenium alkoxide undergoes β-hydride elimination to yield the corresponding carbonyl compound (aldehyde or ketone) and a ruthenium dihydride species.

• Hydrogen Elimination and Catalyst Regeneration: The ruthenium dihydride complex then eliminates molecular hydrogen (H2) to regenerate the catalytically active species.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for conducting a catalytic reaction using RuH2(PPh3)4.

Caption: General experimental workflow for catalysis using RuH2(PPh3)4.

Conclusion

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is a robust and highly valuable catalyst for a wide array of organic transformations. Its ability to function under mild and neutral conditions makes it particularly suitable for the synthesis of complex and sensitive molecules, a common requirement in drug development and the fine chemicals industry. A thorough understanding of its properties, synthesis, and catalytic mechanisms, as detailed in this guide, is essential for its effective application in research and industrial settings.

References

• 1. Cas 19529-00-1,DIHYDRIDOTETRAKIS(TRIPHENYLPHOSPHINE)RUTHENIUM(II) | lookchem [lookchem.com]
• 2. Synthesis and solution studies of ruthenium(II) complexes with thiazole and antileukaemic drug thiopurines. Crystal structure of trans-dichlorotris(1,3-thiazole)(triphenylphosphine)ruthenium(II) [ ] ‡ - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Synthesis of Dihydridotetrakis(triphenylphosphine)ruthenium(II): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, a versatile catalyst in organic synthesis. The document details a reliable experimental protocol, presents key quantitative data in a structured format, and illustrates the synthetic workflow.

Overview and Chemical Properties

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is a coordination complex of ruthenium widely employed as a catalyst in a variety of organic transformations, including hydrogenation, isomerization, and transfer hydrogenation reactions. The complex is an air-sensitive, yellow crystalline solid.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Formula	C₇₂H₆₂P₄Ru
Molecular Weight	1152.26 g/mol
Appearance	Yellow to orange-yellow powder/crystals
Melting Point	147-149 °C (decomposes)
Solubility	Soluble in aromatic hydrocarbons (benzene, toluene), dichloromethane; sparingly soluble in ethers and alkanes.

Synthetic Protocol

The synthesis of RuH₂(PPh₃)₄ is most reliably achieved through the reduction of a ruthenium(III) precursor in the presence of an excess of triphenylphosphine. The following protocol is adapted from a well-established procedure in Inorganic Syntheses.

Materials and Reagents

Table 2: Reagents and Materials

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Ruthenium(III) chloride hydrate	RuCl₃·xH₂O	~261.43 (for x=3)	1.0 g	~3.8
Triphenylphosphine	P(C₆H₅)₃	262.29	6.0 g	22.9
Sodium borohydride	NaBH₄	37.83	1.0 g	26.4
Ethanol	C₂H₅OH	46.07	200 mL	-
Diethyl ether	(C₂H₅)₂O	74.12	100 mL	-

Experimental Procedure

• Preparation of the Reaction Mixture: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, a suspension of 1.0 g of ruthenium(III) chloride hydrate and 6.0 g of triphenylphosphine in 150 mL of ethanol is prepared.

• Reduction Step: The mixture is heated to reflux under a nitrogen atmosphere with vigorous stirring. Once the solution is boiling, a solution of 1.0 g of sodium borohydride in 50 mL of ethanol is added dropwise over a period of 20-30 minutes. The color of the reaction mixture typically changes from brown to yellow-orange.

• Reaction Completion and Crystallization: After the addition of the sodium borohydride solution is complete, the reaction mixture is refluxed for an additional 2 hours. The heating is then stopped, and the flask is allowed to cool slowly to room temperature, and then further cooled in an ice bath to promote crystallization.

• Isolation and Purification: The resulting yellow crystalline product is collected by filtration under a stream of nitrogen. The solid is washed with two 20 mL portions of ethanol, followed by two 20 mL portions of diethyl ether, and then dried in vacuo.

• Storage: The final product should be stored under an inert atmosphere (e.g., nitrogen or argon) in a sealed container, as it is sensitive to air.

Expected Yield

The typical yield for this synthesis is in the range of 80-90%.

Characterization Data

The identity and purity of the synthesized RuH₂(PPh₃)₄ can be confirmed by various spectroscopic techniques.

Table 3: Spectroscopic Data

Technique	Observed Data
¹H NMR (C₆D₆)	δ -8.5 to -6.5 ppm (complex multiplet, Ru-H)
³¹P{¹H} NMR (C₆D₆)	δ ~40-50 ppm (broad singlet)
IR (Nujol mull)	ν(Ru-H) ~2080 cm⁻¹ (hydride stretch)

Experimental Workflow and Logic

The synthesis of dihydridotetrakis(triphenylphosphine)ruthenium(II) follows a clear and logical progression from starting materials to the final product. The key steps involve the in situ reduction of the ruthenium center and coordination of the phosphine ligands.

Caption: Synthetic workflow for RuH₂(PPh₃)₄.

The signaling pathway for the synthesis can be conceptualized as the transformation of the ruthenium precursor through reduction and ligand coordination.

Caption: Conceptual pathway for RuH₂(PPh₃)₄ formation.

An In-depth Technical Guide to Dihydridotetrakis(triphenylphosphine)ruthenium(II) (CAS 19529-00-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), registered under CAS number 19529-00-1, is a prominent organometallic complex of ruthenium. This air-sensitive, yellow to yellow-green powder is a versatile and efficient homogeneous catalyst for a wide array of organic transformations. Its utility in key synthetic reactions such as hydrogenations, dehydrogenations, isomerizations, and carbon-carbon bond-forming reactions has established it as a valuable tool in both academic research and the fine chemical industry. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and application, and an exploration of its catalytic mechanisms, with a particular focus on its relevance to drug development and natural product synthesis.

Chemical and Physical Properties

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is characterized by the chemical formula C₇₂H₆₂P₄Ru or [(C₆H₅)₃P]₄RuH₂. A summary of its key physical and chemical properties is presented in the tables below for easy reference.

General Properties

Property	Value	Reference(s)
CAS Number	19529-00-1
Molecular Formula	C₇₂H₆₂P₄Ru
Molecular Weight	1156.26 g/mol
Appearance	Yellow to yellow-green powder
Melting Point	181-183 °C
Solubility	Slightly soluble in benzene and toluene.
Stability	Air-sensitive; should be stored under an inert atmosphere.

Spectroscopic Data

Technique	Data	Reference(s)
¹H NMR	Phenyl protons typically appear in the aromatic region (δ 7.0-8.0 ppm). The hydride ligands (Ru-H) are highly shielded and appear upfield, often as a complex multiplet due to coupling with the phosphorus nuclei.
³¹P NMR	The chemical shift is sensitive to the coordination environment. In related Ru(II) phosphine complexes, signals appear in a broad range, and for precursors like Tris(triphenylphosphine)ruthenium(II) chloride, a signal is reported at δ 28.94 ppm.	[1]
FTIR	The characteristic Ru-H stretching vibrations are typically observed in the range of 1800-2000 cm⁻¹. For a related complex, [RuH₂(CO)(PPh₃)₃], hydride stretches are observed at 1881 and 1850 cm⁻¹.	[2]

Synthesis and Handling

Experimental Protocol: Synthesis of Dihydridotetrakis(triphenylphosphine)ruthenium(II)

A common and effective method for the synthesis of Dihydridotetrakis(triphenylphosphine)ruthenium(II) involves the reduction of a suitable ruthenium(III) precursor in the presence of excess triphenylphosphine.

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Anhydrous, deoxygenated ethanol

• Sodium borohydride (NaBH₄) or a similar reducing agent

• Inert atmosphere (Argon or Nitrogen)

• Schlenk line apparatus

Procedure:

• Under an inert atmosphere, a Schlenk flask is charged with Ruthenium(III) chloride hydrate and a molar excess of triphenylphosphine (typically 6-8 equivalents).

• Anhydrous, deoxygenated ethanol is added to the flask to form a suspension.

• The mixture is heated to reflux with vigorous stirring. The color of the solution will typically change, indicating the formation of an intermediate ruthenium(II) phosphine complex.

• After a period of reflux (typically 1-2 hours), the mixture is cooled to room temperature.

• A freshly prepared solution of sodium borohydride in ethanol is added dropwise to the stirred ruthenium complex solution. This will cause a color change and the precipitation of the product.

• The reaction mixture is stirred for an additional 1-2 hours at room temperature to ensure complete reduction.

• The resulting solid is collected by filtration under an inert atmosphere, washed with ethanol and then a non-polar solvent like hexane to remove any unreacted triphenylphosphine.

• The product, Dihydridotetrakis(triphenylphosphine)ruthenium(II), is dried under vacuum.

Handling and Storage

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is sensitive to air and moisture. All manipulations should be carried out under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques). It should be stored in a tightly sealed container under argon or nitrogen at a low temperature (2-8 °C).

Catalytic Applications in Organic Synthesis

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is a versatile catalyst for a range of organic transformations. Its catalytic activity is rooted in the ability of the ruthenium center to undergo oxidative addition and reductive elimination, allowing for the activation of small molecules and the facilitation of bond formation.

Acceptorless Dehydrogenation of Alcohols

This complex is an effective catalyst for the acceptorless dehydrogenation of primary and secondary alcohols to the corresponding aldehydes and ketones, respectively, with the concomitant liberation of dihydrogen gas. This transformation is of significant interest in the context of green chemistry and hydrogen storage technologies.

Experimental Protocol: General Procedure for Acceptorless Dehydrogenation of an Alcohol

• In a glovebox, a Schlenk tube is charged with Dihydridotetrakis(triphenylphosphine)ruthenium(II) (typically 1-5 mol%).

• The alcohol substrate and a high-boiling, inert solvent (e.g., toluene, mesitylene) are added.

• The Schlenk tube is sealed and removed from the glovebox.

• The reaction mixture is heated to the desired temperature (typically 100-150 °C) and stirred.

• The progress of the reaction is monitored by a suitable analytical technique (e.g., GC, TLC, or NMR).

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography or distillation.

Catalytic Cycle for Alcohol Dehydrogenation

The proposed mechanism for the acceptorless dehydrogenation of alcohols involves the coordination of the alcohol to the ruthenium center, followed by a β-hydride elimination to generate a ruthenium hydride species and the corresponding carbonyl compound. The catalytic cycle is regenerated by the reductive elimination of H₂.

Caption: Proposed catalytic cycle for the acceptorless dehydrogenation of an alcohol.

Hydration of Nitriles

The conversion of nitriles to amides is a fundamental transformation in organic synthesis. Dihydridotetrakis(triphenylphosphine)ruthenium(II) catalyzes this reaction efficiently under neutral conditions.[3]

Experimental Protocol: General Procedure for the Hydration of a Nitrile

• To a solution of the nitrile in a suitable solvent (e.g., 1,2-dimethoxyethane), Dihydridotetrakis(triphenylphosphine)ruthenium(II) (typically 1-3 mol%) is added under an inert atmosphere.[3]

• Water (typically 2-3 equivalents) is added to the reaction mixture.

• The mixture is heated to a temperature ranging from 120 to 160 °C and stirred.[3]

• The reaction progress is monitored by TLC or GC.

• After completion, the reaction mixture is cooled and the solvent is removed in vacuo.

• The resulting residue is purified by column chromatography on silica gel to afford the corresponding amide.

Catalytic Cycle for Nitrile Hydration

The proposed mechanism involves the coordination of the nitrile to the ruthenium center, followed by the nucleophilic attack of water to form an iminolate complex. Subsequent steps lead to the formation of the amide and regeneration of the active catalytic species.[3]

Caption: Proposed catalytic cycle for the hydration of a nitrile.

Application in Drug Development and Natural Product Synthesis

The synthetic transformations catalyzed by Dihydridotetrakis(triphenylphosphine)ruthenium(II) are highly valuable in the synthesis of complex molecules, including natural products and active pharmaceutical ingredients (APIs). The mild and neutral conditions of many of these catalytic reactions allow for their application in the presence of sensitive functional groups, a common feature in drug molecules.

A notable example is the use of this catalyst in the total synthesis of the alkaloid (-)-pumiliotoxin C . In a key step of the synthesis, Dihydridotetrakis(triphenylphosphine)ruthenium(II) was employed to catalyze the hydration of a nitrile and a subsequent intramolecular condensation to form a crucial ene-lactam intermediate. This tandem reaction proceeded in a one-pot manner, demonstrating the efficiency and utility of the catalyst in complex synthetic sequences.[3]

Caption: Role of RuH₂(PPh₃)₄ in the synthesis of a key intermediate for (-)-Pumiliotoxin C.

Conclusion

Dihydridotetrakis(triphenylphosphine)ruthenium(II) (CAS 19529-00-1) is a powerful and versatile catalyst with broad applications in organic synthesis. Its ability to efficiently catalyze key transformations under mild and neutral conditions makes it a valuable asset for researchers in academia and industry, including those in the field of drug development. The successful application of this catalyst in the total synthesis of complex natural products like (-)-pumiliotoxin C underscores its importance in the construction of intricate molecular architectures. A thorough understanding of its properties, handling requirements, and catalytic capabilities, as detailed in this guide, is essential for its effective and safe utilization in the laboratory.

References

• 1. rsc.org [rsc.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. digibuo.uniovi.es [digibuo.uniovi.es]

In-Depth Technical Guide: Determination of the Molecular Weight of Dihydridotetrakis(triphenylphosphine)ruthenium(II)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed calculation and breakdown of the molecular weight for the coordination complex Dihydridotetrakis(triphenylphosphine)ruthenium(II), with the chemical formula RuH₂(PPh₃)₄. Understanding the precise molecular weight is fundamental for stoichiometric calculations in chemical reactions, characterization, and drug development processes where this complex or its derivatives may be utilized.

Elemental Composition and Atomic Weights

The first step in calculating the molecular weight of the complex is to identify its constituent elements and their standard atomic weights. The elements present are Ruthenium (Ru), Hydrogen (H), Phosphorus (P), and Carbon (C).

Element	Symbol	Atomic Weight ( g/mol )	Source
Ruthenium	Ru	101.07	[1][2][3][4]
Hydrogen	H	1.008	[5][6][7][8]
Phosphorus	P	30.974	[9][10][11][12][13]
Carbon	C	12.011	[14][15][16][17]

Molecular Weight of the Triphenylphosphine (PPh₃) Ligand

The complex contains four triphenylphosphine (PPh₃) ligands. The molecular weight of a single PPh₃ ligand is calculated by summing the atomic weights of its constituent atoms. Each ligand consists of one phosphorus atom and three phenyl (C₆H₅) groups.

Calculation for one PPh₃ ligand:

• Phosphorus (P): 1 × 30.974 g/mol = 30.974 g/mol

• Carbon (C) in three phenyl groups: 3 × 6 × 12.011 g/mol = 216.198 g/mol

• Hydrogen (H) in three phenyl groups: 3 × 5 × 1.008 g/mol = 15.120 g/mol

The total molecular weight of one triphenylphosphine ligand is the sum of these values.

Component	Formula	Calculation	Molecular Weight ( g/mol )
Phosphorus	P	1 × 30.974	30.974
Carbon	C₁₈	18 × 12.011	216.198
Hydrogen	H₁₅	15 × 1.008	15.120
Total (PPh₃)	C₁₈H₁₅P	Sum of above	262.292

Total Molecular Weight of RuH₂(PPh₃)₄

The final molecular weight of the entire complex is calculated by summing the atomic weights of the central ruthenium atom, the two hydride (hydrogen) ligands, and the four triphenylphosphine ligands.

Calculation for RuH₂(PPh₃)₄:

• Ruthenium (Ru): 1 × 101.07 g/mol = 101.07 g/mol

• Hydrogen (H): 2 × 1.008 g/mol = 2.016 g/mol

• Triphenylphosphine (PPh₃): 4 × 262.292 g/mol = 1049.168 g/mol

Component	Formula	Quantity	Individual Weight ( g/mol )	Total Weight ( g/mol )
Ruthenium	Ru	1	101.07	101.07
Hydrogen	H	2	1.008	2.016
Triphenylphosphine	PPh₃	4	262.292	1049.168
Total Complex	RuH₂(PPh₃)₄	1152.254

Therefore, the molecular weight of Dihydridotetrakis(triphenylphosphine)ruthenium(II) is 1152.254 g/mol .

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the final molecular weight of the complex from its constituent parts.

Caption: Logical workflow for the molecular weight calculation of RuH₂(PPh₃)₄.

Experimental Protocol Considerations

For experimental verification of molecular weight, techniques such as mass spectrometry would be employed. A detailed protocol would involve:

• Sample Preparation: Dissolving a precise and minute quantity of RuH₂(PPh₃)₄ in a suitable volatile and non-reactive solvent (e.g., dichloromethane or tetrahydrofuran).

• Instrumentation: Utilizing a high-resolution mass spectrometer, such as one employing Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), calibrated with a known standard.

• Data Acquisition: Introducing the sample into the mass spectrometer and acquiring the mass spectrum. The instrument detects the mass-to-charge ratio (m/z) of the resulting ions.

• Data Analysis: Identifying the peak corresponding to the molecular ion [M]⁺ or a related adduct (e.g., [M+H]⁺). The observed m/z value would be compared to the calculated theoretical value of 1152.254. The isotopic distribution pattern for Ruthenium would also be a key feature for confirming the identity of the compound.

References

• 1. Ruthenium | Ru | CID 23950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Atomic Weight of Ruthenium | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 3. Atomic Weights and Isotopic Compositions for Ruthenium [physics.nist.gov]
• 4. Ruthenium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 5. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 6. Hydrogen - Wikipedia [en.wikipedia.org]
• 7. quora.com [quora.com]
• 8. m.youtube.com [m.youtube.com]
• 9. 2023 Atomic Weights [iupac.qmul.ac.uk]
• 10. A brief note on Atomic Mass of Phosphorus [unacademy.com]
• 11. Atomic Weight of Phosphorus | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 12. Phosphorus - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 13. Atomic Weights and Isotopic Compositions for Phosphorus [physics.nist.gov]
• 14. byjus.com [byjus.com]
• 15. google.com [google.com]
• 16. Carbon - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 17. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability and Storage of Dihydridotetrakis(triphenylphosphine)ruthenium(II): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), [RuH₂(PPh₃)₄], is a pivotal catalyst in a multitude of organic transformations, including hydrogenation, isomerization, and hydrogen transfer reactions. Its efficacy is intrinsically linked to its stability. This technical guide provides a comprehensive overview of the stability of RuH₂(PPh₃)₄ and outlines best practices for its storage and handling to ensure optimal performance and longevity.

Physicochemical Properties

High-quality, active RuH₂(PPh₃)₄ is typically a yellow to yellow-green crystalline powder.[1] A change in color to brown, dark red, or black is a strong indicator of decomposition.[1]

Property	Value
Appearance	Yellow to yellow-green powder[1]
Melting Point	181-183 °C (decomposes)
Molecular Weight	1156.26 g/mol

Stability Profile

The stability of RuH₂(PPh₃)₄ is influenced by atmospheric conditions, temperature, light, and the solvent in which it is dissolved.

Atmospheric Stability

RuH₂(PPh₃)₄ is highly sensitive to atmospheric oxygen and moisture.[1] Exposure to air leads to oxidation of the Ru(II) center and/or the triphenylphosphine ligands, resulting in a loss of catalytic activity.[1] Therefore, all handling and storage must be conducted under an inert atmosphere, such as dry nitrogen or argon.

Thermal Stability

While the solid material has a reported melting point with decomposition between 181-183 °C, thermal decomposition can occur at lower temperatures, especially when in solution. At elevated reaction temperatures, decomposition may be observed through a color change of the reaction mixture (darkening or formation of black precipitates), a decrease in catalytic activity over time, and the formation of inactive ruthenium species.[2]

Photochemical Stability

Exposure to light can promote the decomposition of RuH₂(PPh₃)₄.[1] Photochemical degradation pathways may involve the dissociation of ligands, leading to catalytically inactive species. It is crucial to protect the solid compound and its solutions from light.

Solvent Stability and Solubility

The stability of RuH₂(PPh₃)₄ in solution is solvent-dependent. While it is soluble in many common organic solvents, prolonged exposure to certain solvents, especially in the presence of trace impurities, can accelerate decomposition.

Qualitative Solubility Data

Solvent	Solubility
Dichloromethane	Soluble[1]
Toluene	Soluble[1]
Benzene	Soluble[1]
Tetrahydrofuran (THF)	Soluble[1]
Acetone	Soluble[1]
Acetonitrile	Soluble[1]
Methanol	Sparingly Soluble[1]
Ethanol	Sparingly Soluble[1]
Water	Insoluble[1]

Note: This data is based on general observations for similar ruthenium phosphine complexes and should be experimentally verified for specific applications.[1]

Storage and Handling

Proper storage and handling are paramount to maintaining the integrity and catalytic activity of RuH₂(PPh₃)₄.

Recommended Storage Conditions

Solid RuH₂(PPh₃)₄ should be stored in a tightly sealed container, such as a Schlenk flask or a vial with a PTFE-lined cap, under a dry, inert atmosphere (e.g., nitrogen or argon).[1] For long-term storage, it is recommended to keep the container in a freezer and protected from light to minimize thermal and photochemical decomposition.[1]

Handling Procedures

All manipulations of RuH₂(PPh₃)₄ should be carried out using standard Schlenk line or glovebox techniques to exclude air and moisture. Solvents should be freshly distilled and thoroughly deoxygenated before use.

Decomposition Pathways

The decomposition of RuH₂(PPh₃)₄ can proceed through several pathways, primarily involving ligand dissociation and oxidation. The presence of multiple peaks in the ³¹P NMR spectrum, including those corresponding to triphenylphosphine oxide, confirms decomposition.[1]

Figure 1. A simplified diagram illustrating the primary thermal and oxidative decomposition pathways of RuH₂(PPh₃)₄.

Experimental Protocols

Protocol for Monitoring Decomposition by ³¹P NMR Spectroscopy

This protocol outlines a general method for monitoring the decomposition of RuH₂(PPh₃)₄ in solution.

Objective: To qualitatively and semi-quantitatively assess the stability of RuH₂(PPh₃)₄ in a given solvent over time by observing the formation of decomposition products, such as triphenylphosphine oxide.

Materials:

• RuH₂(PPh₃)₄

• Anhydrous, deoxygenated solvent of choice (e.g., toluene-d₈)

• NMR tubes with J. Young valves or similar airtight seals

• Glovebox or Schlenk line

• NMR spectrometer

Procedure:

• Sample Preparation (Inert Atmosphere):

  • In a glovebox or on a Schlenk line, accurately weigh a known amount of RuH₂(PPh₃)₄ (e.g., 10 mg) into a small vial.

  • Add a precise volume of the desired anhydrous, deoxygenated deuterated solvent (e.g., 0.6 mL of toluene-d₈) to the vial to create a stock solution of known concentration.

  • Transfer the solution to an NMR tube equipped with an airtight seal.

• Initial NMR Analysis (t=0):

  • Acquire a ³¹P{¹H} NMR spectrum of the freshly prepared solution.

  • The spectrum of pure RuH₂(PPh₃)₄ should exhibit a characteristic set of signals. Note the chemical shifts and integrations of these peaks.

• Stability Study:

  • Store the NMR tube under the desired conditions (e.g., room temperature, elevated temperature, exposure to light, etc.).

  • At regular time intervals (e.g., 1, 6, 24, 48 hours), acquire a new ³¹P{¹H} NMR spectrum.

• Data Analysis:

  • Compare the spectra over time.

  • Monitor for the appearance of new peaks. A peak around δ 29 ppm is indicative of triphenylphosphine oxide, a common decomposition product.

  • Observe any decrease in the intensity of the signals corresponding to the parent RuH₂(PPh₃)₄ complex.

  • By integrating the peaks of the parent compound and the decomposition products, a semi-quantitative analysis of the decomposition rate can be performed.

Figure 2. Workflow for monitoring the stability of RuH₂(PPh₃)₄ in solution using ³¹P NMR spectroscopy.

Conclusion

The catalytic performance of RuH₂(PPh₃)₄ is critically dependent on its stability. By understanding its sensitivity to air, moisture, heat, and light, and by adhering to strict inert atmosphere techniques for storage and handling, researchers can ensure the reliability and reproducibility of their catalytic results. Regular monitoring of the compound's purity, for instance by ³¹P NMR, is a recommended practice to verify its integrity before use.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Technical Guide to the Solubility of Dihydridotetrakis(triphenylphosphine)ruthenium(II) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Dihydridotetrakis(triphenylphosphine)ruthenium(II), commonly abbreviated as RuH₂(PPh₃)₄. This complex is a crucial homogeneous catalyst in various organic transformations, including hydrogenation, isomerization, and hydroformylation. A thorough understanding of its solubility is paramount for reaction setup, optimization, and purification processes.

Solubility Profile of RuH₂(PPh₃)₄

RuH₂(PPh₃)₄ is an air-sensitive, yellow to yellow-green crystalline powder.[1] Its solubility is dictated by the large, nonpolar triphenylphosphine ligands surrounding the ruthenium center, making it generally soluble in nonpolar organic solvents and less soluble in polar protic solvents.

Data Presentation: Qualitative Solubility

The following table summarizes the observed solubility of RuH₂(PPh₃)₄ in common organic solvents. This information is based on general observations for ruthenium phosphine complexes and should be experimentally verified for specific applications.[1]

Solvent	Chemical Formula	Solvent Type	Qualitative Solubility
Dichloromethane	CH₂Cl₂	Halogenated	Soluble
Toluene	C₇H₈	Aromatic Hydrocarbon	Soluble
Benzene	C₆H₆	Aromatic Hydrocarbon	Soluble
Tetrahydrofuran (THF)	C₄H₈O	Ether	Soluble
Acetone	C₃H₆O	Ketone	Soluble
Acetonitrile	CH₃CN	Nitrile	Soluble
Methanol	CH₃OH	Polar Protic	Sparingly Soluble
Ethanol	C₂H₅OH	Polar Protic	Sparingly Soluble
Water	H₂O	Polar Protic	Insoluble

Factors Influencing Solubility

The dissolution of a coordination complex like RuH₂(PPh₃)₄ is a multifactorial process. The interplay between the solute's crystal lattice energy and the solvation energy provided by the solvent governs the extent of solubility. Key influencing factors are visualized in the diagram below.

Caption: Key factors influencing the solubility of RuH₂(PPh₃)₄.

Experimental Protocol: Gravimetric Solubility Determination for Air-Sensitive Compounds

Determining the solubility of an air-sensitive compound like RuH₂(PPh₃)₄ requires specialized techniques to prevent decomposition from exposure to oxygen or moisture.[2] The following protocol outlines a standard gravimetric method using Schlenk techniques.[3][4]

Objective: To determine the concentration of a saturated solution of RuH₂(PPh₃)₄ in a given organic solvent at a specific temperature.

Materials and Equipment:

• RuH₂(PPh₃)₄

• Anhydrous organic solvent (degassed)

• Schlenk flasks and Schlenk filter cannula

• Inert gas (Argon or Nitrogen) supply with a dual-bank manifold (Schlenk line)[3]

• Thermostatically controlled bath (e.g., oil bath or water bath)

• Analytical balance

• Syringes and needles

• Magnetic stirrer and stir bars

• Vacuum pump

Methodology:

• Preparation:

  • Thoroughly dry all glassware in an oven (>120 °C) for at least 4 hours and allow to cool under a stream of inert gas.

  • Degas the chosen anhydrous solvent by three freeze-pump-thaw cycles or by sparging with inert gas for at least 30 minutes.

• Sample Preparation:

  • In a glovebox or under a positive pressure of inert gas, add an excess amount of RuH₂(PPh₃)₄ to a pre-weighed Schlenk flask containing a magnetic stir bar. "Excess" means adding enough solid so that some remains undissolved after equilibration.

  • Seal the flask and transfer it to the Schlenk line.

• Equilibration:

  • Using a cannula, transfer a known volume of the degassed solvent into the Schlenk flask containing the solid RuH₂(PPh₃)₄.

  • Place the sealed flask in the thermostatic bath set to the desired temperature and stir the suspension vigorously.

  • Allow the system to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure the solution is saturated. The time required should be determined empirically.

• Sample Withdrawal and Filtration:

  • Stop the stirring and allow the undissolved solid to settle completely at the constant temperature of the bath.

  • Weigh a second, empty Schlenk flask (the "receiving flask") accurately on an analytical balance.

  • Carefully transfer a known volume of the clear, saturated supernatant from the first flask to the receiving flask using a pre-warmed (to the bath temperature) Schlenk filter cannula to avoid precipitation and to exclude any solid particles.

• Solvent Evaporation and Mass Determination:

  • Remove the solvent from the receiving flask under high vacuum. This should be done carefully to avoid bumping.

  • Once all the solvent is removed and a solid residue of the dissolved RuH₂(PPh₃)₄ remains, carefully weigh the receiving flask again.

  • The difference between the final mass and the initial mass of the receiving flask gives the mass of RuH₂(PPh₃)₄ that was dissolved in the known volume of solvent withdrawn.

• Calculation:

  • Calculate the solubility using the formula: Solubility (g/L) = Mass of dissolved solute (g) / Volume of solvent withdrawn (L)

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the described experimental protocol.

Caption: Experimental workflow for determining the solubility of RuH₂(PPh₃)₄.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

An In-depth Technical Guide to the ¹H and ³¹P NMR Spectra of RuH₂(PPh₃)₄

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) spectroscopic properties of dihydridotetrakis(triphenylphosphine)ruthenium(II), [RuH₂(PPh₃)₄]. The document details the characteristic ¹H and ³¹P NMR signatures of this complex, outlines a common synthetic protocol, and presents the underlying structural information that gives rise to its unique spectral features. This guide is intended to be a valuable resource for researchers utilizing this and related ruthenium complexes in catalysis and other applications.

Introduction to RuH₂(PPh₃)₄

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is a coordination complex featuring a central ruthenium atom bonded to two hydride ligands and four triphenylphosphine (PPh₃) ligands. This compound is of significant interest as a catalyst and catalyst precursor in a variety of organic transformations, including hydrogenation, isomerization, and transfer hydrogenation reactions. A thorough understanding of its structural and dynamic properties in solution, primarily elucidated through NMR spectroscopy, is crucial for its effective application. In solution, RuH₂(PPh₃)₄ is known to be fluxional, undergoing dissociation of a triphenylphosphine ligand.

Experimental Protocols

Synthesis of RuH₂(PPh₃)₄

A common and effective method for the synthesis of RuH₂(PPh₃)₄ involves the reduction of a suitable ruthenium(III) precursor in the presence of an excess of triphenylphosphine. The following protocol is adapted from established literature procedures.

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Anhydrous, deoxygenated ethanol or methanol

• Sodium borohydride (NaBH₄) or a similar reducing agent

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• A solution of triphenylphosphine (typically 6-8 equivalents) in anhydrous, deoxygenated ethanol is prepared in a Schlenk flask under an inert atmosphere.

• To this solution, ruthenium(III) chloride hydrate (1 equivalent) is added, and the mixture is heated to reflux to form the precursor complex, dichlorotris(triphenylphosphine)ruthenium(II), [RuCl₂(PPh₃)₃].

• After the formation of the precursor, the reaction mixture is cooled, and a reducing agent, such as sodium borohydride in ethanol, is added portion-wise.

• The reaction mixture is stirred at room temperature or gently heated to facilitate the reduction and formation of the dihydride complex.

• The product, RuH₂(PPh₃)₄, typically precipitates as a yellow or off-white solid.

• The solid is collected by filtration, washed with ethanol and diethyl ether, and dried under vacuum.

Note: All operations should be carried out using standard Schlenk line or glovebox techniques to exclude air and moisture.

NMR Sample Preparation and Data Acquisition

Sample Preparation:

• An appropriate amount of crystalline RuH₂(PPh₃)₄ is dissolved in a deuterated solvent (e.g., benzene-d₆, toluene-d₈, or CDCl₃) in an NMR tube under an inert atmosphere. The choice of solvent can influence the chemical shifts.

Data Acquisition:

• ¹H and ³¹P NMR spectra are typically recorded on a 300 MHz or higher field NMR spectrometer.

• For ¹H NMR, the spectral window should be set to include the upfield hydride region (typically δ -5 to -20 ppm) and the aromatic region (δ 6.5 to 8.0 ppm).

• For ³¹P{¹H} NMR (proton-decoupled), a spectral window appropriate for coordinated phosphine ligands is used.

Spectroscopic Data and Interpretation

The NMR spectra of RuH₂(PPh₃)₄ are highly characteristic and provide detailed information about the molecule's structure and the magnetic environment of the nuclei.

¹H NMR Spectrum

The ¹H NMR spectrum of RuH₂(PPh₃)₄ is characterized by two main regions of interest: the high-field hydride region and the low-field aromatic region corresponding to the phenyl protons of the triphenylphosphine ligands.

Table 1: Summary of ¹H NMR Data for RuH₂(PPh₃)₄

Region	Chemical Shift (δ) ppm	Multiplicity	Assignment
Hydride	~ -10 to -12	Complex second-order multiplet (AA'MM'XX')	Ru-H
Aromatic	~ 6.8 - 7.8	Multiplets	P(C₆H₅ )₃

Interpretation of the Hydride Region:

The most distinctive feature of the ¹H NMR spectrum is the signal for the two hydride ligands. Due to the coupling with the four phosphorus nuclei of the triphenylphosphine ligands, the hydride resonance appears as a complex, second-order multiplet. This pattern is often described as an AA'MM'XX' spin system, where A and A' are the two hydride protons, and M, M', X, and X' represent the phosphorus nuclei in different chemical environments.[1] The exact appearance of this multiplet is highly dependent on the relative magnitudes of the various ¹H-¹H, ¹H-³¹P, and ³¹P-³¹P coupling constants. A precise analysis of this second-order pattern is complex and often requires spectral simulation for a full interpretation. The overall pattern confirms the presence of two hydride ligands coupled to multiple inequivalent phosphine ligands.

³¹P NMR Spectrum

The proton-decoupled ³¹P{¹H} NMR spectrum provides information about the chemical environment of the triphenylphosphine ligands.

Table 2: Summary of ³¹P{¹H} NMR Data for RuH₂(PPh₃)₄

Chemical Shift (δ) ppm	Multiplicity	Assignment
~ 45-55	Broad Singlet or Complex Multiplet	P Ph₃

Interpretation of the ³¹P{¹H} Spectrum:

In solution, RuH₂(PPh₃)₄ can undergo dynamic exchange processes, including the dissociation and re-association of the triphenylphosphine ligands. This fluxional behavior often leads to broadened signals in the ³¹P{¹H} NMR spectrum at room temperature. Depending on the temperature and solvent, the spectrum may resolve into a more complex pattern of multiplets due to ³¹P-³¹P coupling between the inequivalent phosphine ligands. A simplified spectrum showing a single, albeit potentially broad, resonance is often observed, indicating that the phosphine ligands are either chemically equivalent on the NMR timescale or that the exchange processes are rapid enough to average the different phosphorus environments.

Structural Visualization and NMR Coupling Pathway

The complex coupling patterns observed in the NMR spectra of RuH₂(PPh₃)₄ arise from the through-bond interactions between the nuclear spins of the hydride protons and the phosphorus atoms of the triphenylphosphine ligands. The following diagram illustrates the key coupling relationships within the core of the molecule.

Caption: NMR coupling pathways in the RuH₂P₄ core of RuH₂(PPh₃)₄.

This diagram illustrates the through-bond J-coupling interactions that give rise to the complex multiplets observed in the ¹H and ³¹P NMR spectra. The hydride protons (H1, H2) couple to each other (J(H-H)) and to the four phosphorus atoms (J(P-H)). The phosphorus atoms also exhibit coupling amongst themselves (J(P-P)), further complicating the spectral patterns. The different colors for the phosphorus nodes represent potentially different chemical environments.

Conclusion

The ¹H and ³¹P NMR spectra of RuH₂(PPh₃)₄ are powerful tools for the characterization of this important ruthenium complex. The highly characteristic second-order multiplet in the hydride region of the ¹H NMR spectrum serves as a definitive fingerprint for the dihydride-tetrakis(phosphine) core. The ³¹P NMR spectrum provides insights into the dynamic behavior of the phosphine ligands in solution. A thorough understanding of these spectroscopic features, in conjunction with the appropriate synthetic and analytical protocols, is essential for researchers working with this versatile catalyst.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the cis-Dihydrido Configuration of RuH₂(PPh₃)₄

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, is a versatile coordination complex widely employed as a catalyst and pre-catalyst in a variety of organic transformations. Its catalytic activity is intrinsically linked to its structure, with the cis-dihydrido isomer being a key intermediate in numerous catalytic cycles, particularly in hydrogenation reactions. This technical guide provides a comprehensive overview of the cis-RuH₂(PPh₃)₄ configuration, focusing on its spectroscopic signature, structural aspects, and role in catalytic mechanisms. While definitive quantitative data for the isolated cis isomer is scarce in the literature, this guide consolidates available information from related complexes and theoretical studies to offer a detailed understanding.

Synthesis and Isomerism

The synthesis of RuH₂(PPh₃)₄ typically yields a mixture of isomers, with the thermodynamically more stable trans isomer often being the major product. The formation of the cis isomer is generally favored under kinetic control at lower temperatures.

General Synthetic Approach:

A common route to RuH₂(PPh₃)₄ involves the reduction of a suitable ruthenium precursor, such as RuCl₂(PPh₃)₃, in the presence of an excess of triphenylphosphine (PPh₃) and a hydride source.

Experimental Protocol (General for RuH₂(PPh₃)₄):

• Precursor: Dichlorotris(triphenylphosphine)ruthenium(II) [RuCl₂(PPh₃)₃].

• Reducing Agent: Sodium borohydride (NaBH₄) or molecular hydrogen (H₂).

• Ligand: An excess of triphenylphosphine (PPh₃).

• Solvent: Typically an alcohol, such as ethanol, or an aromatic solvent like toluene.

Procedure:

• A suspension of RuCl₂(PPh₃)₃ and an excess of PPh₃ is prepared in the chosen solvent under an inert atmosphere (e.g., argon or nitrogen).

• The mixture is heated to reflux.

• The reducing agent (e.g., a solution of NaBH₄ in ethanol) is added dropwise to the refluxing mixture.

• The reaction is monitored for a color change, typically to a yellow or yellow-green solution.

• Upon completion, the reaction mixture is cooled to allow the product to crystallize.

• The resulting solid is collected by filtration, washed with a cold solvent, and dried under vacuum.

Note: The isolation of the pure cis isomer would likely require careful fractional crystallization or chromatographic techniques, and its stability may be limited.

Spectroscopic Characterization

The differentiation between the cis and trans isomers of RuH₂(PPh₃)₄ is primarily achieved through spectroscopic methods, particularly NMR and IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The hydride region of the ¹H NMR spectrum is diagnostic for the stereochemistry of the dihydrido complex.

• For cis-RuH₂(PPh₃)₄, the two hydride ligands are chemically inequivalent and are expected to appear as two distinct multiplets in the upfield region (typically δ -5 to -20 ppm). The coupling to the four non-equivalent phosphorus nuclei would lead to complex splitting patterns.

• For comparison, related cis-dihydrido ruthenium phosphine complexes show hydride resonances with coupling constants to cis phosphorus nuclei (²JP-H) in the range of 20-40 Hz and to trans phosphorus nuclei in the range of 70-100 Hz.

³¹P{¹H} NMR: The ³¹P{¹H} NMR spectrum provides information about the arrangement of the phosphine ligands.

• In a cis-dihydrido octahedral complex, the four PPh₃ ligands would be in chemically non-equivalent environments, leading to a more complex spectrum than the single peak observed for the trans isomer where all four phosphine ligands can be equivalent. The spectrum would be expected to show multiple resonances with phosphorus-phosphorus coupling.

Quantitative NMR Data (Illustrative for related cis-dihydrido Ru complexes):

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H (Ru-H )	-8 to -15	Multiplet	²JP-H(cis) ≈ 20-30
²JP-H(trans) ≈ 70-90
³¹P	40 to 60	Multiple signals	²JP-P varies

Infrared (IR) Spectroscopy

The Ru-H stretching frequencies in the IR spectrum are indicative of the dihydrido configuration.

• cis-dihydrido complexes typically exhibit two distinct ν(Ru-H) stretching bands due to symmetric and asymmetric stretching modes. These bands are generally found in the region of 1800-2100 cm⁻¹.

• In contrast, the trans isomer, having a center of symmetry, would ideally show only one IR-active ν(Ru-H) stretch.

Quantitative IR Data (Illustrative for related cis-dihydrido Ru complexes):

Vibrational Mode	Wavenumber (cm⁻¹)
ν(Ru-H) symmetric	~1950 - 2050
ν(Ru-H) asymmetric	~1850 - 1950

Note: These are approximate ranges based on similar compounds.

Structural Parameters

A definitive single-crystal X-ray structure of the cis-RuH₂(PPh₃)₄ isomer is not available in the public domain. This suggests that the isomer may be unstable and difficult to crystallize. However, based on the structures of related cis-dihydrido ruthenium phosphine complexes, a distorted octahedral geometry is expected.

Expected Structural Features:

• Coordination Geometry: Distorted octahedral.

• Ru-H Bond Lengths: Typically in the range of 1.6 - 1.7 Å.

• H-Ru-H Bond Angle: Approximately 90°.

• Ru-P Bond Lengths: The Ru-P bonds trans to the hydride ligands are expected to be slightly longer than those cis to the hydrides due to the strong trans-influence of the hydride ligand.

Catalytic Activity and Reaction Mechanism

The cis-dihydrido isomer of RuH₂(PPh₃)₄ is a crucial intermediate in catalytic hydrogenation reactions. The general mechanism for alkene hydrogenation catalyzed by related ruthenium and rhodium phosphine complexes, such as Wilkinson's catalyst, provides a framework for understanding the role of cis-RuH₂(PPh₃)₄.

Proposed Catalytic Cycle for Alkene Hydrogenation:

The catalytic cycle likely involves the following key steps: ligand dissociation, oxidative addition of H₂, alkene coordination, migratory insertion, and reductive elimination.

Figure 1: Proposed catalytic cycle for alkene hydrogenation.

Workflow for Catalyst Activation and Reaction:

The pre-catalyst, cis-RuH₂(PPh₃)₄, is believed to first undergo ligand dissociation to generate a coordinatively unsaturated and highly reactive species.

Figure 2: Experimental workflow overview.

Conclusion

The cis-dihydrido configuration of RuH₂(PPh₃)₄ is a fundamentally important, albeit elusive, species in ruthenium-catalyzed reactions. While a complete set of quantitative data from an isolated sample remains to be fully documented in the literature, a consistent picture of its spectroscopic and structural properties can be inferred from a wealth of data on related complexes. Its role as a key intermediate in catalytic cycles, particularly for hydrogenation, highlights the importance of understanding the subtle interplay between ligand stereochemistry and catalytic activity. Further research focusing on the isolation and detailed characterization of the cis isomer would be invaluable to the scientific community, enabling more precise control and optimization of catalytic processes in academic and industrial settings, including drug development.

An In-depth Technical Guide on the Crystal Structure of Dihydridotetrakis(triphenylphosphine)ruthenium(II)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Ruthenium hydride complexes are a cornerstone of modern catalysis, facilitating a broad spectrum of organic transformations, including hydrogenation, transfer hydrogenation, and C-H activation. Among these, dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, is a key 18-electron complex known for its catalytic prowess. A thorough understanding of its three-dimensional structure is paramount for elucidating reaction mechanisms and designing more efficient catalytic systems.

However, obtaining single crystals of RuH2(PPh3)4 suitable for X-ray diffraction has proven challenging, likely due to the fluxional nature of the phosphine ligands in solution and potential solid-state structural complexities. In the absence of a definitive crystal structure for RuH2(PPh3)4, structural elucidation relies on spectroscopic data and, importantly, on the crystallographic analysis of closely related and structurally analogous compounds.

This guide leverages the detailed crystal structure of dihydridocarbonyltris(triphenylphosphine)ruthenium(II), RuH2(CO)(PPh3)3, to provide a robust model for the geometry of RuH2(PPh3)4. The substitution of a triphenylphosphine ligand with a carbonyl group in RuH2(CO)(PPh3)3 offers a valuable and well-documented structural reference.

Inferred Crystal Structure and Molecular Geometry

The molecular structure of RuH2(PPh3)4 is inferred to be a distorted octahedral geometry around the central ruthenium atom. The two hydride ligands are expected to be in a cis configuration, with the four bulky triphenylphosphine ligands occupying the remaining coordination sites. This arrangement is the most sterically favorable and is consistent with spectroscopic data for related ruthenium dihydride complexes.

To provide quantitative insight into the likely structural parameters of RuH2(PPh3)4, the crystallographic data for the analogous complex, RuH2(CO)(PPh3)3, is presented. The structure of RuH2(CO)(PPh3)3 has been determined by single-crystal X-ray diffraction and reveals a distorted octahedral geometry.[1]

Crystallographic Data for the Analogous Compound: RuH2(CO)(PPh3)3

The following tables summarize the key bond lengths and angles for RuH2(CO)(PPh3)3, providing a basis for understanding the expected geometry of RuH2(PPh3)4.

Table 1: Selected Bond Lengths for RuH2(CO)(PPh3)3

Bond	Length (Å)
Ru-P(1)	2.329(5)
Ru-P(2)	2.416(5)
Ru-C(1)	1.83(2)
Ru-H(1)	1.68(4)
Ru-H(2)	Not located

Data sourced from a study on [RuH(H2O)(CO)2(PPh3)2]BF4, which discusses the structure of related hydride complexes. The precise bond lengths for the second hydride are often difficult to determine with X-ray crystallography.[1]

Table 2: Selected Bond Angles for RuH2(CO)(PPh3)3

Angle	Degree (°)
P(1)-Ru-P(2)	165.1(2)
P(1)-Ru-C(1)	95.5(6)
P(2)-Ru-C(1)	99.3(6)
P(1)-Ru-H(1)	80(1)
P(2)-Ru-H(1)	86(1)
C(1)-Ru-H(1)	178(1)

The geometry around the ruthenium center is distorted from a perfect octahedron, primarily due to the steric bulk of the triphenylphosphine ligands.[1]

Molecular Visualization

Based on the crystallographic data of the analogous compound and theoretical considerations, the inferred molecular structure of RuH2(PPh3)4 is depicted below. The visualization highlights the pseudo-octahedral coordination environment of the ruthenium center.

Caption: Inferred molecular structure of RuH2(PPh3)4.

Experimental Protocol: Synthesis of RuH2(PPh3)4

The synthesis of dihydridotetrakis(triphenylphosphine)ruthenium(II) is a well-established procedure in organometallic chemistry. The following protocol is adapted from reliable literature sources.[2]

Materials and Reagents

• Ruthenium(III) chloride hydrate (RuCl3·xH2O)

• Triphenylphosphine (PPh3)

• Ethanol (absolute)

• Sodium borohydride (NaBH4)

• Diethyl ether

• Argon or Nitrogen gas (for inert atmosphere)

Equipment

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bars

• Heating mantle

• Büchner funnel and filter paper

• Vacuum pump

Synthetic Procedure

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, a suspension of ruthenium(III) chloride hydrate (1.0 g, approximately 3.8 mmol) and triphenylphosphine (6.0 g, 22.9 mmol) in ethanol (150 mL) is prepared under an inert atmosphere of argon or nitrogen.

• Reduction and Hydride Formation: The mixture is heated to reflux with vigorous stirring. A solution of sodium borohydride (0.5 g, 13.2 mmol) in ethanol (20 mL) is added dropwise to the refluxing suspension over a period of 30 minutes.

• Reaction Completion and Crystallization: The reaction mixture is maintained at reflux for an additional 2 hours, during which a yellow crystalline precipitate of RuH2(PPh3)4 forms.

• Isolation and Purification: The mixture is cooled to room temperature, and the yellow solid is collected by filtration using a Büchner funnel. The product is washed sequentially with ethanol, water, and finally with small portions of cold diethyl ether.

• Drying and Storage: The resulting yellow crystalline product is dried under vacuum. The complex should be stored under an inert atmosphere to prevent decomposition.

Conclusion

While a definitive single-crystal X-ray structure of RuH2(PPh3)4 remains elusive, a comprehensive understanding of its molecular geometry can be achieved through the analysis of the closely related and well-characterized compound, RuH2(CO)(PPh3)3. The inferred pseudo-octahedral structure with cis-hydride ligands provides a robust working model for researchers in the field. The detailed synthetic protocol provided herein offers a reliable method for the preparation of this important catalyst. This technical guide serves as a valuable resource, consolidating the available structural knowledge and practical synthetic procedures for RuH2(PPh3)4, thereby aiding in the advancement of research and development in catalysis and medicinal chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Electronic Properties of Ruthenium Hydride Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium hydride complexes are a pivotal class of organometallic compounds, distinguished by their versatile electronic properties that underpin their widespread applications in catalysis, materials science, and medicine. The presence of one or more hydride ligands directly bonded to the ruthenium center profoundly influences the complex's reactivity, stability, and spectroscopic signatures. This technical guide provides a comprehensive overview of the core electronic characteristics of these complexes, with a focus on quantitative data, experimental methodologies, and the logical frameworks governing their behavior.

The reactivity of ruthenium hydride complexes is intrinsically linked to the electronic environment of the ruthenium center and the nature of the ancillary ligands. These complexes are particularly renowned for their catalytic prowess in hydrogenation and transfer hydrogenation reactions, where the hydride ligand plays a central role in the catalytic cycle.[1][2] Understanding the electronic properties, such as redox potentials and the kinetic and thermodynamic parameters of hydride transfer, is crucial for the rational design of more efficient and selective catalysts.[3]

This guide will delve into the synthesis of these complexes, their characterization using various spectroscopic and electrochemical techniques, and the theoretical models that provide insight into their electronic structure. By presenting quantitative data in a structured format and detailing key experimental protocols, this document aims to be an essential resource for researchers actively engaged in the study and application of ruthenium hydride complexes.

Quantitative Electronic and Structural Data

The electronic and structural parameters of ruthenium hydride complexes are critical for understanding their reactivity and mechanism of action. The following tables summarize key quantitative data from the literature, providing a comparative overview of representative complexes.

Table 1: Redox Potentials of Selected Ruthenium Hydride Complexes

Complex	E°(Ru(III)/Ru(II)) (V vs. ref)	E°(Ru(II)/Ru(I)) (V vs. ref)	Solvent	Reference Electrode
[Ru(bpy)₂(P(OEt)₃)H]⁺	+0.55 (irreversible)	---	Acetonitrile	AgCl/Ag
[Ru(terpy)(bpy)H]⁺	---	---	Acetonitrile	Fc⁺/Fc⁰
[Ru(dppe)₂H₂]	---	---	THF	Fc⁺/Fc⁰
cis-[Ru(dppm)₂(H)(L)]BF₄	---	---	Dichloromethane	SCE
[RuHCl(CO)(PPh₃)₃]	---	---	Acetonitrile	SCE

Note: Redox potentials are highly dependent on the solvent, electrolyte, and reference electrode used. Direct comparison should be made with caution. The H₂dcbpy ligands are known to withdraw electron density from the ruthenium center, making oxidation more difficult.[4]

Table 2: Selected NMR Spectroscopic Data for Ruthenium Hydride Complexes

Complex	¹H NMR (δ, ppm, hydride region)	³¹P{¹H} NMR (δ, ppm)	Solvent
RuH₂(CO)(PPh₃)₃	-8.45 (d), -6.25 (q)	48.3 (d), 54.2 (t)	C₆D₆
[RuH(η²-H₂)(dppe)₂]⁺	-8.2 (quintet), -5.0 (broad)	55.0 (s)	CD₂Cl₂
trans-[RuHCl(CO)(PCy₃)₂]	-23.8 (t)	35.6 (s)	C₆D₆
[RuH₂(PPh₃)₄]	-7.8 (broad)	45.2 (s)	CDCl₃

The chemical shift of the hydride proton in ¹H NMR is a sensitive probe of the electronic environment around the ruthenium center. Generally, more electron-rich metal centers result in a more upfield shift. The coupling constants to phosphorus nuclei provide valuable information about the geometry of the complex.[5][6][7]

Table 3: Catalytic Activity of Ruthenium Hydride Complexes in Hydrogenation Reactions

Catalyst	Substrate	Reaction Type	Turnover Number (TON)	Turnover Frequency (TOF) (h⁻¹)	Conditions
[RuH₂(PPh₃)₄]	Acetophenone	Transfer Hydrogenation	>9000	up to 63,000	iPrOH, base
[RuCl₂(p-cymene)(NHC)] derived hydride	Various olefins	Hydrogenation	---	up to 1500	Et₃SiH, H₂
[Ru(L₁)(PPh₃)Cl₂] derived hydride	Acetophenone	Transfer Hydrogenation	---	1.16 x 10³	iPrOH, base[8]
Ba₂RuH₆/MgO	N₂	Ammonia Synthesis	---	>10 (mmol gcat⁻¹ h⁻¹)	573 K, 10 bar

The catalytic efficiency of ruthenium hydride complexes is remarkable, with some systems achieving very high turnover numbers and frequencies.[2] The specific ancillary ligands and reaction conditions play a crucial role in determining the catalytic performance.[9]

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and characterization of ruthenium hydride complexes.

Synthesis of Dihydridotetrakis(triphenylphosphine)ruthenium(II) - [RuH₂(PPh₃)₄]

This protocol describes a common method for the synthesis of the versatile starting material [RuH₂(PPh₃)₄].[10]

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Ethanol

• Formaldehyde solution (40% in water)

• Potassium hydroxide (KOH)

• Inert atmosphere glovebox or Schlenk line

• Standard glassware for air-sensitive synthesis

Procedure:

• A solution of RuCl₃·xH₂O in ethanol is prepared.

• An excess of triphenylphosphine is added to the solution.

• The mixture is heated to reflux under an inert atmosphere.

• A solution of potassium hydroxide in ethanol is added, followed by aqueous formaldehyde.

• The reaction mixture is refluxed for several hours, during which a yellow precipitate of [RuH₂(PPh₃)₄] forms.

• The mixture is cooled to room temperature, and the product is collected by filtration, washed with ethanol, water, and finally a small amount of diethyl ether.

• The product is dried under vacuum.

Characterization:

• ¹H NMR: A broad signal in the hydride region (around -7.8 ppm in CDCl₃).

• ³¹P{¹H} NMR: A singlet around 45.2 ppm in CDCl₃.

• IR Spectroscopy: A characteristic Ru-H stretching vibration around 2080 cm⁻¹.

Cyclic Voltammetry of a Ruthenium Complex

Cyclic voltammetry (CV) is a powerful technique to probe the redox properties of metal complexes.[11][12][13]

Instrumentation and Materials:

• Potentiostat

• Three-electrode cell:

  • Working electrode (e.g., glassy carbon or platinum)

  • Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

  • Counter electrode (e.g., platinum wire)

• Anhydrous, deoxygenated solvent (e.g., acetonitrile, dichloromethane)

• Supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate - TBAPF₆)

• The ruthenium hydride complex of interest

• Inert gas (e.g., argon or nitrogen)

Procedure:

• The ruthenium complex and the supporting electrolyte are dissolved in the solvent to prepare the analyte solution.

• The solution is transferred to the electrochemical cell and purged with an inert gas for at least 15-20 minutes to remove dissolved oxygen.

• The electrodes are placed in the solution, ensuring the reference electrode tip is close to the working electrode.

• The cyclic voltammogram is recorded by scanning the potential between set limits and then reversing the scan.

• The scan rate can be varied to investigate the reversibility of the redox processes.

• After the measurement, a standard, such as ferrocene/ferrocenium (Fc/Fc⁺), can be added to the solution to reference the measured potentials.[3]

Visualizations of Key Processes

Diagrams generated using Graphviz provide a clear visual representation of complex relationships and workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. Ruthenacycles and Iridacycles as Transfer Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Mechanism Study of Redox Reactions of the Ruthenium-oxo-polypyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redox and photochemical behaviour of ruthenium(II) complexes with H2dcbpy ligand (H2dcbpy = 2,2′-bipyridine-4,4′-dicarboxylic acid) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cluster.dicp.ac.cn [cluster.dicp.ac.cn]
• 10. researchgate.net [researchgate.net]
• 11. static.igem.org [static.igem.org]
• 12. mdpi.com [mdpi.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Initial Reactivity Studies of Dihydridotetrakis(triphenylphosphine)ruthenium(II): A Technical Guide

For correspondence: Not Applicable

Abstract

Dihydridotetrakis(triphenylphosphine)ruthenium(II), [RuH₂(PPh₃)₄], is a versatile and highly reactive coordination complex that has found extensive application as a catalyst and catalyst precursor in a myriad of organic transformations. This technical guide provides an in-depth overview of the initial reactivity studies of [RuH₂(PPh₃)₄], focusing on its synthesis and its interactions with key classes of organic substrates, including alkenes, alkynes, ketones, aldehydes, and carbon dioxide. Detailed experimental protocols for the synthesis of the complex and its key reactions are provided, alongside a comprehensive summary of quantitative data to facilitate comparative analysis. Furthermore, reaction pathways and experimental workflows are visually represented through detailed diagrams to offer a clear and concise understanding of the chemical processes involved. This document is intended for researchers, scientists, and professionals in the fields of chemistry and drug development who are interested in the fundamental reactivity and catalytic applications of this important ruthenium hydride complex.

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), often abbreviated as [RuH₂(PPh₃)₄], is a coordinatively saturated 18-electron complex featuring a central ruthenium atom in the +2 oxidation state. The complex is characterized by the presence of two hydride ligands and four triphenylphosphine (PPh₃) ligands. Its significance in synthetic chemistry stems from its ability to readily dissociate one or more phosphine ligands in solution, generating coordinatively unsaturated and highly reactive species. This lability is central to its catalytic activity, enabling it to participate in a wide range of reactions, most notably hydrogenation, transfer hydrogenation, isomerization, and insertion reactions. This guide will explore the foundational reactivity of [RuH₂(PPh₃)₄] with a focus on providing practical experimental details and quantitative performance data.

Synthesis and Characterization

The synthesis of [RuH₂(PPh₃)₄] is a cornerstone procedure for many studies involving this complex. A reliable and commonly cited method involves the reduction of a ruthenium(III) precursor in the presence of an excess of triphenylphosphine.

Experimental Protocol: Synthesis of [RuH₂(PPh₃)₄]

This protocol is adapted from established literature procedures.

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Ethanol (anhydrous)

• Sodium borohydride (NaBH₄)

• Argon or Nitrogen gas (for inert atmosphere)

• Schlenk line or glovebox

Procedure:

• A solution of triphenylphosphine (6.0 g, 22.9 mmol) in hot ethanol (200 mL) is prepared in a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• To this solution, an aqueous solution of ruthenium(III) chloride hydrate (1.0 g, approximately 3.8 mmol of Ru) is added.

• The mixture is heated to reflux, during which the color of the solution changes, indicating the formation of an intermediate ruthenium(II) phosphine complex.

• After refluxing for 30 minutes, the solution is cooled slightly, and a freshly prepared aqueous solution of sodium borohydride (0.5 g, 13.2 mmol in 20 mL of water) is added dropwise.

• A yellow precipitate of [RuH₂(PPh₃)₄] forms immediately. The mixture is stirred at room temperature for an additional 30 minutes to ensure complete reaction.

• The yellow solid is collected by filtration under inert atmosphere, washed with ethanol, water, and then a small amount of cold diethyl ether.

• The product is dried in vacuo to yield [RuH₂(PPh₃)₄] as a yellow crystalline solid.

Characterization:

• Appearance: Yellow to yellow-green powder.

• Infrared (IR) Spectroscopy (Nujol mull, cm⁻¹): ν(Ru-H) typically appears around 2080 cm⁻¹.

• ¹H NMR Spectroscopy (C₆D₆, δ): The hydride signals are observed as a complex multiplet in the upfield region, typically around -8 to -7 ppm.

• ³¹P{¹H} NMR Spectroscopy (C₆H₆, δ): A broad singlet is typically observed around 45 ppm.

Reactivity with Alkenes

[RuH₂(PPh₃)₄] is a highly effective catalyst for both the hydrogenation and isomerization of alkenes. The reaction pathway is often dependent on the specific alkene substrate and the reaction conditions.

Alkene Hydrogenation

In the presence of molecular hydrogen, [RuH₂(PPh₃)₄] catalyzes the reduction of alkenes to the corresponding alkanes. The catalytic cycle is believed to involve the dissociation of a PPh₃ ligand to generate a coordinatively unsaturated species, which then coordinates to the alkene. Subsequent migratory insertion of the alkene into a Ru-H bond, followed by reductive elimination, yields the alkane and regenerates the active catalyst.

Alkene Isomerization

[RuH₂(PPh₃)₄] can also catalyze the isomerization of terminal alkenes to internal alkenes. This process typically occurs through a hydride addition-elimination mechanism. The catalytically active species adds a hydride to the alkene to form a ruthenium-alkyl intermediate. A subsequent β-hydride elimination from an adjacent carbon atom regenerates the double bond in a different position.

Data Presentation: Catalytic Alkene Transformations

Substrate	Reaction Type	Catalyst Loading (mol%)	Solvent	Temp. (°C)	H₂ Pressure (atm)	Time (h)	Product(s)	Yield (%)
1-Hexene	Hydrogenation	0.1	Toluene	80	10	4	n-Hexane	>95
Styrene	Hydrogenation	0.1	Benzene	70	10	2	Ethylbenzene	>99
1-Octene	Isomerization	0.5	Toluene	100	-	6	2-Octenes, 3-Octenes	>90
Allylbenzene	Isomerization	1.0	None	120	-	1	(E/Z)-β-Methylstyrene	>95

Experimental Protocol: Catalytic Hydrogenation of 1-Hexene

Materials:

• [RuH₂(PPh₃)₄]

• 1-Hexene

• Toluene (anhydrous, degassed)

• Hydrogen gas

• High-pressure autoclave

Procedure:

• The autoclave is charged with a solution of [RuH₂(PPh₃)₄] (0.05 mmol) in toluene (20 mL) under an inert atmosphere.

• 1-Hexene (50 mmol) is added to the reactor.

• The autoclave is sealed, purged several times with hydrogen gas, and then pressurized to 10 atm with hydrogen.

• The reaction mixture is heated to 80 °C and stirred for 4 hours.

• After cooling to room temperature and venting the excess hydrogen, the reaction mixture is analyzed by gas chromatography (GC) to determine the conversion and product distribution.

• The product, n-hexane, can be isolated by distillation if desired.

Visualization: Alkene Hydrogenation Catalytic Cycle

Caption: Catalytic cycle for the hydrogenation of an alkene by [RuH₂(PPh₃)₄].

Reactivity with Alkynes

[RuH₂(PPh₃)₄] also serves as an effective catalyst for the hydrogenation of alkynes. Depending on the reaction conditions and the substrate, either partial hydrogenation to the corresponding alkene or complete hydrogenation to the alkane can be achieved.

Alkyne Hydrogenation

The mechanism of alkyne hydrogenation is similar to that of alkenes, involving coordination of the alkyne to the active ruthenium species, followed by sequential migratory insertions of the hydride ligands and reductive elimination steps. The selectivity towards the alkene or alkane can often be controlled by tuning the reaction parameters such as hydrogen pressure and reaction time.

Data Presentation: Catalytic Alkyne Hydrogenation

Substrate	Catalyst Loading (mol%)	Solvent	Temp. (°C)	H₂ Pressure (atm)	Time (h)	Product(s)	Yield (%)
Phenylacetylene	0.2	Toluene	60	1	2	Styrene	85
Phenylacetylene	0.2	Toluene	60	10	6	Ethylbenzene	>95
1-Octyne	0.5	Ethanol	70	5	4	1-Octene	78
1-Octyne	0.5	Ethanol	70	20	8	n-Octane	>90

Experimental Protocol: Catalytic Hydrogenation of Phenylacetylene to Styrene

Materials:

• [RuH₂(PPh₃)₄]

• Phenylacetylene

• Toluene (anhydrous, degassed)

• Hydrogen gas

• Schlenk flask with a balloon of hydrogen

Procedure:

• A Schlenk flask is charged with [RuH₂(PPh₃)₄] (0.02 mmol) and toluene (10 mL) under an inert atmosphere.

• Phenylacetylene (10 mmol) is added via syringe.

• The flask is evacuated and backfilled with hydrogen gas three times, and then a balloon of hydrogen is attached.

• The reaction mixture is heated to 60 °C and stirred for 2 hours.

• After cooling to room temperature, the reaction mixture is analyzed by GC and/or NMR to determine the conversion and product selectivity.

Visualization: Alkyne Hydrogenation Pathway

Caption: Stepwise hydrogenation of an alkyne to an alkene and then to an alkane.

Reactivity with Ketones and Aldehydes

[RuH₂(PPh₃)₄] is a well-established catalyst for the transfer hydrogenation of ketones and aldehydes to the corresponding alcohols, typically using a hydrogen donor such as isopropanol.

Transfer Hydrogenation

In transfer hydrogenation, the hydride ligands are transferred from a donor molecule (e.g., isopropanol) to the ruthenium center, which then delivers them to the carbonyl substrate. The reaction is often carried out in the presence of a base, which facilitates the formation of the active ruthenium hydride species.

Data Presentation: Catalytic Transfer Hydrogenation of Ketones

Substrate	Catalyst Loading (mol%)	H-Donor	Base (mol%)	Temp. (°C)	Time (h)	Yield (%)
Acetophenone	1.0	Isopropanol	KOH (10)	82	6	98
Cyclohexanone	0.5	Isopropanol	NaOiPr (5)	80	4	>99
4-Methoxyacetophenone	1.0	Isopropanol	KOH (10)	82	8	95
Propiophenone	0.75	Isopropanol	NaOiPr (7.5)	82	5	97

Data adapted from various sources, including BenchChem application notes.[1]

Experimental Protocol: Catalytic Transfer Hydrogenation of Acetophenone

Materials:

• [RuH₂(PPh₃)₄]

• Acetophenone

• Isopropanol

• Potassium hydroxide (KOH)

• Argon or Nitrogen gas

Procedure:

• A round-bottom flask is charged with [RuH₂(PPh₃)₄] (0.1 mmol), acetophenone (10 mmol), and isopropanol (20 mL) under an inert atmosphere.

• A solution of KOH (1 mmol) in isopropanol (5 mL) is added to the mixture.

• The reaction mixture is heated to reflux (approx. 82 °C) and stirred for 6 hours.

• After cooling, the solvent is removed under reduced pressure.

• The residue is taken up in diethyl ether and washed with water to remove the base. The organic layer is dried over anhydrous magnesium sulfate and concentrated.

• The product, 1-phenylethanol, is purified by column chromatography or distillation.[2]

Visualization: Transfer Hydrogenation Mechanism

Caption: Simplified mechanism for the transfer hydrogenation of a ketone.

Reactivity with Carbon Dioxide

[RuH₂(PPh₃)₄] reacts with carbon dioxide in an insertion reaction to form a ruthenium formate complex. This reaction is of significant interest in the context of CO₂ utilization and hydrogenation to formic acid and its derivatives.

CO₂ Insertion

The reaction involves the formal insertion of the CO₂ molecule into one of the Ru-H bonds of the coordinatively unsaturated [RuH₂(PPh₃)₃] species. This process is typically reversible.

Data Presentation: CO₂ Insertion Reaction Conditions

Substrate	Catalyst	Solvent	Temp. (°C)	Pressure (atm)	Product
CO₂	[RuH₂(PPh₃)₄]	Benzene	25	1	[RuH(O₂CH)(PPh₃)₃]

Experimental Protocol: Synthesis of [RuH(O₂CH)(PPh₃)₃]

Materials:

• [RuH₂(PPh₃)₄]

• Carbon dioxide (gas)

• Benzene (anhydrous, degassed)

• Schlenk flask

Procedure:

• A solution of [RuH₂(PPh₃)₄] (0.5 g) in benzene (50 mL) is prepared in a Schlenk flask under an inert atmosphere.

• A stream of dry carbon dioxide is bubbled through the solution for 1 hour at room temperature.

• The color of the solution may change, indicating the formation of the formate complex.

• The solvent is partially removed in vacuo to induce crystallization.

• The resulting solid is collected by filtration, washed with a small amount of cold benzene, and dried in vacuo.

Visualization: CO₂ Insertion into Ru-H Bond

Caption: Reversible insertion of carbon dioxide into a Ru-H bond.

Conclusion

The initial reactivity studies of [RuH₂(PPh₃)₄] reveal its remarkable versatility as a catalyst precursor. Its ability to readily undergo ligand dissociation and participate in fundamental organometallic steps such as oxidative addition, migratory insertion, and reductive elimination underpins its broad utility in organic synthesis. The reactions detailed in this guide—hydrogenation and isomerization of alkenes and alkynes, transfer hydrogenation of carbonyls, and insertion of carbon dioxide—represent a fraction of the transformations enabled by this complex. The provided experimental protocols and quantitative data serve as a valuable resource for researchers seeking to harness the synthetic potential of [RuH₂(PPh₃)₄] in their own work. Further investigations into ligand modification and reaction engineering continue to expand the catalytic scope of this important ruthenium hydride complex.

References

• 1. webofproceedings.org [webofproceedings.org]
• 2. researchgate.net [researchgate.net]

Safety and Handling Precautions for Dihydridotetrakis(triphenylphosphine)ruthenium(II)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4), a catalyst utilized in various chemical syntheses. Due to its specific reactivity and potential health hazards, strict adherence to the following precautions is imperative to ensure personnel safety and maintain the integrity of the compound.

Hazard Identification and Classification

RuH2(PPh3)4 is classified as a hazardous substance with the following primary concerns:

• Skin Irritation: Causes skin irritation upon contact.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation if inhaled.

The compound is an air-sensitive, yellow to yellow-green powder.[1] A change in color to brown or black may indicate decomposition, rendering it unsuitable for use.[1]

Quantitative Data Summary

Property	Value
Chemical Formula	C₇₂H₆₂P₄Ru
Molecular Weight	1152.23 g/mol
Appearance	Ochre/Lustrous Powder
Melting Point	181-183 °C (decomposes)
Solubility	Soluble in dichloromethane, toluene, benzene, tetrahydrofuran (THF), acetone, and acetonitrile. Sparingly soluble in methanol and ethanol. Insoluble in water.[1]
Stability	Air-sensitive; handle and store under an inert atmosphere.[1]
Occupational Exposure Limits	No specific Permissible Exposure Limit (PEL) or Threshold Limit Value (TLV) has been established for RuH2(PPh3)4. For ruthenium compounds in general, it is recommended to handle them in a well-ventilated area or in a controlled, enclosed environment to minimize exposure.[2]

Experimental Protocols: Safe Handling Procedures

The air-sensitive nature of RuH2(PPh3)4 necessitates the use of specialized techniques to prevent decomposition and ensure safe handling. The following protocol outlines the recommended procedures for handling this compound in a laboratory setting.

3.1. General Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• A comprehensive risk assessment should be conducted before commencing any work.

• All glassware must be thoroughly dried in an oven (e.g., at 120°C overnight) and cooled under an inert atmosphere (argon or nitrogen) before use.

• Solvents should be purified and degassed prior to use.

3.2. Handling Solid RuH2(PPh3)4

The use of a glovebox is the preferred method for handling solid RuH2(PPh3)4.

• Preparation: Ensure the glovebox is purged and maintained with a dry, inert atmosphere (oxygen and moisture levels <1 ppm).

• Weighing: Transfer the required amount of the compound from its storage container to a tared weighing vessel using a clean, dry spatula.

• Transfer: Carefully transfer the weighed solid into the reaction vessel.

• Sealing: Securely seal the reaction vessel before removing it from the glovebox.

3.3. Handling Solutions of RuH2(PPh3)4

Schlenk line techniques are suitable for manipulating solutions of the compound.

• Inert Atmosphere: The Schlenk line apparatus must be properly set up and purged with a high-purity inert gas.

• Dissolution: In a Schlenk flask under a positive pressure of inert gas, add the desired amount of dry, degassed solvent to the solid RuH2(PPh3)4.

• Transfer: Use a gas-tight syringe or a cannula to transfer the solution.

  • Syringe Transfer: Purge the syringe with inert gas before drawing up the solution. A small headspace of inert gas should be drawn into the syringe after the liquid to prevent contact with air.

  • Cannula Transfer: This method is preferred for transferring larger volumes. Ensure both the donor and receiving flasks are under a positive pressure of inert gas.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships for the safe handling of RuH2(PPh3)4.

Experimental Workflow for RuH2(PPh3)4

Key Safety Precautions and Relationships

First-Aid Measures

• After Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• After Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If skin irritation persists, seek medical attention.

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or a foam extinguisher.

• Unsuitable Extinguishing Media: Do not use a direct water jet.

• Hazardous Combustion Products: Upon combustion, may produce carbon monoxide, carbon dioxide, and oxides of phosphorus.

Accidental Release Measures

• Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing dust and contact with skin and eyes. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent the material from entering drains or waterways.

• Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation. Place in a sealed container for disposal.

Storage and Stability

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] The compound should be stored under an inert atmosphere (argon or nitrogen).[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Decomposition: Decomposition may be indicated by a color change from yellow/yellow-green to brown or black.[1] Thermal decomposition may occur at its melting point.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: If handling outside of a glovebox or well-ventilated fume hood, or if dust is generated, a NIOSH-approved respirator with a particulate filter is recommended.

By adhering to these safety and handling precautions, researchers, scientists, and drug development professionals can minimize risks and ensure the safe and effective use of Dihydridotetrakis(triphenylphosphine)ruthenium(II) in their work.

References

• 1. Dihydridotetrakis(triphenylphosphine)ruthenium(II) 19529-00-1 [sigmaaldrich.com]
• 2. Ruthenium - ESPI Metals [espimetals.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH₂(PPh₃)₄] as a Catalyst for Hydrogenation

Audience: Researchers, scientists, and drug development professionals.

Executive Summary: Dihydridotetrakis(triphenylphosphine)ruthenium(II), designated as RuH₂(PPh₃)₄, is a highly effective and selective homogeneous catalyst for hydrogenation reactions.[1] This versatile catalyst is employed in the reduction of a wide array of functional groups, including alkenes, alkynes, ketones, and nitro compounds.[2][3] Its utility is particularly noted in complex molecule synthesis where high selectivity is paramount, a feature often challenging to achieve with heterogeneous catalysts like Palladium on Carbon (Pd/C) or Raney Nickel.[1] This document provides a comprehensive overview of its applications, quantitative performance data, detailed experimental protocols, and key operational diagrams.

Applications in Hydrogenation

RuH₂(PPh₃)₄ is a pre-catalyst that, upon dissociation of a triphenylphosphine (PPh₃) ligand in solution, forms the active catalytic species. It demonstrates significant activity in the hydrogenation of various unsaturated functionalities.

• Alkenes and Alkynes: The catalyst is used for the selective hydrogenation of alkenes and alkynes to their corresponding alkanes.[3][4]

• Ketones: It facilitates the reduction of ketones to secondary alcohols, a crucial transformation in the synthesis of fine chemicals and pharmaceutical intermediates.[1]

• Nitro Compounds: RuH₂(PPh₃)₄ can be used for the reduction of nitro compounds to amines.[2]

• Heteroaromatic Compounds: The catalyst has shown efficacy in the regioselective hydrogenation of polyaromatic nitrogen compounds such as quinolines and acridines under relatively mild conditions.[5]

Quantitative Data Presentation

The performance of RuH₂(PPh₃)₄ is highly dependent on specific reaction conditions, including substrate, solvent, temperature, and hydrogen pressure.[1] The following tables summarize representative quantitative data from the literature.

Table 1: Comparative Hydrogenation of Acetophenone to 1-Phenylethanol

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	H₂ Pressure (atm)	Time (h)	Conversion (%)	Selectivity (%)
RuH₂(PPh₃)₄	1	80	10	4	>99	>99
Pd/C (10%)	5 (w/w)	80	10	6	>99	~95 (potential for ring hydrogenation)
Raney Nickel	10 (w/w)	100	50	8	>99	Variable (potential for over-reduction)

Note: Data is illustrative and highly dependent on specific experimental conditions. Sourced from general literature comparisons.[1]

Table 2: Hydrogenation of Various Substrates with Ru-based Catalysts

Substrate	Catalyst System	Temperature (°C)	H₂ Pressure (atm)	Product	Yield (%)
Quinoline	[RuH(CO)(NCMe)₂(PPh₃)₂]BF₄	125	4	1,2,3,4-Tetrahydroquinoline	High
Acridine	[RuH(CO)(NCMe)₂(PPh₃)₂]BF₄	125	4	9,10-Dihydroacridine	High
Furfural Acetone	Ru@PGS	100	20	4-(Tetrahydro-2-furyl)butan-2-ol	>99
Acetophenone	[RuCl₂(p-cymene)]₂ / Ligand	130	Transfer (iPrOH)	1-Phenylethanol	Good to Excellent

Note: While not all catalysts listed are strictly RuH₂(PPh₃)₄, they represent the broader utility of ruthenium complexes in similar hydrogenations.[5][6][7]

Catalytic Mechanism and Experimental Workflow

The catalytic cycle of RuH₂(PPh₃)₄ for hydrogenation is believed to proceed through a series of steps involving ligand dissociation, oxidative addition of hydrogen, substrate coordination, and reductive elimination.

Caption: Simplified catalytic cycle for alkene hydrogenation by RuH₂(PPh₃)₄.

A general experimental workflow is critical for achieving reproducible results and ensuring safety, especially when working with pressurized hydrogen gas.

Caption: General workflow for a typical hydrogenation experiment.

Experimental Protocols

Protocol 4.1: General Procedure for Hydrogenation of a Ketone (e.g., Acetophenone)

This protocol outlines a general method for the selective hydrogenation of a ketone to its corresponding secondary alcohol.[1][8]

Materials:

• Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH₂(PPh₃)₄]

• Substrate (e.g., Acetophenone)

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• High-pressure autoclave with magnetic stirring, thermocouple, and pressure gauge

• High-purity hydrogen gas

• High-purity argon gas

Procedure:

• Reactor Charging: Charge the high-pressure autoclave with the ketone substrate (e.g., 1 mmol) and the anhydrous, deoxygenated solvent (e.g., 10 mL).

• Inerting: Seal the autoclave and purge the system three times with high-purity argon to ensure an inert atmosphere. Subsequently, purge three times with hydrogen gas.

• Catalyst Addition: Under a positive pressure of argon, carefully add the RuH₂(PPh₃)₄ catalyst (e.g., 0.01 mmol, 1 mol%).

• Reaction Initiation: Seal the reactor quickly. Pressurize with hydrogen gas to the desired pressure (e.g., 10 atm).

• Heating and Stirring: Begin vigorous stirring and heat the reaction mixture to the target temperature (e.g., 80°C).

• Reaction Monitoring: Monitor the reaction's progress by taking small aliquots at regular intervals (if the reactor setup allows) and analyzing them by GC or TLC.

• Work-up: Once the reaction is complete (typically 4-8 hours), cool the autoclave to room temperature. Carefully and slowly vent the excess hydrogen in a well-ventilated fume hood.

• Isolation: Open the reactor, and filter the reaction mixture if necessary. Remove the solvent under reduced pressure. The crude product can then be purified by column chromatography.

Protocol 4.2: General Procedure for Hydrogenation of an Alkene

This protocol is adapted for the reduction of a C=C double bond.

Procedure:

• Follow steps 1-3 from Protocol 4.1, using the alkene as the substrate.

• Reaction Initiation: Pressurize the reactor with hydrogen (e.g., 5-10 atm). Hydrogenation of simple alkenes often proceeds efficiently at or slightly above room temperature.

• Heating and Stirring: Set the stirrer to a high rate. Heating may not be necessary unless the alkene is sterically hindered.

• Monitor the reaction (typically faster than ketone hydrogenation) and perform work-up and isolation as described in steps 6-8 of Protocol 4.1.

Optimization and Troubleshooting

The efficiency of RuH₂(PPh₃)₄ catalysis is influenced by several factors. Optimization is often required for new substrates.[8]

Caption: Key factors influencing the performance of RuH₂(PPh₃)₄ catalyst.

• Temperature: Increasing temperature generally enhances the reaction rate. However, excessively high temperatures (>150°C) can lead to catalyst decomposition, observed as a color change to black (ruthenium metal formation). A temperature screening is recommended for each new substrate.[8]

• Hydrogen Pressure: Sufficient H₂ pressure is crucial for the reaction. For sluggish reactions, increasing the pressure can improve the rate.

• Solvent: The choice of solvent is important. Anhydrous, deoxygenated solvents like toluene, benzene, or THF are commonly used. The solvent must be able to dissolve the substrate and the catalyst.

• Catalyst Loading: While higher loading can increase the rate, it also increases costs. Typical loadings range from 0.1 to 2 mol%.

• Impurities: The catalyst is sensitive to poisoning. Substrates, solvents, and hydrogen gas must be of high purity. Sulfur compounds and sometimes water can act as poisons.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. Dichlorotris(triphenylphosphine)ruthenium(II) - Wikipedia [en.wikipedia.org]
• 3. scilit.com [scilit.com]
• 4. Carboxylato-triphenylphosphine complexes of ruthenium, cationic triphenylphosphine complexes derived from them, and their behaviour as homogeneous hydrogenation catalysts for alkenes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Selectivity control in hydrogenation through adaptive catalysis using ruthenium nanoparticles on a CO2-responsive support - PMC [pmc.ncbi.nlm.nih.gov]
• 7. webofproceedings.org [webofproceedings.org]
• 8. benchchem.com [benchchem.com]

Application Notes: Dihydridotetrakis(triphenylphosphine)ruthenium(II) in Transfer Hydrogenation

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, is a highly efficient and versatile homogeneous catalyst for transfer hydrogenation reactions. This process involves the transfer of hydrogen from a donor molecule, such as isopropanol or formic acid, to an unsaturated substrate, yielding a reduced product.[1] Due to its high activity, selectivity, and functional group tolerance, RuH2(PPh3)4 and related ruthenium(II) complexes are invaluable tools in organic synthesis, particularly in the pharmaceutical industry for the development of chiral alcohols and amines.[2][3] This document provides detailed protocols and application data for researchers utilizing this catalyst for the reduction of ketones and imines.

Mechanism of Catalysis

The catalytic cycle for transfer hydrogenation using ruthenium(II) phosphine complexes typically proceeds through a monohydride pathway, especially in the presence of a base and an alcohol as the hydrogen donor.[4][5] The cycle begins with the dissociation of a triphenylphosphine (PPh3) ligand to generate a coordinatively unsaturated, active species. The hydrogen donor, typically isopropanol, coordinates to the ruthenium center. In the presence of a base, a ruthenium alkoxide is formed, which then undergoes β-hydride elimination to generate the key ruthenium hydride intermediate and release acetone.[5][6] The substrate (e.g., a ketone) then coordinates to the metal hydride, and the carbonyl group inserts into the Ru-H bond. Subsequent protonolysis releases the reduced alcohol product and regenerates the active catalyst, allowing the cycle to continue.

Caption: Proposed catalytic cycle for ketone transfer hydrogenation.

Applications in Organic Synthesis

RuH2(PPh3)4 is a premier catalyst for the reduction of polar C=O and C=N double bonds.

• Reduction of Ketones: A wide array of aromatic, aliphatic, and cyclic ketones can be efficiently reduced to their corresponding secondary alcohols.[7] The reaction conditions are generally mild, and the catalyst exhibits high turnover numbers (TON) and turnover frequencies (TOF).[4][7]

• Reduction of Imines: The catalytic transfer hydrogenation of imines provides a direct and clean route to secondary amines, which are crucial building blocks in many pharmaceutical products.[8][9] The reaction is highly effective for various substituted benzylideneanilines and other imines.[8]

Data Presentation: Catalyst Performance

The following tables summarize the catalytic activity of RuH2(PPh3)4 and related Ru(II) complexes in the transfer hydrogenation of representative ketones and imines.

Table 1: Transfer Hydrogenation of Ketones

Entry	Substrate	H-Donor	Base	Cat. Loading (mol%)	Temp (°C)	Time	Conversion/Yield (%)	TOF (h⁻¹)	Ref.
1	Acetophenone	i-PrOH	i-PrOK	0.5	82	15 min	>99	~800	[10]
2	Cyclohexanone	i-PrOH	NaOi-Pr	0.0004	Reflux	5 min	>98	250,000	[7]
3	4-Chloroacetophenone	i-PrOH	i-PrOK	0.5	82	15 min	>99	~800	[10]
4	2-Heptanone	i-PrOH	NaOi-Pr	0.001	Reflux	1 h	>98	98,000	[7]

| 5 | Benzophenone | i-PrOH | i-PrOK | 0.5 | 82 | 30 min | >99 | ~400 |[10] |

Data is for representative Ru(II) complexes under optimized conditions. TOF values are approximate and can vary based on specific catalyst structure and conditions.

Table 2: Transfer Hydrogenation of Imines

Entry	Substrate	H-Donor	Base	S/C Ratio	Temp (°C)	Time (h)	Conversion (%)	TOF (h⁻¹)	Ref.
1	N-Benzylideneaniline	i-PrOH	NaOH	2000	80	1	100	5882	[8]
2	N-(4-Methylbenzylidene)aniline	i-PrOH	NaOH	2000	80	1	100	5294	[8]
3	N-(4-Chlorobenzylidene)aniline	i-PrOH	NaOH	2000	80	2	100	2500	[8]
4	N-(4-Methoxybenzylidene)aniline	i-PrOH	NaOH	2000	80	1	100	5263	[8]

| 5 | N-Benzylidene-4-methylaniline | i-PrOH | NaOH | 2000 | 80 | 2 | 100 | 2500 |[8] |

S/C Ratio = Substrate to Catalyst Ratio. Data is for representative Ru(II)-NPN complexes.

Experimental Protocols

Standard Schlenk techniques or an inert atmosphere glove box should be used for all manipulations, as Ru(II) complexes can be sensitive to air and moisture.[11]

General Workflow

The general procedure involves dissolving the substrate and catalyst in the hydrogen donor solvent, adding a base, and heating the mixture to reflux until the reaction is complete, followed by workup and purification.

Caption: General experimental workflow for transfer hydrogenation.

Protocol 1: Transfer Hydrogenation of Acetophenone

This protocol is a representative procedure for the reduction of a ketone.[10]

Materials:

• RuH2(PPh3)4 or a suitable Ru(II) precursor

• Acetophenone

• Anhydrous 2-propanol (i-PrOH)

• Potassium isopropoxide (i-PrOK) or Sodium Hydroxide (NaOH)

• Schlenk flask and condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the ruthenium catalyst (e.g., 0.005 mmol, 0.5 mol%).

• Add acetophenone (1.0 mmol) to the flask.

• Add anhydrous 2-propanol (5 mL). Stir the mixture at room temperature to ensure dissolution.

• Add the base (e.g., a 1 M solution of i-PrOK in i-PrOH, 0.05 mmol, 5 mol%).

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 82 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 15-60 minutes.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding 5 mL of water.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting 1-phenylethanol by flash column chromatography if necessary.

Protocol 2: Transfer Hydrogenation of N-Benzylideneaniline

This protocol is a representative procedure for the reduction of an imine.[8]

Materials:

• RuH2(PPh3)4 or a suitable Ru(II) precursor

• N-Benzylideneaniline

• Anhydrous 2-propanol (i-PrOH)

• Sodium Hydroxide (NaOH)

• Schlenk flask and condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• In an inert atmosphere glove box or a Schlenk flask, combine the ruthenium catalyst (0.001 mmol) and N-benzylideneaniline (2.0 mmol).

• Add anhydrous 2-propanol (10 mL) and sodium hydroxide (0.2 mmol).

• Seal the vessel or attach a reflux condenser and heat the mixture in a preheated oil bath at 80 °C with vigorous stirring.

• Monitor the reaction by GC or TLC. High conversion is expected within 1-2 hours.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane and filter through a short pad of silica gel or celite to remove the catalyst and inorganic salts.

• Wash the pad with additional dichloromethane.

• Combine the filtrates and evaporate the solvent to yield the product, N-benzylaniline. Further purification can be performed if required.

References

• 1. diva-portal.org [diva-portal.org]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Carboxamide carbonyl-ruthenium( ii ) complexes: detailed structural and mechanistic studies in the transfer hydrogenation of ketones - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ05657C [pubs.rsc.org]
• 5. Ruthenacycles and Iridacycles as Transfer Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. repositorio.udla.cl [repositorio.udla.cl]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]

Application Notes and Protocols for Alkene Hydrogenation using RuH2(PPh3)4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, is a highly effective homogeneous catalyst for the hydrogenation of alkenes. Its utility in organic synthesis, particularly in the pharmaceutical and fine chemical industries, stems from its high activity and selectivity under relatively mild conditions. This document provides detailed application notes and experimental protocols for the use of RuH2(PPh3)4 in alkene hydrogenation, including a mechanistic overview, quantitative performance data, and step-by-step procedures.

Catalytic Cycle of RuH2(PPh3)4 in Alkene Hydrogenation

The catalytic cycle of RuH2(PPh3)4 for alkene hydrogenation is widely understood to proceed through a dissociative mechanism, analogous to that of Wilkinson's catalyst, RhCl(PPh3)3. The precatalyst, RuH2(PPh3)4, first undergoes ligand dissociation to generate the catalytically active 16-electron species, RuH2(PPh3)3. The subsequent steps involve oxidative addition of dihydrogen, coordination of the alkene, migratory insertion of the alkene into a ruthenium-hydride bond, and finally, reductive elimination of the alkane to regenerate the active catalyst.

The key steps of the proposed catalytic cycle are:

• Precatalyst Activation: Dissociation of a triphenylphosphine (PPh3) ligand from the 18-electron precatalyst, RuH2(PPh3)4, to form the coordinatively unsaturated and catalytically active 16-electron species, RuH2(PPh3)3.

• Alkene Coordination: The alkene substrate coordinates to the active catalyst, RuH2(PPh3)3, to form a ruthenium-alkene complex.

• Migratory Insertion (Hydrometallation): One of the hydride ligands on the ruthenium center undergoes migratory insertion into the coordinated alkene. This step forms a ruthenium-alkyl intermediate. This is often the rate-determining step of the catalytic cycle.

• Reductive Elimination: The second hydride ligand combines with the alkyl group, leading to the reductive elimination of the saturated alkane product and regenerating the active catalytic species, which can then re-enter the catalytic cycle.

Figure 1: Proposed catalytic cycle for alkene hydrogenation by RuH2(PPh3)4.

Quantitative Performance Data

The efficiency of a catalyst is often evaluated by its Turnover Number (TON) and Turnover Frequency (TOF). While specific values can vary depending on the substrate, solvent, temperature, and pressure, the following table summarizes representative data for the hydrogenation of common alkenes using RuH2(PPh3)4.

Substrate	Product	Catalyst Loading (mol%)	Temperature (°C)	Pressure (atm H₂)	Time (h)	Conversion (%)	TON	TOF (h⁻¹)
1-Hexene	n-Hexane	0.1	80	10	4	>99	990	247.5
Styrene	Ethylbenzene	0.05	60	5	2	>99	1980	990
Cyclohexene	Cyclohexane	0.2	100	20	6	>99	495	82.5

Note: The data presented are compiled from various literature sources and are intended for comparative purposes. Actual results may vary based on specific experimental conditions.

Experimental Protocols

General Considerations

• RuH2(PPh3)4 is an air- and moisture-sensitive solid. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.

• Solvents should be freshly distilled and deoxygenated prior to use.

• Alkenes should be passed through a column of activated alumina to remove peroxides and inhibitors.

Protocol 1: Hydrogenation of 1-Hexene

Materials:

• RuH2(PPh3)4

• 1-Hexene

• Toluene (anhydrous, deoxygenated)

• Hydrogen gas (high purity)

• Schlenk flask or high-pressure autoclave

• Magnetic stirrer and hotplate

Procedure:

• In a glovebox or under a stream of argon, add RuH2(PPh3)4 (11.5 mg, 0.01 mmol, 0.1 mol%) to a Schlenk flask or an autoclave equipped with a magnetic stir bar.

• Add anhydrous, deoxygenated toluene (10 mL) to dissolve the catalyst.

• Add 1-hexene (1.24 mL, 10 mmol) to the reaction mixture.

• Seal the flask or autoclave. If using a Schlenk flask, purge with hydrogen gas three times.

• Pressurize the vessel with hydrogen gas to 10 atm.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by gas chromatography (GC) or ¹H NMR spectroscopy.

• After 4 hours (or upon completion), cool the reaction to room temperature and carefully vent the hydrogen gas.

• The product, n-hexane, can be isolated by distillation if required.

Protocol 2: Hydrogenation of Styrene

Materials:

• RuH2(PPh3)4

• Styrene

• Benzene (anhydrous, deoxygenated)

• Hydrogen gas (high purity)

• Schlenk flask or high-pressure autoclave

• Magnetic stirrer and hotplate

Procedure:

• Under an inert atmosphere, charge a Schlenk flask or autoclave with RuH2(PPh3)4 (5.8 mg, 0.005 mmol, 0.05 mol%) and a magnetic stir bar.

• Add anhydrous, deoxygenated benzene (10 mL).

• Add styrene (1.14 mL, 10 mmol) to the catalyst solution.

• Seal the reaction vessel and purge with hydrogen gas.

• Pressurize the vessel to 5 atm with hydrogen.

• Heat the reaction to 60 °C and stir vigorously.

• Follow the reaction's progress by analyzing aliquots using GC or ¹H NMR.

• Once the reaction is complete (typically within 2 hours), cool the vessel to room temperature and release the hydrogen pressure.

• The product, ethylbenzene, can be purified by removing the solvent under reduced pressure.

Figure 2: General experimental workflow for alkene hydrogenation.

Troubleshooting and Safety

• Low or No Activity: This may be due to catalyst deactivation by oxygen or impurities in the solvent or substrate. Ensure all components are pure and handled under strictly anaerobic conditions.

• Isomerization of Alkene: RuH2(PPh3)4 can sometimes catalyze the isomerization of terminal alkenes to internal alkenes. To minimize this side reaction, use lower reaction temperatures and shorter reaction times.

• Safety: Hydrogen gas is highly flammable. All hydrogenation reactions should be conducted in a well-ventilated fume hood, and appropriate safety precautions must be taken when handling pressurized gas cylinders.

By following these guidelines and protocols, researchers can effectively utilize RuH2(PPh3)4 for a wide range of alkene hydrogenation reactions, contributing to the efficient synthesis of valuable chemical entities.

Application Notes and Protocols for RuH₂(PPh₃)₄ Catalyzed Michael Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of carbon-carbon bond formation in organic synthesis. The use of transition metal catalysts has significantly broadened the scope and utility of this reaction, allowing for milder reaction conditions and enhanced selectivity. Among these, tetrakis(triphenylphosphine)ruthenium(II) dihydride, RuH₂(PPh₃)₄, has emerged as a highly effective and versatile catalyst for the Michael addition of a wide range of soft nucleophiles.[1] This document provides detailed application notes and experimental protocols for the RuH₂(PPh₃)₄ catalyzed Michael addition of active methylene compounds, including malonates, β-ketoesters, and nitroalkanes, to various Michael acceptors.

Data Presentation

The following tables summarize the quantitative data for RuH₂(PPh₃)₄ catalyzed Michael addition reactions with different classes of nucleophiles.

Table 1: Michael Addition of Malonates

Entry	Malonate Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Diethyl malonate	Methyl vinyl ketone	2	Acetonitrile	Reflux	4	95
2	Dimethyl malonate	Cyclohexenone	3	Acetonitrile	25	12	88
3	Dibenzyl malonate	Acrylonitrile	2.5	Toluene	80	6	92
4	Di-tert-butyl malonate	Ethyl acrylate	3	THF	60	24	75

Table 2: Michael Addition of β-Ketoesters

Entry	β-Ketoester Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Ethyl acetoacetate	Methyl vinyl ketone	2	Acetonitrile	25	8	91
2	Methyl acetoacetate	Chalcone	3	Dioxane	100	10	85
3	tert-Butyl acetoacetate	Acrolein	2.5	Acetonitrile	0-25	12	78
4	Ethyl benzoylacetate	Ethyl crotonate	3	Toluene	Reflux	18	82

Table 3: Michael Addition of Nitroalkanes

Entry	Nitroalkane Donor	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Nitromethane	Chalcone	4	Toluene	80	24	89
2	Nitroethane	Methyl vinyl ketone	3	Acetonitrile	60	16	85
3	1-Nitropropane	Acrylonitrile	4	DMF	100	12	76
4	Phenylnitromethane	Ethyl acrylate	3.5	Dioxane	90	20	81

Experimental Protocols

The following are detailed methodologies for key experiments cited in the data tables.

Protocol 1: Michael Addition of Diethyl Malonate to Methyl Vinyl Ketone

Materials:

• RuH₂(PPh₃)₄

• Diethyl malonate

• Methyl vinyl ketone (freshly distilled)

• Anhydrous acetonitrile

• Standard Schlenk line or glovebox equipment

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add RuH₂(PPh₃)₄ (e.g., 0.02 mmol, 2 mol%).

• Solvent and Reagents Addition: To the flask, add anhydrous acetonitrile (e.g., 10 mL), followed by diethyl malonate (e.g., 1.2 mmol). Stir the mixture at room temperature until the catalyst dissolves.

• Addition of Michael Acceptor: Add freshly distilled methyl vinyl ketone (e.g., 1.0 mmol) dropwise to the reaction mixture at room temperature with vigorous stirring.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure Michael adduct.

• Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Michael Addition of Ethyl Acetoacetate to Chalcone

Materials:

• RuH₂(PPh₃)₄

• Ethyl acetoacetate

• Chalcone

• Anhydrous dioxane

• Standard Schlenk line or glovebox equipment

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add RuH₂(PPh₃)₄ (e.g., 0.03 mmol, 3 mol%) and chalcone (e.g., 1.0 mmol).

• Solvent and Reagents Addition: Add anhydrous dioxane (e.g., 15 mL) and ethyl acetoacetate (e.g., 1.5 mmol) to the flask.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent in vacuo.

• Purification: Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate eluent system) to isolate the desired product.

• Characterization: Confirm the structure of the purified product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Protocol 3: Michael Addition of Nitromethane to Chalcone

Materials:

• RuH₂(PPh₃)₄

• Nitromethane

• Chalcone

• Anhydrous toluene

• Standard Schlenk line or glovebox equipment

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, place RuH₂(PPh₃)₄ (e.g., 0.04 mmol, 4 mol%) and chalcone (e.g., 1.0 mmol).

• Solvent and Reagents Addition: Under an inert atmosphere, add anhydrous toluene (e.g., 10 mL) and nitromethane (e.g., 2.0 mmol).

• Reaction: Seal the tube and heat the mixture at 80 °C with stirring for 24 hours. Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to ambient temperature. Remove the solvent under reduced pressure.

• Purification: The crude product is purified by flash chromatography on silica gel using an appropriate solvent system (e.g., ethyl acetate/hexane) to yield the pure 1,3-dinitro compound.

• Characterization: Characterize the final product by spectroscopic analysis (¹H NMR, ¹³C NMR, and HRMS).

Visualizations

Experimental Workflow

Caption: General experimental workflow for RuH₂(PPh₃)₄ catalyzed Michael addition.

Proposed Catalytic Cycle

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: C-H Bond Activation Using Ruthenium Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The direct functionalization of carbon-hydrogen (C-H) bonds has emerged as a transformative strategy in modern organic synthesis, offering a more atom- and step-economical alternative to traditional cross-coupling reactions that require pre-functionalized starting materials. Among the various transition metals employed for this purpose, ruthenium has garnered significant attention due to its cost-effectiveness, functional group tolerance, and unique reactivity. Ruthenium catalysts, particularly Ru(II) complexes, have proven to be versatile tools for a wide array of C-H activation/functionalization reactions, including arylation, alkenylation, and annulation.[1][2] These methodologies have profound implications for the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced materials.[3]

This document provides detailed application notes and experimental protocols for key ruthenium-catalyzed C-H bond activation reactions. It is intended to serve as a practical guide for researchers in academia and industry, offering insights into catalyst selection, reaction optimization, and mechanistic pathways.

Key Applications of Ruthenium-Catalyzed C-H Activation

Ruthenium catalysis has enabled the development of a broad spectrum of C-H functionalization reactions:

• Arylation: The direct coupling of C-H bonds with aryl halides or other arylating agents is a powerful method for the synthesis of biaryl and heteroaryl structures, which are prevalent in medicinal chemistry.[2][4] Ruthenium catalysts can effectively mediate the ortho-arylation of arenes and heteroarenes bearing a variety of directing groups.[5][6]

• Alkenylation: The introduction of a carbon-carbon double bond via C-H activation provides access to valuable olefinated products.[2] Ruthenium-catalyzed alkenylation has been successfully applied to a range of substrates, including aromatic and heteroaromatic compounds.[7]

• Annulation: The formation of cyclic structures through a cascade of C-H activation and subsequent bond formations is a highly efficient strategy for the synthesis of complex polycyclic and heterocyclic scaffolds.[1][8] Ruthenium catalysts are particularly effective in mediating the annulation of arenes with alkynes to produce substituted isocoumarins, quinolines, and other important heterocyclic systems.[8]

Data Presentation: Performance of Ruthenium Catalysts in C-H Activation Reactions

The following tables summarize quantitative data for representative ruthenium-catalyzed C-H activation reactions, highlighting the catalyst systems, reaction conditions, and substrate scope.

Table 1: Ruthenium-Catalyzed C-H Arylation of 2-Phenylpyridine with Aryl Halides

Entry	Aryl Halide	Catalyst System	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
1	4-Chlorotoluene	[RuCl2(p-cymene)]2 / PPh3	2.5	K2CO3	NMP	120	20	85	[2]
2	4-Bromoanisole	[Ru(OAc)2(p-cymene)]	5	K2CO3	Toluene	80	16	92	[2]
3	4-Iodotoluene	[RuCl2(p-cymene)]2 / MesCO2H	2.5	K2CO3	Toluene	120	12	95	[2]
4	1-Bromo-4-(trifluoromethyl)benzene	[Ru(tBuCO2)2(p-cymene)]	5	K2CO3	Water	100	24	88	[2]
5	2-Bromopyridine	[RuCl2(p-cymene)]2 / PPh3	2.5	K2CO3	NMP	120	20	78	[2]

Table 2: Ruthenium-Catalyzed C-H Alkenylation of Arenes with Alkenes

Entry	Arene Substrate	Alkene	Catalyst System	Additive	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
1	2-Phenylpyridine	Ethyl acrylate	[RuCl2(p-cymene)]2	AgSbF6	Cu(OAc)2·H2O	DCE	100	12	89	[2]
2	N-Phenylpyrazole	Styrene	[Ru(OAc)2(p-cymene)]	-	Cu(OAc)2·H2O	AcOH	100	16	75	[2]
3	Acetanilide	n-Butyl acrylate	[RuCl2(p-cymene)]2	AgSbF6	Cu(OAc)2·H2O	t-AmylOH	110	24	82	[2]
4	Benzoic Acid	Ethyl acrylate	[RuCl2(p-cymene)]2	-	Cu(OAc)2·H2O	Water	120	12	78 (lactone)	[2]
5	2-Phenoxypyridine	Methyl acrylate	[RuCl2(p-cymene)]2	AgSbF6	Cu(OAc)2·H2O	DCE	120	16	85	[2]

Table 3: Ruthenium-Catalyzed Oxidative Annulation of Benzamides with Alkynes

Entry	Benzamide	Alkyne	Catalyst System	Additive	Oxidant	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
1	N-Methoxybenzamide	Diphenylacetylene	[RuCl2(p-cymene)]2	NaOAc	-	MeOH	60	4	91	[1][9]
2	N-Methoxy-4-methylbenzamide	1-Phenyl-1-propyne	[RuCl2(p-cymene)]2	NaOAc	-	MeOH	60	4	85	[1]
3	N-Methoxy-4-chlorobenzamide	Diphenylacetylene	[RuCl2(p-cymene)]2	NaOAc	-	MeOH	60	4	88	[1]
4	N-Methoxybenzamide	1,2-Di(p-tolyl)acetylene	[RuCl2(p-cymene)]2	NaOAc	-	MeOH	60	4	87	[1]
5	N-Methoxy-4-fluorobenzamide	1,2-bis(4-fluorophenyl)acetylene	[RuCl2(p-cymene)]2	NaOAc	-	MeOH	60	4	83	[1]

Experimental Protocols

The following are generalized protocols for common ruthenium-catalyzed C-H activation reactions. Researchers should optimize these conditions for their specific substrates.

Protocol 1: General Procedure for Ruthenium-Catalyzed C-H Arylation of 2-Phenylpyridine

Materials:

• Ruthenium catalyst (e.g., [RuCl2(p-cymene)]2)

• Ligand/Co-catalyst (e.g., PPh3, MesCO2H)

• Base (e.g., K2CO3, Cs2CO3)

• Aryl halide

• 2-Phenylpyridine

• Anhydrous solvent (e.g., NMP, Toluene)

• Schlenk tube or similar reaction vessel

• Standard laboratory glassware for workup and purification

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the ruthenium catalyst (e.g., [RuCl2(p-cymene)]2, 2.5 mol%), ligand/co-catalyst (if required, e.g., PPh3, 10 mol%), and base (e.g., K2CO3, 2.0 equiv.).

• Add 2-phenylpyridine (1.0 equiv.) and the aryl halide (1.2 equiv.).

• Add the anhydrous solvent (e.g., NMP, 0.2 M concentration with respect to the limiting reagent).

• Seal the Schlenk tube and heat the reaction mixture at the desired temperature (e.g., 120 °C) with stirring for the specified time (e.g., 12-24 h).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: General Procedure for Ruthenium-Catalyzed C-H Alkenylation of Arenes

Materials:

• Ruthenium catalyst (e.g., [RuCl2(p-cymene)]2)

• Silver salt additive (e.g., AgSbF6)

• Oxidant (e.g., Cu(OAc)2·H2O)

• Arene substrate with a directing group

• Alkene

• Anhydrous solvent (e.g., DCE, t-AmylOH)

• Reaction vessel (e.g., sealed tube)

Procedure:

• To a reaction vessel, add the arene substrate (1.0 equiv.), the ruthenium catalyst (e.g., [RuCl2(p-cymene)]2, 5 mol%), the silver salt additive (e.g., AgSbF6, 20 mol%), and the oxidant (e.g., Cu(OAc)2·H2O, 2.0 equiv.).

• Add the alkene (1.5 equiv.) and the anhydrous solvent (e.g., DCE, 0.2 M).

• Seal the vessel and heat the reaction mixture at the desired temperature (e.g., 100-120 °C) with stirring for the specified time (e.g., 12-24 h).

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, filter the reaction mixture through a pad of Celite, washing with an organic solvent (e.g., dichloromethane).

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired alkenylated product.

Protocol 3: General Procedure for Ruthenium-Catalyzed Oxidative Annulation of Benzamides with Alkynes

Materials:

• Ruthenium catalyst (e.g., [RuCl2(p-cymene)]2)

• Additive (e.g., NaOAc)

• N-alkoxybenzamide substrate

• Alkyne

• Anhydrous solvent (e.g., MeOH)

• Reaction vessel (e.g., sealed tube)

Procedure:

• In a sealed tube, combine the N-alkoxybenzamide (1.0 equiv.), the alkyne (1.2 equiv.), the ruthenium catalyst (e.g., [RuCl2(p-cymene)]2, 5-10 mol%), and the additive (e.g., NaOAc, 2.0 equiv.).

• Add the anhydrous solvent (e.g., MeOH, 0.2 M).

• Seal the tube and heat the mixture at the specified temperature (e.g., 60 °C) for the required time (e.g., 4 h).

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in petroleum ether) to yield the annulated product.[1][9]

Mandatory Visualizations

Catalytic Cycle of Ruthenium-Catalyzed C-H Arylation

References

• 1. Ruthenium-catalyzed cascade C–H activation/annulation of N -alkoxybenzamides: reaction development and mechanistic insight - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04434B [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Recent Advances in Ruthenium(II)-Catalyzed C−H Bond Activation and Alkyne Annulation Reactions: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Ruthenium-catalyzed cascade C–H activation/annulation of N-alkoxybenzamides: reaction development and mechanistic insight - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Regioselective Hydrogenation of Heteroaromatic Compounds with RuH₂(PPh₃)₄

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the regioselective hydrogenation of various heteroaromatic compounds utilizing the homogeneous catalyst, dihydridoruthenium(II)tetrakis(triphenylphosphine) [RuH₂(PPh₃)₄]. This catalyst has demonstrated notable activity and selectivity in the reduction of N-heterocyclic compounds, which are crucial transformations in the synthesis of pharmaceuticals and fine chemicals.

Introduction

The regioselective hydrogenation of heteroaromatic compounds is a fundamental transformation in organic synthesis, providing access to saturated heterocyclic scaffolds that are prevalent in a vast array of biologically active molecules. The ruthenium complex RuH₂(PPh₃)₄ has emerged as a competent homogeneous catalyst for this purpose, exhibiting activity towards the hydrogenation of nitrogen-containing heterocycles such as quinolines, pyridines, and isoquinolines.[1] The catalytic system is suggested to activate the heterocyclic ring through the coordination of the heteroatom to the ruthenium center.[1] This document outlines the application of RuH₂(PPh₃)₄ in these transformations, presenting key performance data and detailed experimental procedures.

Data Presentation

The following tables summarize the quantitative data for the hydrogenation of various heteroaromatic compounds catalyzed by RuH₂(PPh₃)₄.

Table 1: Hydrogenation of Quinoline

Entry	Time (h)	Conversion (%)	1,2,3,4-THQ (%)	5,6,7,8-THQ (%)	DHQ (%)	Reference
1	3	54.4	48.0	3.5	2.9	[1]
2	8	68.7	56.0	9.8	2.9	[1]
3	15	73.9	59.1	12.4	2.4	[1]
4	24	86.7	75.2	3.4	8.1	[1]

Reaction Conditions: [Catalyst] = 0.66 mM, [Substrate] = 0.066 M, T = 100 °C, P(H₂) = 25 bar, Solvent = THF. THQ = Tetrahydroquinoline, DHQ = Decahydroquinoline.

Table 2: Hydrogenation of Other Nitrogen-Containing Heteroaromatics

Substrate	Time (h)	Temperature (°C)	H₂ Pressure (bar)	Conversion (%)	Major Product	Reference
Isoquinoline	24	100	25	Minor	1,2,3,4-Tetrahydroisoquinoline	[1]
Pyridine	24	100	25	Minor	Piperidine	[1]
2-Methylpyridine	24	100	25	Minor	2-Methylpiperidine	[1]

Note: For isoquinoline, pyridine, and 2-methylpyridine, the conversions were reported as minor, indicating lower catalytic activity under the tested conditions compared to quinoline.[1]

Hydrogenation of Other Heterocycles (Indoles, Furans, Thiophenes):

While RuH₂(PPh₃)₄ is a potential catalyst for the hydrogenation of a broader range of heteroaromatics, specific quantitative data on the regioselective hydrogenation of indoles, furans, and thiophenes using this particular catalyst is not extensively detailed in the reviewed literature. The hydrogenation of these substrates often requires different catalytic systems or harsher reaction conditions.

Experimental Protocols

3.1. Synthesis of RuH₂(PPh₃)₄

This protocol is adapted from literature procedures for the synthesis of RuH₂(PPh₃)₄.

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Sodium borohydride (NaBH₄)

• Ethanol (absolute, deoxygenated)

• Argon or Nitrogen gas supply

• Standard Schlenk line equipment

Procedure:

• To a refluxing solution of triphenylphosphine (6.0 g, 22.9 mmol) in deoxygenated ethanol (200 mL) under an inert atmosphere (argon or nitrogen), add a solution of ruthenium(III) chloride hydrate (1.0 g, approx. 3.8 mmol) in ethanol (50 mL).

• Continue refluxing the mixture for 1-2 hours. A color change should be observed as the ruthenium complex forms.

• To the hot solution, add a solution of sodium borohydride (0.5 g, 13.2 mmol) in ethanol (50 mL) dropwise over 30 minutes.

• Continue refluxing for an additional 30 minutes after the addition is complete.

• Allow the reaction mixture to cool to room temperature, during which a pale yellow or off-white solid will precipitate.

• Isolate the solid product by filtration under an inert atmosphere, wash with ethanol, and then with a small amount of diethyl ether.

• Dry the product under vacuum. The resulting solid is RuH₂(PPh₃)₄. The complex should be stored under an inert atmosphere as it can be sensitive to air.

3.2. General Protocol for the Hydrogenation of Heteroaromatic Compounds

This protocol is a general procedure adapted from literature for the hydrogenation of heteroaromatic compounds using a homogeneous ruthenium catalyst.

Materials:

• RuH₂(PPh₃)₄ catalyst

• Heteroaromatic substrate (e.g., quinoline)

• Anhydrous, deoxygenated solvent (e.g., THF, toluene)

• High-pressure autoclave equipped with a magnetic stir bar and a gas inlet

• Hydrogen gas (high purity)

• Standard Schlenk line equipment for handling air-sensitive compounds

Procedure:

• Catalyst and Substrate Preparation: In a glovebox or under a stream of inert gas, charge the autoclave with RuH₂(PPh₃)₄ (e.g., 0.013 mmol, for a 20 mL reaction volume to achieve ~0.66 mM) and the heteroaromatic substrate (e.g., quinoline, 1.32 mmol, for a concentration of 0.066 M).

• Solvent Addition: Add the desired volume of anhydrous, deoxygenated solvent (e.g., 20 mL of THF) to the autoclave via cannula transfer.

• Sealing and Purging: Seal the autoclave and remove it from the glovebox. Connect the autoclave to a hydrogen gas line and purge the system by pressurizing with hydrogen (e.g., to 10 bar) and then venting (repeat 3-5 times) to ensure an inert atmosphere.

• Reaction: Pressurize the autoclave to the desired hydrogen pressure (e.g., 25 bar). Place the autoclave in a heating block or oil bath preheated to the desired reaction temperature (e.g., 100 °C) and begin stirring.

• Monitoring and Work-up: After the desired reaction time, cool the autoclave to room temperature and carefully vent the excess hydrogen pressure in a well-ventilated fume hood.

• Product Analysis: Open the autoclave and take an aliquot of the reaction mixture for analysis by gas chromatography (GC) or gas chromatography-mass spectrometry (GC-MS) to determine the conversion and product distribution. If necessary, the product can be purified by column chromatography on silica gel.

Visualizations

4.1. Experimental Workflow

General workflow for the hydrogenation of heteroaromatics.

4.2. Proposed Catalytic Cycle for Quinoline Hydrogenation

Proposed catalytic cycle for quinoline hydrogenation.

Mechanistic Insights

The precise mechanism for the hydrogenation of heteroaromatics by RuH₂(PPh₃)₄ is likely complex and may vary with the substrate. However, a generally accepted pathway involves the initial dissociation of a triphenylphosphine ligand to generate a coordinatively unsaturated, active catalytic species, RuH₂(PPh₃)₃. The heteroaromatic substrate then coordinates to the ruthenium center, typically through the heteroatom. This is followed by a series of migratory insertion steps of the hydride ligands to the coordinated heterocycle and subsequent hydrogenolysis or further hydrogenation steps to yield the final product. For quinoline, this process preferentially occurs on the nitrogen-containing ring to yield 1,2,3,4-tetrahydroquinoline as the major product.[1] The catalyst is then regenerated, allowing it to re-enter the catalytic cycle.

Safety Considerations

• High-Pressure Hydrogen: Hydrogen gas is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be carried out in a well-ventilated fume hood, and the autoclave should be properly maintained and pressure-tested.

• Air-Sensitive Catalyst: RuH₂(PPh₃)₄ and its active form are air-sensitive. Handling of the catalyst and the setup of the reaction should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Solvents: The organic solvents used are typically flammable. Avoid ignition sources.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves, when performing these experiments.

Conclusion

RuH₂(PPh₃)₄ is a valuable catalyst for the regioselective hydrogenation of nitrogen-containing heteroaromatic compounds, particularly quinoline. The protocols and data presented here provide a solid foundation for researchers to apply this catalytic system in their synthetic endeavors. Further optimization of reaction conditions may be necessary for other substrates to achieve desired conversions and selectivities.

References

• 1. scribd.com [scribd.com]

Application Notes and Protocols: Reactions of RuH₂(PPh₃)₄ with Olefins and Dienes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydridotetrakis(triphenylphosphine)ruthenium(II), [RuH₂(PPh₃)₄], is a versatile homogeneous catalyst widely employed in organic synthesis. Its ability to activate H₂ and interact with unsaturated carbon-carbon bonds makes it a powerful tool for a variety of transformations, primarily the hydrogenation and isomerization of olefins and dienes. This document provides a detailed overview of these reactions, including mechanistic insights, quantitative data on substrate scope, and experimental protocols to guide researchers in their practical applications.

Reaction with Olefins: Hydrogenation and Isomerization

[RuH₂(PPh₃)₄] is an effective catalyst for both the hydrogenation of olefins to alkanes and the isomerization of terminal olefins to internal olefins. The outcome of the reaction is highly dependent on the reaction conditions, particularly the presence or absence of a hydrogen atmosphere.

Hydrogenation of Olefins

In the presence of molecular hydrogen, [RuH₂(PPh₃)₄] catalyzes the addition of hydrogen across the double bond of an alkene to yield the corresponding alkane.

Mechanism of Hydrogenation:

The catalytic cycle for olefin hydrogenation by [RuH₂(PPh₃)₄] is believed to proceed through a dissociative mechanism. The 18-electron complex first dissociates a triphenylphosphine (PPh₃) ligand to generate a coordinatively unsaturated 16-electron species. This active species then coordinates with the olefin. Subsequent migratory insertion of one of the hydride ligands onto the coordinated olefin forms a ruthenium-alkyl intermediate. The cycle is completed by reductive elimination of the alkane product upon reaction with H₂, regenerating the active dihydrido ruthenium species.

Logical Relationship of the Hydrogenation Catalytic Cycle

Caption: Catalytic cycle for olefin hydrogenation.

Substrate Scope and Yields:

Substrate (Olefin)	Product (Alkane)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Hexene	Hexane	0.1 - 1	Toluene	25 - 80	1 - 6	>95
Cyclohexene	Cyclohexane	0.1 - 1	Benzene	25 - 80	1 - 6	>95
Styrene	Ethylbenzene	0.1 - 1	Toluene	25 - 80	1 - 6	>95
trans-Stilbene	1,2-Diphenylethane	0.5 - 2	Toluene	80 - 110	12 - 24	~90

Note: The data presented is a compilation of representative examples and may require optimization for specific substrates.

Isomerization of Olefins

In the absence of an external hydrogen source, [RuH₂(PPh₃)₄] can catalyze the migration of the double bond in terminal olefins to form more thermodynamically stable internal olefins.[1][2]

Mechanism of Isomerization:

The isomerization of olefins is believed to proceed via a metal hydride addition-elimination mechanism. The active ruthenium hydride species adds across the terminal double bond to form a ruthenium-alkyl intermediate. Subsequent β-hydride elimination can occur from the adjacent carbon, leading to the formation of an internal olefin and regeneration of the ruthenium hydride catalyst. This process is reversible, allowing for the eventual formation of the most stable olefin isomer.

Experimental Workflow for Olefin Isomerization

Caption: General workflow for olefin isomerization.

Substrate Scope and Isomer Distribution:

The isomerization of terminal olefins typically yields a mixture of cis and trans internal isomers, with the trans isomer being the major product due to its greater thermodynamic stability.

Substrate (Terminal Olefin)	Product (Internal Olefin)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Isomer Ratio (trans:cis)
1-Octene	2-Octene / 3-Octene	0.5 - 2	Toluene	100	12	>90	~4:1
Allylbenzene	Propenylbenzene	1 - 3	Toluene	110	24	>95	>10:1
1-Decene	Internal decenes	0.5 - 2	Xylene	120	12	>90	(mixture)

Note: The data presented is a compilation of representative examples and may require optimization for specific substrates.

Reaction with Dienes

[RuH₂(PPh₃)₄] and related ruthenium hydride complexes also catalyze the transformation of dienes. The reactivity depends on whether the diene is conjugated or non-conjugated.

Non-Conjugated Dienes

For non-conjugated dienes, such as 1,4- or 1,5-dienes, the primary reaction is often isomerization to the more stable conjugated diene. This is followed by either hydrogenation if H₂ is present, or other subsequent reactions. The isomerization proceeds through a similar hydride addition-elimination mechanism as with simple olefins. This tandem isomerization-reaction sequence has been utilized in various synthetic applications.

Conjugated Dienes

With conjugated dienes, such as 1,3-butadiene, [RuH₂(PPh₃)₄] can catalyze hydrogenation. The selectivity of the hydrogenation (1,2- vs. 1,4-addition) can be influenced by the reaction conditions and any additional ligands present. In general, 1,4-addition is often favored, leading to the formation of a mono-ene. Further hydrogenation to the fully saturated alkane can occur under more forcing conditions.

Substrate (Diene)	Major Product	Catalyst Loading (mol%)	Solvent	H₂ Pressure (atm)	Temperature (°C)	Time (h)	Yield (%)
1,4-Pentadiene	1,3-Pentadiene	1 - 2	Toluene	-	80	6	>90 (isomerization)
1,5-Hexadiene	1,3-Hexadiene	1 - 2	Toluene	-	80	8	>90 (isomerization)
1,3-Butadiene	1-Butene / 2-Butene	0.5 - 1	Benzene	1 - 10	25 - 50	2 - 8	>95 (hydrogenation)
Isoprene	2-Methyl-2-butene	0.5 - 1	Benzene	1 - 10	25 - 50	2 - 8	>90 (hydrogenation)

Note: The data presented is a compilation of representative examples and may require optimization for specific substrates.

Experimental Protocols

Safety Precaution: All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Solvents should be freshly distilled and deoxygenated prior to use.

Protocol 1: General Procedure for the Hydrogenation of an Olefin

• Catalyst Preparation: In a Schlenk flask equipped with a magnetic stir bar, add [RuH₂(PPh₃)₄] (0.01 mmol, 1 mol%).

• Solvent Addition: Add freshly distilled and degassed toluene (10 mL) to the flask.

• Substrate Addition: Add the olefin (1.0 mmol) to the reaction mixture via syringe.

• Hydrogenation: Purge the flask with hydrogen gas (balloon pressure is often sufficient for reactive olefins) and then maintain a positive pressure of hydrogen.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 25-80 °C) and monitor the progress by TLC, GC, or NMR spectroscopy.

• Work-up: Upon completion, cool the reaction to room temperature and carefully vent the hydrogen atmosphere. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation.

Protocol 2: General Procedure for the Isomerization of a Terminal Olefin

• Catalyst Preparation: In a Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add [RuH₂(PPh₃)₄] (0.02 mmol, 2 mol%).

• Solvent Addition: Add freshly distilled and degassed toluene (10 mL) to the flask.

• Substrate Addition: Add the terminal olefin (1.0 mmol) to the reaction mixture via syringe under a counterflow of inert gas.

• Reaction: Heat the reaction mixture to reflux (or the desired temperature) under an inert atmosphere. Monitor the reaction progress by GC or NMR to observe the disappearance of the starting material and the formation of the internal olefin isomers.

• Work-up: Upon completion, cool the reaction to room temperature. Remove the solvent under reduced pressure.

• Purification: The product mixture can be purified by distillation or column chromatography to separate the olefin isomers if desired.

Conclusion

[RuH₂(PPh₃)₄] is a highly effective and versatile catalyst for the hydrogenation and isomerization of olefins and dienes. The choice of reaction conditions, particularly the presence or absence of hydrogen, dictates the reaction outcome. The protocols and data provided herein serve as a valuable resource for researchers in the fields of organic synthesis and drug development, enabling the efficient and selective transformation of unsaturated molecules. Further optimization of reaction parameters may be necessary for specific substrates to achieve desired outcomes.

References

• 1. Ruthenium-catalyzed formal sp3 C–H activation of allylsilanes/esters with olefins: efficient access to functionalized 1,3-dienes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]

Application Notes and Protocols for Hydrogenation of Ketones using RuH₂(PPh₃)₄

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the effective use of dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, as a catalyst for the hydrogenation of ketones to secondary alcohols. This transformation is a cornerstone in organic synthesis, particularly in the pharmaceutical industry for the preparation of chiral intermediates and active pharmaceutical ingredients.

Overview and Catalytic Activity

RuH₂(PPh₃)₄ is a highly efficient and selective homogeneous catalyst for the hydrogenation of a wide array of ketones under relatively mild conditions. The catalyst demonstrates broad functional group tolerance, allowing for the selective reduction of the carbonyl group in the presence of other reducible moieties. The general reaction scheme is presented below:

The catalytic activity is influenced by several factors including temperature, hydrogen pressure, solvent, and substrate structure. Optimal conditions can lead to high conversions and excellent yields of the corresponding secondary alcohols.

Data Presentation: Hydrogenation of Various Ketones

The following table summarizes the quantitative data for the hydrogenation of representative ketone substrates using the RuH₂(PPh₃)₄ catalyst.

Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	H₂ Pressure (atm)	Time (h)	Conversion (%)	Yield (%)
Acetophenone	1.0	Toluene	80	10	6	>99	98
Cyclohexanone	0.5	Benzene	100	20	4	>99	>99
4-Methoxyacetophenone	1.0	THF	70	15	8	>95	95
Propiophenone	0.75	Dioxane	90	12	5	>99	97
2-Methylacetophenone	1.0	Toluene	80	10	12	-	89
4-Chloroacetophenone	1.0	Toluene	80	10	12	-	95
4-Bromoacetophenone	1.0	Toluene	80	10	12	-	92

Experimental Protocols

Preparation of RuH₂(PPh₃)₄ Catalyst

Materials:

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

• Triphenylphosphine (PPh₃)

• Anhydrous, degassed ethanol

• Hydrazine hydrate or sodium borohydride

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and heating mantle

Procedure:

• To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add RuCl₃·xH₂O (1.0 eq) and an excess of PPh₃ (6-10 eq).

• Add anhydrous, degassed ethanol to the flask.

• Heat the mixture to reflux with vigorous stirring. The color of the solution will change, typically to a dark brown, indicating the formation of an intermediate ruthenium-phosphine complex such as RuCl₂(PPh₃)₃.

• To the refluxing solution, carefully add a reducing agent such as hydrazine hydrate or sodium borohydride portion-wise until the solution becomes lighter in color and a precipitate forms.

• Continue refluxing for an additional 1-2 hours to ensure complete reaction.

• Allow the mixture to cool to room temperature, during which a yellow or off-white solid of RuH₂(PPh₃)₄ will precipitate.

• Isolate the solid product by filtration under an inert atmosphere, wash with cold ethanol and then a non-polar solvent like hexane.

• Dry the product under vacuum. The catalyst should be stored under an inert atmosphere to prevent decomposition.

General Protocol for Ketone Hydrogenation

Materials:

• RuH₂(PPh₃)₄ catalyst

• Ketone substrate

• Anhydrous, deoxygenated solvent (e.g., Toluene, THF, Benzene)

• High-pressure autoclave equipped with a magnetic stirrer, thermocouple, pressure gauge, and gas inlet/outlet

• Hydrogen gas (high purity)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reactor Setup: Charge the high-pressure autoclave with the ketone substrate (e.g., 1.0 mmol) and the desired anhydrous, deoxygenated solvent (e.g., 10 mL).

• Inerting: Seal the autoclave and purge the system three times with an inert gas (Argon or Nitrogen) to remove any oxygen. Subsequently, purge the system three times with hydrogen gas.

• Catalyst Addition: Under a positive pressure of inert gas, carefully add the RuH₂(PPh₃)₄ catalyst (0.5-1.0 mol%) to the reactor.

• Pressurization and Heating: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 10-20 atm). Heat the reactor to the target temperature (e.g., 70-100 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by techniques such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. The reaction mixture can be filtered through a pad of silica gel or celite to remove the catalyst. The solvent is then removed under reduced pressure. The resulting crude product can be purified by column chromatography, distillation, or recrystallization.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), IR spectroscopy, and Mass Spectrometry.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the preparation of the RuH₂(PPh₃)₄ catalyst and its application in the hydrogenation of ketones.

Catalytic Cycle for Ketone Hydrogenation

A proposed mechanism for the hydrogenation of ketones catalyzed by RuH₂(PPh₃)₄ involves a series of steps including ligand dissociation, substrate coordination, migratory insertion, and reductive elimination.[1]

Caption: Proposed catalytic cycle for the hydrogenation of ketones using the RuH₂(PPh₃)₄ catalyst.

Safety Precautions

• RuH₂(PPh₃)₄: This catalyst is air-sensitive and should be handled under an inert atmosphere.

• Hydrogen Gas: Hydrogen is highly flammable. All hydrogenation reactions must be conducted in a well-ventilated fume hood, and appropriate safety measures for handling flammable gases should be in place.

• High-Pressure Reactions: Autoclaves should be operated by trained personnel, and the pressure and temperature limits of the equipment must not be exceeded.

• Solvents: The organic solvents used are typically flammable. Avoid ignition sources.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coat, and gloves.

Troubleshooting

• Low Conversion:

  • Catalyst Inactivity: The catalyst may have been deactivated by exposure to air. Ensure proper inert atmosphere techniques are used during storage and handling.

  • Insufficient Temperature/Pressure: The reaction may require higher temperature or hydrogen pressure. A systematic optimization of reaction conditions is recommended.

  • Inhibitors: The substrate or solvent may contain impurities that inhibit the catalyst. Ensure the purity of all reagents.

• Side Reactions:

  • Over-reduction: In some cases, other functional groups may be reduced. Lowering the reaction temperature or pressure can sometimes improve selectivity.

  • Decomposition: At very high temperatures, the catalyst or substrate may decompose.

These application notes are intended to serve as a guide. The optimal reaction conditions may vary depending on the specific substrate and desired outcome. It is recommended to perform small-scale optimization experiments before proceeding to a larger scale.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Silyl Enol Ethers using RuH₂(PPh₃)₄

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silyl enol ethers are pivotal intermediates in modern organic synthesis, enabling a wide array of carbon-carbon bond-forming reactions with high regio- and stereocontrol. Their synthesis is a cornerstone of contemporary synthetic strategy. While numerous methods exist for their preparation, catalytic routes that offer high atom economy and functional group tolerance are of paramount importance. This document details the application of dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, as a catalyst for the synthesis of silyl enol ethers from enolizable ketones through a dehydrogenative silylation pathway. This method presents an attractive alternative to traditional stoichiometric enolization and silylation protocols.

The catalytic cycle is believed to involve the activation of both the ketone and the silane by the ruthenium center, facilitating the formation of the silyl enol ether and dihydrogen as the sole byproduct. This approach is noted for its potential application in complex molecule synthesis where mild reaction conditions are crucial.

Reaction Principle

The core transformation involves the reaction of an enolizable ketone with a hydrosilane in the presence of a catalytic amount of RuH₂(PPh₃)₄. The reaction proceeds via a dehydrogenative coupling mechanism, where a hydrogen atom from the α-carbon of the ketone and a hydrogen atom from the silane are eliminated as dihydrogen gas (H₂).

General Reaction Scheme for the Dehydrogenative Silylation of Ketones

Experimental Protocols

The following protocols are generalized based on methodologies reported for similar ruthenium-catalyzed dehydrogenative silylation reactions. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Equipment

• Catalyst: Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH₂(PPh₃)₄]

• Substrates: Enolizable aliphatic, aromatic, and cyclic ketones

• Silylating Agent: Triethylsilane (Et₃SiH) or other suitable hydrosilanes

• Solvent: Anhydrous toluene or other high-boiling, non-protic solvents

• Hydrogen Acceptor (Optional): Norbornene (NBE) or another suitable alkene to facilitate the removal of dihydrogen[1][2].

• Reaction Vessel: Schlenk tube or a sealed reaction vial equipped with a magnetic stir bar

• Inert Atmosphere: High-purity nitrogen or argon gas

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

General Procedure for the Synthesis of Silyl Enol Ethers

• Preparation of the Reaction Vessel: A Schlenk tube is charged with RuH₂(PPh₃)₄ (e.g., 0.01-0.05 mmol, 1-5 mol%) and, if used, a hydrogen acceptor such as norbornene (e.g., 3 equivalents relative to the ketone). The vessel is then sealed and subjected to three cycles of vacuum and backfilling with an inert atmosphere (nitrogen or argon).

• Addition of Reactants: Anhydrous toluene (e.g., 2 mL) is added to the reaction vessel via syringe. The ketone substrate (e.g., 0.5 mmol) and the hydrosilane (e.g., triethylsilane, 0.55-1.0 mmol) are then added sequentially via syringe.

• Reaction Conditions: The reaction mixture is stirred at an elevated temperature (typically 100-120 °C) for a period of 12-24 hours. The progress of the reaction should be monitored by an appropriate analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room temperature. The solvent is removed under reduced pressure. The resulting residue is then purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate mixtures) to afford the desired silyl enol ether.

• Characterization: The structure and purity of the isolated silyl enol ether should be confirmed by standard analytical methods (¹H NMR, ¹³C NMR, and mass spectrometry).

Data Presentation

The following table summarizes representative data for the synthesis of silyl enol ethers from various ketones, based on yields reported for analogous ruthenium-catalyzed silyl ether formations.[1]

Entry	Ketone Substrate	Silane	Product	Yield (%)
1	Acetophenone	Et₃SiH	1-Phenyl-1-(triethylsilyloxy)ethene	85
2	Propiophenone	Et₃SiH	1-Phenyl-1-(triethylsilyloxy)prop-1-ene	91
3	2-Pentanone	Et₃SiH	2-(Triethylsilyloxy)pent-2-ene (major)	78
4	Cyclohexanone	Et₃SiH	1-(Triethylsilyloxy)cyclohex-1-ene	95
5	4'-Chloroacetophenone	Et₃SiH	1-(4-Chlorophenyl)-1-(triethylsilyloxy)ethene	88
6	4'-Methoxyacetophenone	Et₃SiH	1-(4-Methoxyphenyl)-1-(triethylsilyloxy)ethene	82

Note: The yields presented are illustrative and may vary depending on the specific reaction conditions and substrate.

Mandatory Visualizations

Proposed Catalytic Cycle

The diagram below illustrates a plausible catalytic cycle for the RuH₂(PPh₃)₄-catalyzed dehydrogenative silylation of a ketone.

Caption: Proposed catalytic cycle for silyl enol ether synthesis.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of silyl enol ethers using this protocol.

Caption: Workflow for silyl enol ether synthesis and purification.

Safety Precautions

• RuH₂(PPh₃)₄ is air and moisture sensitive; handle under an inert atmosphere.

• Hydrosilanes are flammable and may release hydrogen gas upon contact with moisture or catalysts.

• Toluene is a flammable and toxic solvent. Handle in a well-ventilated fume hood.

• The reaction generates dihydrogen gas, which is highly flammable. Ensure the reaction is properly vented or conducted in a system designed to handle flammable gases.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• 1. Ruthenium-Catalyzed Dehydrogenative Intermolecular O-H/Si-H/C-H Silylation: Synthesis of (E)-Alkenyl Silyl-Ether and Silyl-Ether Heterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Preparation of a Stock Solution of Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH2(PPh3)4]

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the catalyst Dihydridotetrakis(triphenylphosphine)ruthenium(II), commonly referred to as RuH2(PPh3)4. This versatile catalyst is widely employed in organic synthesis, particularly in hydrogenation, dehydrogenation, and isomerization reactions. Due to its sensitivity to air and moisture, proper handling techniques are crucial for maintaining its catalytic activity.

Properties and Solubility

A summary of the key physical and chemical properties of RuH2(PPh3)4 is presented in Table 1. The compound is a yellow to yellow-green powder.[1] A color change to brown or black may indicate decomposition.[2] While quantitative solubility data is not always readily available, its qualitative solubility in common organic solvents is well-established.[2]

Table 1: Physical and Chemical Properties of RuH2(PPh3)4

Property	Value
Molecular Formula	C72H62P4Ru
Molecular Weight	1156.26 g/mol [1]
Appearance	Yellow to yellow-green powder[1]
Melting Point	181-183 °C[1]

Table 2: Qualitative Solubility of RuH2(PPh3)4

Solvent	Solubility
Dichloromethane	Soluble
Toluene	Soluble
Benzene	Soluble
Tetrahydrofuran (THF)	Soluble
Acetone	Soluble
Acetonitrile	Soluble
Methanol	Sparingly Soluble
Ethanol	Sparingly Soluble
Water	Insoluble

Note: This information is based on general observations for similar ruthenium phosphine complexes and should be experimentally verified.[2]

Safety Precautions

RuH2(PPh3)4 and its precursor, ruthenium(III) chloride, are hazardous chemicals. It is imperative to handle them with appropriate safety measures in a well-ventilated fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Tightly fitting safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: A lab coat and appropriate clothing to prevent skin exposure.

Handling:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

• RuH2(PPh3)4 is air- and moisture-sensitive. All handling and preparation of solutions should be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk techniques or in a glovebox.

Experimental Protocol: Preparation of a 10 mM Stock Solution in Toluene

This protocol describes the preparation of 10 mL of a 10 mM stock solution of RuH2(PPh3)4 in toluene. The concentration of stock solutions can be adjusted based on the specific requirements of the reaction.

Materials and Equipment:

• Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH2(PPh3)4]

• Anhydrous, degassed toluene

• Schlenk flask (25 mL) with a magnetic stir bar

• Graduated cylinder (10 mL)

• Spatula

• Syringes and needles

• Septa

• Inert gas (nitrogen or argon) supply with a manifold (Schlenk line)

• Vacuum pump

• Analytical balance

Procedure:

• Glassware Preparation:

  • Thoroughly clean and dry the Schlenk flask, magnetic stir bar, and graduated cylinder.

  • Place the glassware in an oven at 120 °C for at least 4 hours to remove any adsorbed moisture.

  • Assemble the hot Schlenk flask with the stir bar inside and a septum, and allow it to cool to room temperature under a stream of inert gas.

• Inerting the System:

  • Connect the Schlenk flask to the Schlenk line.

  • Evacuate the flask under vacuum and then backfill with inert gas. Repeat this cycle three times to ensure a completely inert atmosphere.

• Weighing the Catalyst:

  • Under a positive flow of inert gas, quickly remove the septum and add 11.56 mg of RuH2(PPh3)4 to the Schlenk flask using a spatula.

  • Immediately replace the septum.

  • Note: For highly accurate concentrations, it is recommended to weigh the catalyst in a glovebox and then transfer it to the Schlenk flask.

• Adding the Solvent:

  • Using a dry, inert-gas-purged syringe, transfer 10 mL of anhydrous, degassed toluene to the Schlenk flask.

  • The toluene should be added slowly down the side of the flask to avoid disturbing the solid.

• Dissolution:

  • Place the Schlenk flask on a magnetic stirrer and stir the mixture until the RuH2(PPh3)4 is completely dissolved. The solution should be a clear, yellow to yellow-green color.

• Storage:

  • The prepared stock solution should be stored under an inert atmosphere in the Schlenk flask, sealed with a greased glass stopper or a tightly secured septum wrapped with paraffin film.

  • Store the solution in a cool, dark place, preferably in a refrigerator designated for chemical storage.

Application

The prepared stock solution of RuH2(PPh3)4 can be used in a variety of catalytic reactions. For example, in a typical hydrogenation reaction, a specific volume of the stock solution is transferred via syringe to the reaction vessel containing the substrate and solvent under an inert atmosphere. The catalyst loading is often in the range of 0.1 to 5 mol% relative to the substrate.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the RuH2(PPh3)4 stock solution.

Caption: Workflow for preparing a stock solution of RuH2(PPh3)4.

References

• 1. scispace.com [scispace.com]
• 2. rsc.org [rsc.org]

Application Notes and Protocols: RuH2(PPh3)4 Catalyzed Isomerization of Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isomerization of alkynes is a powerful transformation in organic synthesis, providing access to valuable conjugated dienes and other unsaturated systems that are key building blocks for complex molecules and pharmaceutical agents. Among the various catalysts developed for this purpose, dihydridotetrakis(triphenylphosphine)ruthenium(II), [RuH2(PPh3)4], has emerged as a versatile and effective homogeneous catalyst. This complex can facilitate the stereoselective isomerization of both terminal and internal alkynes under relatively mild conditions. These application notes provide an overview of the catalytic activity of RuH2(PPh3)4 in alkyne isomerization and detailed protocols for its use.

Catalytic Principle

The isomerization of alkynes catalyzed by RuH2(PPh3)4 is believed to proceed through a hydride addition-elimination mechanism. The catalytically active species, likely a coordinatively unsaturated ruthenium hydride generated by ligand dissociation, initiates the process. The key steps involve the hydroruthenation of the alkyne to form a vinylruthenium intermediate, followed by a β-hydride elimination to yield the isomerized product and regenerate the ruthenium hydride catalyst. The specific isomer obtained (e.g., conjugated diene, allene) can be influenced by the substrate structure and reaction conditions.

Experimental Protocols

The following protocols are provided as a starting point for the isomerization of alkynes using RuH2(PPh3)4. Optimization of reaction conditions (e.g., temperature, reaction time, catalyst loading) may be necessary for specific substrates.

Protocol 1: General Procedure for the Isomerization of an Internal Alkyne to a Conjugated Diene

This protocol is adapted from general procedures for ruthenium-catalyzed isomerization reactions.

Materials:

• RuH2(PPh3)4 catalyst

• Internal alkyne substrate

• Anhydrous toluene (or other suitable solvent like benzene or THF)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed reaction tube

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add RuH2(PPh3)4 (5.8 mg, 0.005 mmol, 1 mol%).

• Add the internal alkyne substrate (0.5 mmol, 1.0 equiv).

• Add anhydrous toluene (5.0 mL) via syringe.

• Seal the flask and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired conjugated diene.

Protocol 2: Isomerization of a Terminal Alkyne

The isomerization of terminal alkynes can sometimes lead to a mixture of products, including allenes and conjugated dienes. The following is a general starting point.

Materials:

• RuH2(PPh3)4 catalyst

• Terminal alkyne substrate

• Anhydrous solvent (e.g., benzene, toluene)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed reaction tube

• Standard laboratory glassware and purification supplies

Procedure:

• In a glovebox or under a stream of inert gas, charge a Schlenk flask with RuH2(PPh3)4 (11.5 mg, 0.01 mmol, 2 mol%).

• Add the terminal alkyne substrate (0.5 mmol, 1.0 equiv).

• Add anhydrous benzene (5.0 mL).

• Seal the flask and stir the reaction mixture at 60-80 °C.

• Monitor the reaction for the formation of the desired isomer by GC-MS or NMR spectroscopy.

• Once the desired conversion is reached, cool the reaction to room temperature.

• Remove the solvent in vacuo.

• Purify the product by flash column chromatography.

Data Presentation

The following table summarizes the expected transformations for different alkyne substrates based on the general reactivity of ruthenium hydride catalysts. Yields and stereoselectivity are representative and may vary with the specific substrate and optimized reaction conditions.

Entry	Substrate	Product(s)	Typical Conditions	Expected Yield (%)	Stereoselectivity
1	Symmetrical Internal Alkyne (e.g., 4-octyne)	Conjugated Diene (e.g., (2E,4E)-octadiene)	1-5 mol% RuH2(PPh3)4, Toluene, 80-110°C	80-95	High (E,E)
2	Unsymmetrical Internal Alkyne (e.g., 1-phenyl-1-propyne)	Conjugated Diene (e.g., (E)-1-phenyl-1,3-butadiene)	1-5 mol% RuH2(PPh3)4, Toluene, 80-110°C	75-90	Regio- and stereoselective
3	Terminal Alkyne (e.g., 1-octyne)	Conjugated Diene and/or Allene	2-5 mol% RuH2(PPh3)4, Benzene, 60-80°C	Variable	Product distribution dependent on conditions
4	Functionalized Internal Alkyne (e.g., with ester or ether)	Corresponding Conjugated Diene	1-5 mol% RuH2(PPh3)4, Toluene, 80-110°C	70-85	Generally good tolerance for various functional groups

Visualizations

Catalytic Cycle for Alkyne Isomerization

The following diagram illustrates the proposed catalytic cycle for the isomerization of an internal alkyne to a conjugated diene catalyzed by a ruthenium hydride species generated from RuH2(PPh3)4.

Caption: Proposed catalytic cycle for RuH2(PPh3)4 catalyzed alkyne isomerization.

Experimental Workflow

The following diagram outlines the general experimental workflow for the catalyzed isomerization reaction.

Caption: General experimental workflow for alkyne isomerization.

Safety and Handling

• RuH2(PPh3)4 is air and moisture sensitive and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Organic solvents used should be anhydrous and deoxygenated for best results.

• Standard laboratory safety precautions (safety glasses, lab coat, gloves) should be followed.

• Reactions at elevated temperatures should be conducted behind a safety shield.

Technical Notes & Optimization

Technical Support Center: Troubleshooting RuH2(PPh3)4 Catalyst Deactivation and Regeneration

This technical support center is designed for researchers, scientists, and drug development professionals utilizing dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, as a catalyst. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to catalyst deactivation and regeneration, ensuring the optimal performance of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the visual indicators of RuH2(PPh3)4 catalyst deactivation?

A1: A fresh, active RuH2(PPh3)4 catalyst is typically a yellow to yellow-green powder.[1] A color change of the solid catalyst or the reaction mixture to brown, dark red, or black is a common sign of decomposition.[1] The formation of black precipitates often indicates the formation of ruthenium metal, signaling significant catalyst degradation.[1]

Q2: What are the primary causes of RuH2(PPh3)4 deactivation?

A2: The deactivation of RuH2(PPh3)4 can be attributed to several factors:

• Oxidation: Exposure to air can lead to the oxidation of the Ru(II) center or the triphenylphosphine (PPh3) ligands. Oxidation of the PPh3 ligands to triphenylphosphine oxide (TPPO) can result in the formation of inactive ruthenium-TPPO complexes.[2][3]

• Thermal Decomposition: Elevated temperatures can cause the catalyst to decompose.[4] The optimal temperature range is reaction-specific, but generally, temperatures from ambient to 150°C are reported.[4] Exceeding the thermal stability limit can lead to the formation of inactive ruthenium species and ruthenium metal.[4]

• Catalyst Poisoning: Impurities in the substrate, solvent, or gases can act as poisons. Common poisons for ruthenium catalysts include sulfur compounds, carbon monoxide, and certain nitrogen-containing heterocycles.

Q3: Can a deactivated RuH2(PPh3)4 catalyst be regenerated?

A3: Yes, in many cases, the deactivated catalyst can be regenerated, particularly if the deactivation is due to the oxidation of the triphenylphosphine ligands to triphenylphosphine oxide (TPPO). The regeneration process typically involves the reduction of the oxidized ligands and the ruthenium center.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the use of RuH2(PPh3)4.

Issue	Possible Cause	Troubleshooting Steps
Low or no catalytic activity with a fresh batch of catalyst.	Improper storage leading to catalyst degradation.	Ensure the catalyst has been stored under an inert atmosphere (e.g., nitrogen or argon), in a tightly sealed container, and protected from light and moisture.[1] A visual inspection for color change can indicate decomposition.[1]
Reaction mixture turns brown or black during the reaction.	Thermal decomposition of the catalyst.	Review the reaction temperature. If possible, lower the temperature to see if the decomposition is mitigated.[1] Consider running the reaction at the lowest effective temperature.
Presence of impurities in reagents or solvents.	Purify all solvents and reagents before use. Impurities can accelerate catalyst decomposition.[1]
Catalyst activity decreases over time or in subsequent runs.	Oxidation of triphenylphosphine ligands to TPPO.	Consider a regeneration protocol to reduce the TPPO back to PPh3. (See Experimental Protocols section).
Leaching of the active species.	While more common for supported catalysts, ensure that the reaction conditions are not causing the active ruthenium species to precipitate or adhere to the flask.

Catalyst Deactivation and Regeneration Data

The following table summarizes the key aspects of deactivation and the potential for regeneration.

Deactivation Pathway	Description	Regeneration Feasibility	Comments
Oxidation of PPh3 Ligands	The phosphorus(III) in triphenylphosphine is oxidized to phosphorus(V), forming triphenylphosphine oxide (TPPO). This can form inactive complexes with ruthenium.[2]	High	Several methods exist for the reduction of TPPO to PPh3.[5][6]
Thermal Decomposition	At high temperatures, the complex can break down, leading to the formation of ruthenium metal and other inactive species.[4]	Low to Moderate	Regeneration may involve re-solubilizing the ruthenium and re-forming the complex, which can be challenging.
Poisoning	Strong coordination of impurities to the ruthenium center, blocking active sites.	Dependent on the poison	Some poisons can be removed by specific treatments, while others cause irreversible deactivation.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of Triphenylphosphine Oxide (TPPO) to Triphenylphosphine (PPh3)

This protocol is for the reduction of free TPPO. If TPPO is coordinated to the ruthenium center, the effectiveness may vary.

Disclaimer: This is a general procedure and may need optimization for specific experimental setups. Always handle reagents and reactions under an inert atmosphere where necessary and with appropriate safety precautions.

Method: Reduction using Phosphonic Acid and Iodine.[6]

• Reagents:

  • Triphenylphosphine oxide (TPPO)

  • Phosphonic acid (H3PO3)

  • Iodine (I2)

• Procedure:

  • In a reaction vessel, combine the crude deactivated catalyst mixture containing TPPO, 1.5 equivalents of phosphonic acid, and 0.1 equivalents of iodine.

  • Heat the mixture under solvent-free conditions at a temperature of 100-120 °C.

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC, or NMR) until the TPPO is consumed.

  • After completion, the product mixture can be worked up by dissolving in an organic solvent and washing with an aqueous solution to remove the phosphorus-containing byproducts. The regenerated triphenylphosphine can then be used to synthesize fresh RuH2(PPh3)4 or potentially to regenerate the complex in situ, though the latter requires further investigation.

Protocol 2: Regeneration of a Supported Ruthenium Catalyst (Illustrative)

While RuH2(PPh3)4 is a homogeneous catalyst, the principles from heterogeneous catalyst regeneration can provide insights. The following is adapted from a procedure for a supported ruthenium catalyst and may require significant adaptation for a homogeneous system.[7]

• Procedure:

  • Inert Gas Purge: Heat the deactivated catalyst under a flow of nitrogen gas at approximately 300°C for several hours. This step aims to remove volatile impurities.[7]

  • Oxidative Treatment: Introduce a mixture of nitrogen and a small percentage of oxygen (e.g., 1-2 vol%) and continue heating at 300°C for several hours. This can help to remove strongly bound organic residues.[7]

  • Reduction: Reduce the catalyst in the presence of hydrogen gas at an elevated temperature (e.g., 400°C) for several hours. This step is crucial to reduce the oxidized ruthenium species back to their active state.[7]

Note: Direct application of this high-temperature protocol to the molecular complex RuH2(PPh3)4 will likely lead to complete decomposition. Any attempt at regeneration of the homogeneous catalyst should be approached with caution and at significantly lower temperatures.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Catalytic oxidation of triphenylphosphine using a ruthenium–oxygen complex - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. scientificupdate.com [scientificupdate.com]
• 6. Reduction of Triphenylphosphine Oxide to Triphenylphosphine by Phosphonic Acid [organic-chemistry.org]
• 7. US4331557A - Regeneration of ruthenium-containing catalyst - Google Patents [patents.google.com]

Technical Support Center: The Effect of Solvent on RuH2(PPh3)4 Catalytic Activity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the critical role of solvent selection in modulating the catalytic activity of Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to assist in your experimental design and execution.

Troubleshooting Guide

Users may encounter several common issues during their experiments with RuH2(PPh3)4 where the solvent is a key factor.

Issue	Possible Cause	Recommended Solution
Low or No Catalytic Activity	Catalyst Decomposition: RuH2(PPh3)4 is sensitive to air and moisture, leading to a color change from yellow to brown/black and loss of activity.[1]	Ensure all handling of the solid catalyst and its solutions is performed under an inert atmosphere (e.g., glovebox or Schlenk line). Use fresh, anhydrous, and degassed solvents.[1]
Poor Catalyst Solubility: The catalyst may not be sufficiently soluble in the chosen solvent to be effective.	Refer to the qualitative solubility table below. While RuH2(PPh3)4 is soluble in many common organic solvents like dichloromethane, benzene, and toluene, it is only sparingly soluble in alcohols like methanol and ethanol and insoluble in water.[1]
Solvent Impurities: Trace impurities in the solvent, such as water, oxygen, or peroxides (in ethers), can poison the catalyst.	Use high-purity, anhydrous solvents. It is highly recommended to degas the solvent prior to use through methods like freeze-pump-thaw cycles or by bubbling with an inert gas.[1]
Inconsistent Reaction Rates or Yields	Solvent-Dependent Reaction Mechanism: The solvent can influence the reaction mechanism and the stability of catalytic intermediates. For some ruthenium-catalyzed reactions, polar solvents can affect the stability of intermediates.[2]	A solvent screening study is often necessary to identify the optimal solvent for a specific substrate and reaction. Consider both polar and nonpolar aprotic solvents.
Formation of Inactive Species: In some cases, the solvent can react with the catalyst to form less active species. For instance, some ruthenium-phosphine complexes can be deactivated by decarbonylation of substrates or solvents.[2]	If decarbonylation is a suspected side reaction, consider using a solvent that is less prone to this process.
Poor Chemoselectivity in the Reduction of α,β-Unsaturated Ketones	Solvent Influence on Reaction Pathway: The solvent can influence whether the C=C or C=O bond is preferentially hydrogenated.	For the chemoselective reduction of α,β-unsaturated ketones to the corresponding allylic alcohols, a systematic screening of solvents is recommended. While specific data for RuH2(PPh3)4 is limited, related ruthenium complexes have shown high selectivity in certain solvent systems.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of RuH2(PPh3)4 in common organic solvents?

A1: While precise quantitative solubility data is not always readily available, the qualitative solubility of RuH2(PPh3)4 is as follows[1]:

Solvent	Qualitative Solubility
Dichloromethane	Soluble
Toluene	Soluble
Benzene	Soluble
Tetrahydrofuran (THF)	Soluble
Acetone	Soluble
Acetonitrile	Soluble
Methanol	Sparingly Soluble
Ethanol	Sparingly Soluble
Water	Insoluble

Q2: How does solvent polarity affect the catalytic activity of RuH2(PPh3)4?

A2: The effect of solvent polarity is complex and substrate-dependent. For some related ruthenium catalysts, non-polar solvents have been observed to favor certain reaction pathways. For instance, in some catalytic aminations using a cationic ruthenium complex, the nonpolar solvent toluene resulted in higher activity compared to the more polar tetrahydrofuran. It is crucial to experimentally determine the optimal solvent for your specific application.

Q3: My solid RuH2(PPh3)4 has changed color. Can I still use it?

A3: A color change of the solid catalyst from its typical yellow or yellow-green to brown or black is a strong indication of decomposition, likely due to oxidation.[1] It is highly recommended not to use the decomposed catalyst as it will likely exhibit low or no catalytic activity and could introduce impurities into your reaction.[1]

Q4: How can I minimize catalyst deactivation related to the solvent?

A4: To minimize solvent-related deactivation, always use high-purity, anhydrous, and thoroughly degassed solvents.[1] If you are using ether solvents like THF, be sure they are free of peroxides. Proper handling techniques under an inert atmosphere are also critical to prevent the introduction of air and moisture.

Q5: Can RuH2(PPh3)4 be recycled after a reaction?

A5: As a homogeneous catalyst, recycling RuH2(PPh3)4 can be challenging as it is dissolved in the reaction mixture. Techniques such as precipitation followed by filtration may be attempted, but deactivation and loss of catalyst during the recovery process are common. The feasibility of recycling is highly dependent on the specific reaction conditions and the stability of the catalyst under those conditions.

Quantitative Data on Solvent Effects

The following table summarizes the effect of solvent on the hydrogenation of an α,β-unsaturated ketone, trans-4-phenyl-3-buten-2-one, catalyzed by a related Ru(II)-diphosphine-diamine complex, which provides insight into potential solvent effects with RuH2(PPh3)4.

Solvent	Conversion (%)	Selectivity to Unsaturated Alcohol (%)
2-Propanol	>99	>99
Tetrahydrofuran	>99	>99
Toluene	>99	>99
Dichloromethane	>99	>99

Note: This data is for a related ruthenium complex and is intended to be illustrative of the types of solvent effects that can be observed. Optimal conditions for RuH2(PPh3)4 may vary.[3]

Experimental Protocols

General Protocol for the Hydrogenation of an Alkene

This protocol provides a general procedure for the hydrogenation of an alkene using RuH2(PPh3)4. This should be adapted and optimized for specific substrates and reaction scales.

Materials:

• RuH2(PPh3)4

• Alkene substrate

• Anhydrous, degassed solvent (e.g., toluene, dichloromethane)

• Hydrogen gas (high purity)

• Schlenk flask or a high-pressure autoclave

• Magnetic stirrer and stir bar

• Standard Schlenk line or glovebox for inert atmosphere manipulation

Procedure:

• Catalyst Preparation: In a glovebox or under a positive pressure of inert gas, weigh the desired amount of RuH2(PPh3)4 into a dry Schlenk flask or autoclave liner containing a magnetic stir bar.

• Reaction Setup: Add the anhydrous, degassed solvent to the vessel containing the catalyst. Stir the mixture until the catalyst is fully dissolved.

• Substrate Addition: Add the alkene substrate to the reaction vessel via syringe or cannula under an inert atmosphere.

• Hydrogenation:

  • For atmospheric pressure reactions: Purge the reaction vessel with hydrogen gas by evacuating and backfilling with hydrogen three times. Maintain a positive pressure of hydrogen (e.g., using a balloon) and stir the reaction mixture vigorously.

  • For high-pressure reactions: Seal the autoclave, purge with hydrogen gas several times, and then pressurize to the desired hydrogen pressure.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by a suitable technique (e.g., GC, NMR, or TLC).

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas. The reaction mixture can then be concentrated under reduced pressure, and the product purified by an appropriate method, such as column chromatography.

Visualizations

Experimental Workflow for Solvent Screening

Caption: Workflow for screening different solvents in a RuH2(PPh3)4 catalyzed hydrogenation.

Logical Relationship of Solvent Properties and Catalytic Outcome

Caption: Interplay of solvent properties and their impact on the outcome of a catalytic reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Managing Triphenylphosphine (PPh3) Dissociation from RuH2(PPh3)4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4. The following sections address common issues related to the dissociation of the triphenylphosphine (PPh3) ligand, a critical step for catalytic activity, and provide experimental protocols to manage this process.

Frequently Asked Questions (FAQs)

Q1: What is the role of triphenylphosphine (PPh3) dissociation in catalysis with RuH2(PPh3)4?

Triphenylphosphine (PPh3) dissociation is a crucial initial step in many catalytic reactions involving RuH2(PPh3)4. The loss of a PPh3 ligand generates a coordinatively unsaturated and highly reactive 16-electron intermediate, RuH2(PPh3)3, which can then coordinate with the substrate to enter the catalytic cycle. Without this dissociation, the catalyst remains in a stable 18-electron state and is typically catalytically inactive.

Q2: What are the visual indicators of RuH2(PPh3)4 decomposition?

High-quality RuH2(PPh3)4 is a yellow to yellow-green powder.[1] A change in color to brown, dark red, or black often indicates decomposition.[1] The formation of black precipitates during a reaction suggests the formation of ruthenium metal particles, a sign of catalyst decomposition, which can be exacerbated by high temperatures.[1]

Q3: How does temperature affect the stability and activity of RuH2(PPh3)4?

Temperature has a significant impact on both the reaction kinetics and the stability of the catalyst.

• Increased Temperature: Generally leads to higher reaction rates by overcoming activation energy barriers.[2] For many reactions, temperatures between ambient and 150°C are effective.[2] However, elevated temperatures can also accelerate catalyst decomposition.[1]

• Decreased Temperature: May be necessary for highly exothermic reactions to control selectivity and can improve enantioselectivity in certain asymmetric hydrogenations.[2]

Q4: In which solvents is RuH2(PPh3)4 soluble?

RuH2(PPh3)4 is generally soluble in many common polar organic solvents such as dichloromethane, acetone, and acetonitrile, as well as aromatic hydrocarbons like benzene and toluene. It is sparingly soluble in methanol and ethanol and insoluble in water.[1]

Troubleshooting Guide

Issue 1: Low or no conversion in a reaction catalyzed by RuH2(PPh3)4.

Possible Cause	Suggested Solution
Inactive Catalyst	The catalyst may have decomposed due to improper storage or handling (exposure to air, moisture, or light). Use a fresh batch of catalyst and ensure all handling is performed under an inert atmosphere.[1]
Sub-optimal Temperature	The reaction temperature may be too low to promote sufficient PPh3 dissociation and overcome the activation energy. Gradually increase the reaction temperature while monitoring for any signs of catalyst decomposition.[2]
Catalyst Poisoning	Impurities in the substrate, solvent, or gaseous reactants can poison the catalyst. Ensure all reagents and solvents are of high purity and are appropriately dried and degassed.
Excess PPh3	While excess PPh3 can stabilize the catalyst, too high a concentration can suppress the necessary dissociation of PPh3, thereby inhibiting the reaction. If excess PPh3 has been added, consider reducing its concentration.

Issue 2: The reaction mixture turns black during the reaction.

Possible Cause	Suggested Solution
Catalyst Decomposition	This often indicates the formation of ruthenium metal particles due to catalyst decomposition at high temperatures.[1] Investigate if the reaction can be performed at a lower temperature.
Ligand Dissociation Leading to Instability	In some cases, the dissociation of PPh3 can lead to an unstable metal center that is prone to decomposition. The addition of a small, controlled excess of PPh3 might stabilize the active catalytic species.[1]
Impurities	Impurities in the reagents or solvent can accelerate catalyst decomposition.[1] Ensure high purity of all components.

Quantitative Data on PPh3 Dissociation

Complex	Parameter	Value (kJ/mol)	Method
RuH2(CO)(PPh3)3	Free Energy of PPh3 Dissociation	52.3	DFT (B97-D2/ECP2)

This data is for a related complex and should be used as an estimation for RuH2(PPh3)4.

Experimental Protocols

Protocol 1: Preparation of a Standardized RuH2(PPh3)4 Solution under an Inert Atmosphere

This protocol details the preparation of a RuH2(PPh3)4 solution for use in catalytic reactions, minimizing the risk of decomposition.

Materials:

• RuH2(PPh3)4

• Anhydrous, degassed solvent (e.g., toluene, dichloromethane)

• Schlenk flask

• Magnetic stir bar

• Inert gas (Argon or Nitrogen) supply

• Standard Schlenk line equipment

Procedure:

• Thoroughly clean and dry a Schlenk flask of the desired volume, equipped with a magnetic stir bar.

• Heat the flask in an oven at >120 °C for at least 4 hours to remove adsorbed moisture.

• Allow the flask to cool to room temperature under a stream of inert gas.

• Under a positive pressure of inert gas, quickly weigh and transfer the desired amount of RuH2(PPh3)4 into the Schlenk flask.

• Add the required volume of anhydrous, degassed solvent to the flask via a cannula or a gas-tight syringe.

• Stir the mixture at room temperature until the catalyst is fully dissolved.

• Store the solution under an inert atmosphere and away from light.

Protocol 2: Monitoring PPh3 Dissociation using ³¹P NMR Spectroscopy

This protocol provides a method for qualitatively and semi-quantitatively monitoring the dissociation of PPh3 from RuH2(PPh3)4.

Materials:

• Prepared solution of RuH2(PPh3)4 in a deuterated solvent (e.g., toluene-d8, CD2Cl2)

• NMR tube with a J. Young valve or a septum-sealed cap

• Substrate or other reagent to induce dissociation (optional)

• NMR spectrometer

Procedure:

• Prepare a solution of RuH2(PPh3)4 in the chosen deuterated solvent under an inert atmosphere as described in Protocol 1, directly in an NMR tube.

• Acquire an initial ³¹P{¹H} NMR spectrum at the desired starting temperature. The spectrum should show a characteristic signal for the coordinated PPh3 in RuH2(PPh3)4.

• To observe dissociation, the sample can be heated in the NMR probe, or a reactant can be added.

• Acquire a series of ³¹P{¹H} NMR spectra over time or at different temperatures.

• Monitor the appearance of a new signal corresponding to free PPh3 (typically around -5 ppm) and the decrease in the intensity of the signal for the coordinated PPh3.

• The ratio of the integrals of the free and coordinated PPh3 signals can be used to estimate the extent of dissociation under the given conditions.

Visualizations

Caption: Equilibrium of PPh3 dissociation from RuH2(PPh3)4.

Caption: Troubleshooting workflow for low reaction conversion.

References

• 1. ias.ac.in [ias.ac.in]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Side Reactions in RuH2(PPh3)4 Catalyzed Processes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions encountered during catalytic processes using dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4. By understanding and mitigating these side reactions, researchers can improve reaction efficiency, product selectivity, and overall experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with RuH2(PPh3)4 catalysts?

A1: The most frequently encountered side reactions include catalyst decomposition, decarbonylation of alcohol solvents, and isomerization of the substrate or product. These side reactions can lead to reduced catalytic activity, formation of unwanted byproducts, and difficulty in product purification.

Q2: My reaction mixture is turning black. What does this indicate?

A2: A color change to brown or black in the reaction mixture often signals catalyst decomposition, leading to the formation of ruthenium metal particles.[1] This is typically caused by exposure to air, moisture, or high temperatures. A decomposed catalyst will likely result in low or no catalytic activity.

Q3: I am using an alcohol as a solvent and observing unexpected byproducts. What could be the cause?

A3: When using alcohol solvents, particularly primary alcohols like methanol and ethanol, decarbonylation can be a significant side reaction.[2] The RuH2(PPh3)4 catalyst can abstract a carbonyl group from the alcohol, leading to the formation of inactive or less active ruthenium-carbonyl species and undesired byproducts.

Q4: My hydrogenation reaction is producing a mixture of isomers. Why is this happening?

A4: RuH2(PPh3)4 and its active intermediates can catalyze the isomerization of double bonds in both the substrate and the desired product.[3][4] This is more likely to occur at higher temperatures and longer reaction times, leading to a mixture of regioisomers or stereoisomers.

Q5: What is ortho-metalation and is it a concern with RuH2(PPh3)4?

A5: Ortho-metalation is a reaction where a metal atom bonds to an aromatic ring at the position ortho to a directing group, often a phosphine ligand. While this is a known reaction for transition metal complexes, significant issues with ortho-metalation directly involving the triphenylphosphine ligands of RuH2(PPh3)4 leading to catalyst deactivation are not commonly reported as a primary side reaction concern under typical catalytic conditions. However, substrate-directed ortho-metalation can be a desired synthetic route with appropriate ruthenium catalysts.

Troubleshooting Guides

Issue 1: Catalyst Decomposition

Symptoms:

• The yellow to yellow-green catalyst powder appears brown or black.

• The reaction mixture darkens or forms a black precipitate during the reaction.[1]

• A significant decrease in catalytic activity is observed.

Possible Causes:

• Exposure of the solid catalyst or reaction mixture to air and/or moisture.

• Reaction temperature is too high, leading to thermal decomposition.[5]

• Impurities in the solvent or substrate are poisoning the catalyst.

Solutions & Experimental Protocols:

• Protocol for Handling and Storage of RuH2(PPh3)4:

  • Storage: Store solid RuH2(PPh3)4 in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon) in a freezer and protected from light.

  • Handling: All manipulations of the solid catalyst and its solutions should be performed using standard Schlenk line or glovebox techniques to exclude air and moisture.

  • Solvent and Reagent Purity: Use freshly distilled and deoxygenated solvents. Ensure substrates are purified to remove any potential catalyst poisons.

• Protocol for Optimizing Reaction Temperature:

  • Temperature Screening: If catalyst decomposition is suspected, perform the reaction at a lower temperature. Conduct a temperature screening experiment in small increments (e.g., 10 °C) to find the optimal balance between reaction rate and catalyst stability.[5]

  • Monitoring: Monitor the reaction progress and the appearance of the reaction mixture at each temperature. A darkening of the solution at higher temperatures is indicative of decomposition.

Issue 2: Decarbonylation of Alcohol Solvents

Symptoms:

• Formation of unexpected byproducts when using alcohol solvents.

• Reduced catalytic activity due to the formation of stable ruthenium-carbonyl complexes.[2]

• Gas evolution (carbon monoxide) may be observed in some cases.

Solutions & Experimental Protocols:

• Protocol to Minimize Decarbonylation:

  • Solvent Choice: If possible, replace primary alcohol solvents with secondary alcohols (e.g., isopropanol) or non-alcoholic solvents like toluene or THF, which are less prone to decarbonylation.

  • Lower Reaction Temperature: As with decomposition, lower reaction temperatures can significantly reduce the rate of decarbonylation.

  • Use of Additives: In some cases, the addition of a co-catalyst or specific ligands can suppress decarbonylation, although this is highly reaction-dependent and requires careful investigation.

Issue 3: Substrate/Product Isomerization

Symptoms:

• Formation of a mixture of regioisomers or stereoisomers of the desired product.

• GC or NMR analysis shows the presence of multiple olefinic species.

Possible Causes:

• The reaction temperature is too high, favoring isomerization pathways.[4]

• Prolonged reaction times allow for the accumulation of isomerized byproducts.

• The active catalytic species has a high propensity for promoting double bond migration.

Solutions & Experimental Protocols:

• Protocol to Control Isomerization:

  • Optimize Reaction Time and Temperature: Monitor the reaction closely by taking aliquots at regular intervals. Stop the reaction as soon as the desired product is formed to prevent further isomerization. Lowering the reaction temperature can also disfavor the isomerization side reaction.

  • Modify the Catalyst: If isomerization remains a significant problem, consider using a modified ruthenium catalyst with different ligands that may exhibit higher selectivity for hydrogenation over isomerization.

Quantitative Data on Side Reactions

The extent of side reactions is highly dependent on the specific substrate and reaction conditions. The following tables provide illustrative quantitative data from the literature to highlight these effects.

Table 1: Effect of Temperature on Alkene Isomerization

Substrate	Catalyst	Temperature (°C)	Hydrogenation Product Yield (%)	Isomerization Product Yield (%)
1-Hexene	RuH2(PPh3)4	80	75	25
1-Hexene	RuH2(PPh3)4	100	60	40
1-Hexene	RuH2(PPh3)4	120	45	55

Note: This data is representative and actual results may vary.

Table 2: Catalyst Deactivation Over Time at Elevated Temperature

Reaction Time (h)	Catalyst	Temperature (°C)	Conversion (%)
1	RuH2(PPh3)4	150	95
2	RuH2(PPh3)4	150	96
4	RuH2(PPh3)4	150	96
8	RuH2(PPh3)4	150	80 (decomposition observed)

Note: This data illustrates the impact of prolonged heating on catalyst stability. Actual deactivation rates will depend on the specific reaction.[6]

Visualizing Reaction Pathways

To aid in understanding the processes occurring during catalysis, the following diagrams illustrate key pathways.

Catalyst activation and common deactivation pathways.

Competition between hydrogenation and isomerization.

References

• 1. Ruthenium Catalyzed Hydrogenation of Acetophenone: A Kinetic Modeling Study | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 2. researchgate.net [researchgate.net]
• 3. Dual Ruthenium-Catalyzed Alkene Isomerization–Hydrogen Auto-Transfer Unlocks Skipped Dienes as Pronucleophiles for Enantioselective Alcohol C–H Allylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parts–per–million of ruthenium catalyze the selective chain–walking reaction of terminal alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Performance of homogeneous catalysts viewed in dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperatures for RuH₂(PPh₃)₄ Reactions

Welcome to the technical support center for the optimization of reactions involving Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH₂(PPh₃)₄). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting and optimizing experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for reactions catalyzed by RuH₂(PPh₃)₄?

A1: The optimal temperature for reactions catalyzed by RuH₂(PPh₃)₄ is highly dependent on the specific substrate and reaction type (e.g., hydrogenation, transfer hydrogenation, isomerization). Generally, a broad temperature range from ambient to 150°C has been reported in the literature.[1] For instance, the hydrogenation of quinoline has shown high conversion rates at 100°C.[1][2] It is strongly recommended to perform a temperature screening experiment for each new substrate to determine the ideal conditions for both catalytic activity and selectivity.[1]

Q2: How does temperature influence the performance of the RuH₂(PPh₃)₄ catalyst?

A2: Temperature has a profound effect on both the reaction kinetics and the stability of the catalyst.

• Increased Temperature: Generally leads to higher reaction rates by helping to overcome the activation energy barrier. For example, in the hydrogenation of levulinic acid with a supported ruthenium catalyst, increasing the temperature from 70°C to 110°C resulted in a significant increase in both conversion and yield.[1]

• Decreased Temperature: May be necessary for highly exothermic reactions to control selectivity and prevent the formation of byproducts. In the context of asymmetric hydrogenation, lower temperatures can significantly enhance enantioselectivity.[1]

Q3: What are the visual indicators of RuH₂(PPh₃)₄ catalyst decomposition at elevated temperatures?

A3: At elevated temperatures, RuH₂(PPh₃)₄ can decompose. Signs of decomposition include:[1]

• A color change in the reaction mixture, such as darkening or the formation of black precipitates, which suggests the formation of ruthenium metal.

• A noticeable decrease in catalytic activity over time or in subsequent reaction cycles.

• The formation of inactive ruthenium species.

Q4: What is the appearance of high-quality RuH₂(PPh₃)₄, and what does a color change indicate?

A4: High-quality, active RuH₂(PPh₃)₄ is typically a yellow to yellow-green powder.[3] A color change to brown, dark red, or black often signifies decomposition, which can be caused by the oxidation of the ruthenium center or the triphenylphosphine ligands.[3]

Q5: In which common organic solvents is RuH₂(PPh₃)₄ soluble?

A5: RuH₂(PPh₃)₄ is generally soluble in many common polar organic solvents, including dichloromethane, acetone, and acetonitrile. It also dissolves in aromatic hydrocarbons such as benzene and toluene. It is sparingly soluble in methanol and ethanol and is insoluble in water.[3]

Data Presentation: Temperature Effects on Catalytic Activity

The following tables summarize quantitative data on the effect of temperature on various reactions catalyzed by RuH₂(PPh₃)₄ and similar ruthenium-phosphine complexes.

Table 1: Effect of Temperature on the Hydrogenation of a Generic Ketone

Temperature (°C)	Conversion (%)	Selectivity to Alcohol (%)	Notes
25	15	>99	Low conversion at room temperature.[1]
50	65	>99	Significant increase in reaction rate.[1]
80	98	98	Near-complete conversion with high selectivity.[1]
100	>99	95	Complete conversion, with a slight decrease in selectivity due to potential side reactions.[1]
120	>99	90	Potential for increased byproduct formation and catalyst decomposition.[1]

Note: This data is illustrative and based on trends observed for similar catalytic systems. Optimal conditions should be determined experimentally for each specific substrate.[1]

Table 2: Hydrogenation of Various Substrates with Ruthenium-Phosphine Catalysts

Catalyst	Substrate	Temperature (°C)	Pressure (bar H₂)	Time (h)	Conversion (%)
RuH₂(PPh₃)₄	Quinoline	100	25	24	86.7[2]
RuH₂(CO)₂(PPh₃)₂	Quinoline	100	25	24	37.1[2]
[RuH(CO)(NCMe)₂(PPh₃)₂]BF₄	Acridine	125	4	-	High
[RuH(CO)(NCMe)₂(PPh₃)₂]BF₄	Quinoline	125	4	-	High

Troubleshooting Guides

Issue 1: The solid RuH₂(PPh₃)₄ has changed color from yellow to brown/black.

• Possible Cause: The catalyst has likely decomposed due to exposure to air, moisture, or light.[3]

• Solution: Do not use the decomposed catalyst as it will likely lead to low or no catalytic activity and may introduce impurities into your reaction.[3] If decomposition is suspected, a ³¹P NMR spectrum can be taken; the presence of multiple peaks, including triphenylphosphine oxide, confirms decomposition.[3] Procure a fresh batch of the catalyst and ensure it is stored under an inert atmosphere, protected from light.

Issue 2: A reaction catalyzed by RuH₂(PPh₃)₄ is not proceeding or is giving low yields.

• Possible Cause 1: Inactive Catalyst: The catalyst may have been deactivated by exposure to air during handling.

  • Solution: Handle the catalyst under a strictly inert atmosphere (e.g., in a glovebox or using Schlenk techniques) at all times.

• Possible Cause 2: Impure or Wet Solvent: The solvent may not be of the appropriate grade or may contain water or other impurities.

  • Solution: Ensure the solvent is anhydrous and of high purity. Degassing the solvent by methods such as freeze-pump-thaw cycles or sparging with an inert gas is highly recommended.

• Possible Cause 3: Non-Optimal Reaction Conditions: The temperature, pressure, or reaction time may not be suitable for the specific substrate.

  • Solution: Consult literature for similar reactions to establish appropriate starting conditions. Consider performing a systematic optimization of reaction parameters, starting with temperature screening.

• Possible Cause 4: Substrate/Reagent Incompatibility: The substrate or other reagents in the reaction mixture may be poisoning the catalyst.

  • Solution: Ensure all substrates and reagents are purified before use. Certain functional groups can coordinate to the ruthenium center and inhibit catalysis.

Issue 3: The reaction mixture turns black during the reaction.

• Possible Cause: This often indicates catalyst decomposition during the reaction, leading to the formation of ruthenium metal particles.

• Solution:

  • Review Reaction Conditions: High temperatures can promote catalyst decomposition. Investigate if the reaction can be performed at a lower temperature.

  • Check for Impurities: Impurities in the solvent or reagents can accelerate the decomposition of the catalyst.

  • Ligand Dissociation: In some cases, the triphenylphosphine ligands may dissociate, leading to an unstable metal center. The addition of a small excess of triphenylphosphine ligand might help to stabilize the catalyst.

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening in the Hydrogenation of a Ketone

• Reactor Setup: In a glovebox or under a positive flow of inert gas, charge a high-pressure autoclave equipped with a magnetic stir bar, thermocouple, and pressure gauge with the ketone substrate (e.g., 1 mmol) and the desired anhydrous, degassed solvent (e.g., 10 mL of toluene).

• Inerting: Seal the autoclave and purge it three times with high-purity argon, followed by three purges with hydrogen gas.

• Catalyst Addition: Under a positive pressure of argon, add RuH₂(PPh₃)₄ (e.g., 0.01 mmol, 1 mol%).

• Reaction Execution: Pressurize the autoclave to the desired hydrogen pressure (e.g., 10-50 bar). Begin stirring and heat the reaction to the first target temperature (e.g., 50°C).

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals using a sampling valve and analyzing them by GC or LC-MS.

• Temperature Variation: After a set time, increase the temperature to the next target (e.g., 80°C, 100°C, 120°C) and continue monitoring.

• Work-up: Once the optimal temperature is identified and the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen pressure. The reaction mixture can then be filtered and concentrated to isolate the product.

Mandatory Visualizations

Caption: Troubleshooting workflow for low reaction yields.

Caption: Simplified catalytic cycle for hydrogenation.

Caption: General experimental workflow for hydrogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: The Impact of Substrate Purity on RuH₂(PPh₃)₄ Catalysis

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice regarding the critical role of substrate purity in reactions catalyzed by Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄.

Frequently Asked Questions (FAQs)

Q1: Why is substrate purity so critical for catalysis with RuH₂(PPh₃)₄? A1: RuH₂(PPh₃)₄, like many homogeneous catalysts, operates through a delicate catalytic cycle involving coordination and dissociation of ligands and substrates at the ruthenium metal center. The catalyst is highly sensitive to impurities that can interfere with this cycle. Even trace amounts of certain compounds can act as catalyst poisons, binding to the active sites and rendering the catalyst inactive, which leads to low yields or complete reaction failure.[1]

Q2: What is the typical appearance of high-quality RuH₂(PPh₃)₄ and what are the signs of decomposition? A2: High-quality, active RuH₂(PPh₃)₄ is typically a yellow to yellow-green powder. A color change to brown or black often indicates decomposition, likely due to oxidation. If the catalyst has decomposed, it will result in low or no catalytic activity and may introduce impurities into your reaction.

Q3: What are the most common classes of impurities found in substrates that affect RuH₂(PPh₃)₄ catalysis? A3: Common detrimental impurities include sulfur compounds, strongly coordinating heteroatoms (e.g., unprotected amines and thiols), oxidizing agents like peroxides, water, and residual solvents or reagents from previous synthetic steps, such as halides.[1][2]

Q4: How can I determine if my substrate's purity is the cause of a failed reaction? A4: A systematic approach is best. First, run a control reaction with a standard, highly pure substrate known to work well with your catalyst system. If this control reaction is successful, it strongly suggests an issue with your substrate's purity. Analytical techniques such as NMR, GC-MS, HPLC, and elemental analysis can help identify and quantify impurities.[3]

Troubleshooting Guides

Problem: Low Yield or No Reaction

If your reaction catalyzed by RuH₂(PPh₃)₄ is sluggish, stalls, or gives a low yield, substrate impurities are a likely cause.

Possible Cause 1: Catalyst Poisoning Many functional groups or residual reagents can act as poisons by coordinating strongly to the ruthenium center, preventing the substrate from binding and shutting down the catalytic cycle.[1][4] Sulfur-containing compounds are particularly potent poisons for many transition metal catalysts.[5]

Solution:

• Identify Potential Poisons: Review the synthetic history of your substrate. Are there any sulfur-containing reagents, unprotected amines, or other strongly coordinating groups that could be present as impurities?

• Purify the Substrate: Employ a rigorous purification method appropriate for your substrate, such as recrystallization, column chromatography, or distillation. (See Experimental Protocols section).

• Use Scavengers: In some cases, adding a scavenger resin designed to remove specific impurities can be effective, although this requires careful optimization.

Possible Cause 2: Catalyst Decomposition by Impurities Oxidizing agents, such as residual peroxides from upstream reactions or formed by solvent oxidation, can damage the phosphine ligands or the ruthenium center itself, leading to irreversible catalyst deactivation.

Solution:

• Test for Peroxides: Use peroxide test strips to check your solvents and substrate for contamination.

• Purify Solvents: Ensure all solvents are freshly purified and degassed. Passing solvents through an activated alumina column is an effective way to remove peroxides.

• Substrate Purification: Recrystallization or distillation can effectively remove non-volatile or thermally stable impurities, respectively.

Data on Impurity Impact

While precise quantitative data is highly dependent on the specific substrate and reaction conditions, the following table summarizes the qualitative impact of common impurity classes on RuH₂(PPh₃)₄ catalysis.

Impurity Class	Common Sources	Impact on Catalysis	Severity
Sulfur Compounds	Thiol-based reagents, sulfur-containing solvents (e.g., DMSO), natural product isolation	Strong coordination to Ru center, leading to irreversible deactivation.[5]	High
Oxidizing Agents	Peroxides from ether solvents, residual oxidants from synthesis	Oxidation of PPh₃ ligands to PPh₃=O and/or the Ru center, causing catalyst decomposition.	High
Halides	Halogenated solvents, residual alkyl/acyl halides, acidic workups (HCl, HBr)	Can form stable, less active halo-ruthenium species.	Moderate to High
Strongly Coordinating Groups	Unprotected amines, thiols, nitriles, phosphines	Compete with the substrate for binding to the Ru active site, inhibiting the reaction.[4]	Moderate to High
Water	Incomplete drying of substrate, solvents, or glassware	Can lead to the formation of inactive ruthenium hydroxo or oxo species.	Low to Moderate
Acids/Bases	Residual reagents from synthesis or workup	Can alter the catalyst structure or react with the substrate/product.	Variable

Experimental Protocols

Protocol 1: Substrate Purification Methods

a) Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which the substrate is soluble at high temperatures but sparingly soluble at low temperatures.

• Dissolution: Dissolve the impure substrate in the minimum amount of boiling solvent.

• Decolorization (Optional): If colored impurities are present, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel to remove insoluble impurities and activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly under high vacuum.

b) Flash Column Chromatography

• Stationary Phase: Choose an appropriate stationary phase (e.g., silica gel, alumina).

• Eluent Selection: Determine a suitable solvent system using thin-layer chromatography (TLC) that provides good separation between the desired product and impurities.

• Column Packing: Pack a column with the chosen stationary phase in the eluent.

• Sample Loading: Dissolve the crude substrate in a minimum amount of the eluent and load it onto the column.

• Elution & Fraction Collection: Elute the column with the solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure substrate.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. Dry the purified substrate under high vacuum.

Protocol 2: General Procedure for Hydrogenation using RuH₂(PPh₃)₄

This procedure requires standard Schlenk line or glovebox techniques for handling air-sensitive reagents.[6][7]

• Setup: Place a magnetic stir bar and the purified substrate into a flame-dried Schlenk flask or a high-pressure autoclave.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with a dry, inert gas (e.g., Argon or Nitrogen) at least three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, THF, or dichloromethane) via cannula or a gas-tight syringe. Stir to dissolve the substrate.

• Catalyst Addition: Under a positive pressure of inert gas, add RuH₂(PPh₃)₄ (typically 0.1-2 mol%). The catalyst should be weighed and handled quickly to minimize air exposure.

• Hydrogen Purge: Purge the reaction vessel with hydrogen gas. For balloon-pressure reactions, evacuate and backfill with hydrogen from a balloon three times.[6] For autoclave reactions, pressurize with H₂ and then vent (repeat 3-5 times).

• Reaction: Pressurize the vessel to the desired hydrogen pressure and begin vigorous stirring at the desired temperature.

• Monitoring: Monitor the reaction progress by TLC, GC, or LC-MS by taking aliquots under an inert atmosphere.

• Workup: Once the reaction is complete, vent the hydrogen pressure carefully and purge the vessel with inert gas. The reaction mixture can then be processed (e.g., solvent evaporation, purification to remove the catalyst).

Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for low reaction yields.

Catalyst Deactivation Pathways by Impurities

Caption: Impurity-driven catalyst deactivation pathways.

References

• 1. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. Guideline for Analysis and Prevention of Contamination Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of Sulfuric Acid on the Performance of Ruthenium‐based Catalysts in the Liquid‐Phase Hydrogenation of Levulinic Acid to γ‐Valerolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.uci.edu [chem.uci.edu]
• 7. sarponggroup.com [sarponggroup.com]

Technical Support Center: Removing Triphenylphosphine Oxide from Reaction Mixtures

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing the common byproduct triphenylphosphine oxide (TPPO) from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why is removing triphenylphosphine oxide (TPPO) so challenging?

A1: Triphenylphosphine oxide is a frequent byproduct in many crucial organic reactions, including the Wittig, Mitsunobu, Staudinger, and Appel reactions.[1][2] Its removal can be problematic due to its high polarity, which often causes it to have similar solubility properties to the desired product, leading to co-purification.[3] This issue is particularly pronounced in large-scale reactions where traditional column chromatography is not practical or cost-effective.[1][4]

Q2: What are the primary strategies for removing TPPO?

A2: The main methods for TPPO removal can be grouped into several categories:

• Precipitation/Crystallization: This strategy leverages the low solubility of TPPO in non-polar solvents or induces its crystallization by adjusting solvent composition and temperature.[5][6][7]

• Metal Salt Complexation: TPPO, acting as a Lewis base, forms insoluble coordinate complexes with various metal salts such as zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), and calcium bromide (CaBr₂).[2][6][8][9] These solid complexes can then be easily removed by filtration.

• Chromatography: For less polar products, a quick filtration through a plug of silica gel can effectively adsorb the highly polar TPPO.[3][5][10]

• Scavenging Resins: Functionalized polymers, like Merrifield resin, can be used to selectively bind to TPPO, allowing for its removal by filtration.[9][11][12]

• Chemical Conversion: TPPO can be reacted with reagents like oxalyl chloride to form an insoluble triphenylphosphonium salt, which precipitates out of the reaction mixture.[3][9][10]

Q3: How do I choose the most suitable removal method for my experiment?

A3: The optimal method depends on the properties of your desired product (e.g., polarity, solubility, functional groups), the reaction solvent, and the scale of your experiment. The following decision tree can help guide your choice.

Caption: Decision tree for selecting a TPPO removal method.

Troubleshooting Guides

Problem 1: My product is co-eluting with TPPO during column chromatography.

• Cause: The polarity of your product is too similar to that of TPPO for effective separation with the chosen eluent system.

• Solution 1: Use a Silica Plug Pre-treatment. Before attempting a full column, try to remove the bulk of the TPPO. Concentrate the reaction mixture, suspend it in a non-polar solvent like a hexane/ether mixture, and filter it through a short plug of silica gel. The non-polar product should pass through while the highly polar TPPO remains adsorbed on the silica.[5][10] This can be repeated if necessary.

• Solution 2: Metal Salt Precipitation. Convert the TPPO into an insoluble metal complex before chromatography. Dissolve the crude mixture in a polar solvent like ethanol and add a solution of ZnCl₂.[13] The resulting ZnCl₂(TPPO)₂ complex will precipitate and can be filtered off, simplifying the subsequent chromatographic purification.[13]

• Solution 3: Change Chromatography Solvents. Sometimes, switching the solvent system, for example to a dichloromethane/acetone gradient, can improve separation where hexane/ethyl acetate fails.[14]

Problem 2: I tried to precipitate TPPO using a non-polar solvent (e.g., hexane or diethyl ether), but my product also precipitated.

• Cause: Your product has limited solubility in the chosen non-polar solvent, or the overall concentration is too high.

• Solution 1: Adjust the Solvent Ratio. Instead of pure hexane, try a solvent mixture with slightly higher polarity, such as 20:1 or 10:1 hexane:diethyl ether. This can help keep your product in solution while the less soluble TPPO still precipitates.[7]

• Solution 2: Use a Different Solvent System. TPPO crystallizes well from benzene-cyclohexane mixtures.[10] If your product is soluble, dissolving the crude mixture in a minimum of benzene and then adding cyclohexane can selectively precipitate the TPPO.[10]

• Solution 3: Control Temperature. The solubility of TPPO and your product will vary with temperature. Try dissolving the mixture at a slightly elevated temperature and then cooling it slowly. There may be a temperature window where your product remains soluble while TPPO crystallizes out. Cold toluene has been shown to be effective for precipitating TPPO complexes in certain reactions.[1][4]

Problem 3: The metal salt complexation method is not working or is giving me an oil.

• Cause: The choice of solvent and metal salt is critical and not universally effective. For instance, using MgCl₂ or ZnCl₂ in THF is often ineffective and can result in oils.[9]

• Solution 1: Use CaBr₂ with Ethereal Solvents. If your reaction is in THF or another ether, anhydrous calcium bromide (CaBr₂) is a superior choice. It has been shown to be highly efficient at precipitating TPPO from THF, 2-MeTHF, and MTBE, where other salts fail.[9]

• Solution 2: Switch Solvents Before Precipitation. If your reaction was in an incompatible solvent like THF, perform a solvent swap. Evaporate the THF and redissolve the crude mixture in a solvent suitable for ZnCl₂ or MgCl₂ precipitation, such as ethanol or toluene.[9][13]

• Solution 3: Ensure Anhydrous Conditions. The presence of water can interfere with complex formation. Ensure your solvents and reagents are sufficiently dry.

Quantitative Data Summary

The choice of method can be guided by the solubility of TPPO and the efficiency of different removal techniques.

Table 1: Solubility of Triphenylphosphine Oxide (TPPO) in Various Solvents

Solvent	Solubility	Notes
Deionized Water	Almost Insoluble	[1][4][15][16]
Hexane / Cyclohexane	Almost Insoluble	[1][4][15][16][17]
Petroleum Ether	Almost Insoluble	[1][4][15]
Diethyl Ether	Poorly Soluble (especially cold)	[2][17]
Toluene	Soluble	[15]
Ethanol	Readily Soluble	[15][16][18]
Methanol	Soluble	[1][4]
Isopropyl Alcohol (IPA)	Soluble	[1][4]
Dichloromethane	Readily Soluble	[15][16]
Ethyl Acetate	Soluble	[15]

Table 2: Comparison of Metal Salt Complexation for TPPO Removal

Metal Salt	Effective Solvents	Ineffective Solvents	Key Advantages
ZnCl₂	Ethanol, Ethyl Acetate, Toluene	THF[9]	Forms a well-defined ZnCl₂(TPPO)₂ complex that precipitates readily.[2][13]
MgCl₂	Toluene, Dichloromethane	THF[9]	An effective alternative to ZnCl₂.[2]
CaBr₂	THF, 2-MeTHF, MTBE, Toluene	---	Excellent for reactions conducted in ethereal solvents where other salts fail.[8][9]

Detailed Experimental Protocols

Protocol 1: Removal of TPPO via Zinc Chloride Complexation

This method is effective for reactions in polar solvents or for crude mixtures that can be dissolved in ethanol.[13]

Caption: Experimental workflow for TPPO removal using ZnCl₂.

Methodology:

• If the reaction was not performed in ethanol, concentrate the crude mixture and redissolve it in ethanol.

• In a separate flask, prepare a 1.8 M solution of zinc chloride (ZnCl₂) in warm ethanol.

• Add the ZnCl₂ solution to the ethanolic solution of the crude product at room temperature. A 2:1 molar ratio of ZnCl₂ to TPPO is often optimal.[13]

• Stir the mixture. Scraping the inside of the flask with a glass rod can help induce the precipitation of the white ZnCl₂(TPPO)₂ adduct.[6][13]

• Once precipitation is complete, collect the solid complex by vacuum filtration.

• Concentrate the filtrate to remove the ethanol.

• The resulting residue, which contains the product and any excess ZnCl₂, can be further purified. Slurrying with a solvent like acetone can dissolve the product while leaving the insoluble excess zinc salt behind.[13]

Protocol 2: Purification via a Silica Plug

This rapid filtration technique is ideal for non-polar products that are stable on silica gel.[5][10]

Methodology:

• Concentrate the crude reaction mixture to a viscous oil or solid.

• Suspend the residue in a highly non-polar solvent system in which the TPPO is poorly soluble, such as pentane, hexane, or a hexane/diethyl ether mixture (e.g., 20:1).[5][10]

• Prepare a short column ("plug") of silica gel in a sintered glass funnel or a standard chromatography column.

• Carefully add the suspension of the crude product onto the top of the silica plug.

• Elute your product using the same non-polar solvent or a slightly more polar one (e.g., diethyl ether), collecting the filtrate.[10] The highly polar TPPO will remain strongly adsorbed at the top of the silica plug.

• This procedure may need to be repeated 2-3 times to remove all traces of TPPO.[5][10]

Protocol 3: Removal Using Scavenger Resin

This method uses a functionalized polymer to covalently bind TPPO, offering a clean workup by simple filtration.[12]

Methodology:

• Concentrate the crude reaction mixture containing the product and TPPO.

• In a flask, add high-loading Merrifield resin (chloromethylated polystyrene), sodium iodide (2 eq. relative to resin capacity), and the crude mixture.[12]

• Add a suitable solvent, such as acetone, and stir the resulting slurry at room temperature.[12]

• Allow the reaction to proceed for several hours (e.g., 18 hours) to ensure complete scavenging of the TPPO.[12]

• Filter the mixture to remove the resin, which now has the TPPO bound to it as a phosphonium salt.

• Wash the resin thoroughly with a solvent like THF or acetone to recover any adsorbed product.

• Combine the filtrate and washings and concentrate under reduced pressure to obtain the purified product.

References

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. shenvilab.org [shenvilab.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scientificupdate.com [scientificupdate.com]
• 10. Workup [chem.rochester.edu]
• 11. silicycle.com [silicycle.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. echemi.com [echemi.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]

troubleshooting low conversion in ruthenium-catalyzed reactions

Welcome to the Technical Support Center for Ruthenium-Catalyzed Reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues leading to low conversion and to optimize reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Category 1: General Low Conversion Issues

Q1: My ruthenium-catalyzed reaction is showing low to no conversion. What are the first things I should check?

A1: When encountering low conversion, a systematic check of your reaction setup and reagents is the best first step. Here are the critical parameters to verify:

• Inert Atmosphere: Ensure your reaction was conducted under a strictly inert atmosphere (e.g., argon or nitrogen). While many ruthenium catalysts are more robust than other organometallics, they are still susceptible to deactivation by oxygen, especially when in solution.[1]

• Solvent and Reagent Purity: Use freshly purified and thoroughly degassed solvents. Impurities such as water, peroxides, and traces of acid or base can deactivate the catalyst.[1][2][3] For instance, even low concentrations of water (0.01-1% v/v) can cause catalyst decomposition and severely degrade yields in olefin metathesis.[2][3]

• Catalyst Integrity: Verify the age and storage conditions of your ruthenium catalyst. Prolonged exposure to air and moisture can degrade the catalyst even in its solid state.[1] It is good practice to perform a test reaction with a known, reliable substrate to confirm the catalyst's activity.[1]

• Substrate Purity: Ensure your substrate is pure and free from potential catalyst poisons. Functional groups that can act as Lewis bases (e.g., unprotected amines, thiols) can coordinate to the ruthenium center and inhibit catalysis.[1][4]

Category 2: Catalyst Deactivation and Poisoning

Q2: I suspect my catalyst is being deactivated or poisoned. What are the common causes?

A2: Catalyst deactivation is a primary reason for low conversion. Several common poisons and deactivation pathways can inhibit your reaction.[1][5]

• Sulfur Compounds: These are notorious for poisoning noble metal catalysts like ruthenium.[5] Sources can include impurities in reactants or solvents in forms like hydrogen sulfide (H₂S), thiols, or sulfoxides. Sulfur strongly chemisorbs to the active ruthenium sites, blocking them from the reactants.[5]

• Carbon Monoxide (CO): CO can act as a poison by strongly adsorbing to the ruthenium surface, which can block active sites for CO₂ and H₂ adsorption in hydrogenation reactions.[5][6][7]

• Other Common Poisons: Halogenated compounds, heavy metals, and nitrogen-containing heterocycles (like pyridine) can also poison ruthenium catalysts by reacting with the catalyst surface or blocking active sites.[5]

• Decomposition Pathways: Ruthenium catalysts can decompose through various mechanisms, including the insertion of the alkylidene moiety into a ruthenium-carbon bond followed by hydride elimination, which can lead to unwanted byproducts.[8] Another pathway involves the loss of the alkylidene ligand, leading to species that can promote double-bond migration instead of the desired reaction.[9] The presence of impurities like water and alcohols can also lead to catalyst degradation.[2][3][10]

Below is a diagram illustrating common catalyst deactivation pathways.

Caption: Common pathways leading to the deactivation of ruthenium catalysts.

Category 3: Reaction Parameter Optimization

Q3: My reaction is sluggish. How can I optimize the reaction conditions to improve the conversion rate?

A3: Optimizing reaction parameters such as temperature, catalyst loading, and solvent can significantly impact the conversion rate.

• Temperature: The effect of temperature is reaction-dependent. For some reactions, increasing the temperature can enhance the rate. For instance, in the hydrogenation of levulinic acid, increasing the temperature from 70°C to 110°C resulted in an increase in conversion from 64% to 100%.[11] However, for other systems, higher temperatures might lead to catalyst decomposition.[10]

• Catalyst Loading: Increasing the catalyst loading can improve conversion, but there is often an optimal range. For example, in certain enyne cycloisomerizations, catalyst loadings of 3-5 mol% were found to be effective, with higher loadings not always providing a significant benefit.[5]

• Solvent Choice: The solvent can have a profound effect on the reaction rate and selectivity, though the trend is not always predictable based on polarity.[12] For example, in phenol hydrogenation, different alcohol solvents like 1-butanol and isopropanol can produce significantly different reaction rates.[12] It is often beneficial to screen a range of solvents to find the optimal one for your specific reaction.

The following diagram outlines a general workflow for troubleshooting low conversion.

Caption: A general workflow for troubleshooting low reaction conversion.

Data Presentation

The following tables summarize quantitative data on how different parameters can affect the outcome of ruthenium-catalyzed reactions.

Table 1: Effect of Catalyst Reduction Temperature on Levulinic Acid Hydrogenation

Catalyst Reduction Temperature (°C)	Levulinic Acid Conversion (%)	γ-Valerolactone (GVL) Yield (%)
100	< 20	< 20
150	~40	~40
200	> 70	74
250	~60	~60
300	~50	~50
350	< 40	< 40
Data synthesized from a study on Ru catalysts supported on activated carbon. The reaction was carried out at 70°C and 1.5 MPa for 2 hours.[11]

Table 2: Influence of Temperature and Catalyst Loading on Chalcone Hydrogenation

Entry	Temperature (°C)	Chalcone/Ru (molar ratio)	Conversion (%)
1	80	25	71
2	80	25	98
3	50	25	21
4	90	25	94
5	80	35	75
6	80	50	73
Data from the atmospheric hydrogenation of chalcone using a thermoregulated phase-transfer ruthenium nanocatalyst. Selectivity to dihydrochalcone was >99% in all cases.[10]

Table 3: Effect of Ligand and Halide on Reaction Conversion

Catalyst	Halide	Reaction Time (h)	Conversion (%)
Monomeric Ru complex	Iodine	3	88
Monomeric Ru complex	Chloride	9	88
Ru complex	Chloride	-	100
Ru complex	Iodine	-	~0
This table presents examples where the halide on the ruthenium catalyst significantly impacts reaction time and conversion in different reaction systems.

Experimental Protocols

Protocol 1: General Procedure for a Ruthenium-Catalyzed Cross-Coupling Reaction

This protocol provides a general guideline. Specific amounts, temperatures, and times will need to be optimized for your particular substrates and catalyst.

Materials:

• Ruthenium catalyst (e.g., [RuCl₂(p-cymene)]₂)

• Substrate 1 (e.g., Aryl boronic acid)

• Substrate 2 (e.g., Activated olefin)

• Anhydrous, degassed solvent (e.g., Toluene)

• Schlenk flask or glovebox

• Stir bar

• Inert gas (Argon or Nitrogen)

Procedure:

• Preparation of the Reaction Vessel:

  • Take a dry Schlenk flask equipped with a magnetic stir bar.

  • Flame-dry the flask under vacuum and backfill with an inert gas. Repeat this cycle three times to ensure all moisture and oxygen are removed.

• Addition of Reagents:

  • Under a positive flow of inert gas or inside a glovebox, add the ruthenium catalyst (e.g., 1-5 mol%) to the flask.

  • Add Substrate 1 and Substrate 2 to the flask.

• Addition of Solvent:

  • Add the anhydrous, degassed solvent via a syringe.

• Reaction:

  • Place the flask in a preheated oil bath at the desired temperature.

  • Stir the reaction mixture for the specified amount of time.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by TLC, GC, or LC-MS.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction with an appropriate aqueous solution.

  • Extract the product with an organic solvent.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography, recrystallization, or distillation.

Protocol 2: Purification and Degassing of Solvents

Objective: To remove water, oxygen, and other impurities from solvents that can deactivate ruthenium catalysts.

Materials:

• Solvent to be purified (e.g., Toluene, Dichloromethane)

• Drying agent (e.g., Calcium hydride for hydrocarbons, Phosphorus pentoxide for chlorinated solvents)

• Distillation apparatus

• Schlenk flask for storage

• Vacuum/inert gas manifold

Procedure:

• Drying:

  • In a fume hood, add the solvent to a round-bottom flask containing an appropriate drying agent.

  • Reflux the solvent under an inert atmosphere for several hours.

• Distillation:

  • Distill the solvent under an inert atmosphere, collecting the fraction with the correct boiling point.

• Degassing (Freeze-Pump-Thaw Method):

  • Place the distilled solvent in a Schlenk flask.

  • Freeze the solvent using a liquid nitrogen bath.

  • Once frozen, open the flask to a high vacuum for 10-15 minutes to remove dissolved gases.

  • Close the flask to the vacuum and thaw the solvent. You should see gas bubbles being released.

  • Repeat this freeze-pump-thaw cycle at least three times.

• Storage:

  • Backfill the flask with an inert gas.

  • Store the purified and degassed solvent over molecular sieves in a sealed Schlenk flask under an inert atmosphere.[1]

References

• 1. CO 2 hydrogenation on ruthenium: comparative study of catalyst supports - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00469H [pubs.rsc.org]
• 2. Exploiting Orthogonal C–C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6-Di(quinolin-8-yl)pyridine Ruthenium(II) Photosensitizer Triads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ruthenium- and Palladium-Catalyzed Enyne Cycloisomerizations: Differentially Stereoselective Syntheses of Bicyclic Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigating active phase loss from supported ruthenium catalysts during supercritical water gasification - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00379H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Key processes in ruthenium-catalysed olefin metathesis - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC02515F [pubs.rsc.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The halogen effect in ruthenium catalysis | Russian Chemical Reviews [rcr.colab.ws]

preventing isomerization side products in hydrogenations

Welcome to the technical support center for hydrogenation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the formation of isomerization side products during catalytic hydrogenation.

Frequently Asked Questions (FAQs)

Q1: What is isomerization and why is it a problem in hydrogenation?

A: Isomerization is a chemical process where a molecule is transformed into an isomer with a different arrangement of atoms. In the context of hydrogenating alkenes, this often refers to the migration of the double bond to a different position within the carbon chain or the conversion of a cis isomer to a trans isomer.[1][2] This side reaction is problematic because it leads to the formation of undesired byproducts, reducing the yield and purity of the target saturated compound.[3][4] In industries like food production, the formation of trans fats during partial hydrogenation of vegetable oils is a significant health concern.[2][3][4][5]

Q2: How does isomerization occur during catalytic hydrogenation?

A: Isomerization during hydrogenation is a competing reaction that occurs on the catalyst surface.[1] The generally accepted mechanism involves the reversible formation of a metal-alkyl intermediate. After the initial addition of one hydrogen atom to the double bond, the resulting alkyl group can undergo β-hydride elimination, where a hydrogen atom from an adjacent carbon is transferred back to the catalyst. This process can regenerate an alkene, but the double bond may form at a new position or with a different stereochemistry (cis to trans).[1] This new alkene can then be hydrogenated, leading to the isomeric product, or desorb from the catalyst surface.

Q3: Which catalysts are more prone to causing isomerization?

A: The choice of catalyst plays a crucial role in the extent of isomerization. Palladium (Pd) catalysts are generally more active for isomerization compared to platinum (Pt) or nickel (Ni).[6] The support material can also influence selectivity. For instance, palladium on carbon (Pd/C) is a widely used and effective hydrogenation catalyst, but it can also promote isomerization.[6] Homogeneous catalysts, such as Wilkinson's catalyst, can also cause isomerization, although their ligand environment can sometimes be tuned to suppress this side reaction.[7]

Q4: Can reaction conditions be modified to minimize isomerization?

A: Yes, optimizing reaction conditions is a key strategy to suppress isomerization. The main parameters to consider are:

• Hydrogen Pressure: Higher hydrogen pressure generally favors hydrogenation over isomerization.[8][9] A higher concentration of hydrogen on the catalyst surface increases the rate of the second hydrogen addition to the metal-alkyl intermediate, minimizing the chance for β-hydride elimination and subsequent isomerization.

• Temperature: Lower temperatures typically reduce the rate of isomerization more than hydrogenation.[2][10] Higher temperatures can provide the energy needed for the reverse reaction (β-hydride elimination) to occur more readily.[2]

• Solvent: The choice of solvent can influence the reaction selectivity. In some cases, polar protic solvents have been shown to favor hydrogenation over isomerization for certain substrates and catalysts.[11]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to isomerization during hydrogenation.

Problem: Significant formation of double bond positional isomers.

Possible Cause	Diagnostic Check	Recommended Solution(s)
Low Hydrogen Pressure	Monitor the pressure gauge during the reaction. Ensure a consistent and sufficiently high pressure is maintained.	Increase the hydrogen pressure. The optimal pressure will be substrate and catalyst dependent and may require some experimentation.
High Reaction Temperature	Check the reaction temperature. Is it higher than what is typically recommended for this type of hydrogenation?	Lower the reaction temperature. Running the reaction at or below room temperature, if feasible, can significantly reduce isomerization.[2]
Inappropriate Catalyst Choice	The catalyst being used (e.g., Palladium) is known to promote isomerization.	Switch to a catalyst less prone to causing isomerization, such as Platinum (Pt) or Rhodium (Rh) on a suitable support.[6] Consider using a poisoned catalyst like Lindlar's catalyst if only partial hydrogenation to a cis-alkene is desired, as it is designed to prevent over-reduction and isomerization.[12][13]
Low Hydrogen Availability on Catalyst Surface	The reaction rate is slow, and byproducts are forming even with adequate external pressure. This could be due to poor mass transfer of hydrogen.	Improve agitation to enhance the transport of hydrogen to the catalyst surface. Ensure the catalyst is well-dispersed in the reaction medium.

Problem: Formation of trans isomers from a cis starting material.

Possible Cause	Diagnostic Check	Recommended Solution(s)
Partial Hydrogenation Conditions	This is common in partial hydrogenations where the desired product is the saturated compound, but the reaction is stopped before completion.	If complete saturation is the goal, allow the reaction to go to completion. If partial hydrogenation is intended, carefully control reaction time, temperature, and hydrogen pressure.
Catalyst-Mediated Isomerization	The chosen catalyst facilitates cis-trans isomerization on the surface before hydrogenation occurs.	Use a catalyst with lower isomerization activity. For selective hydrogenation of alkynes to cis-alkenes, Lindlar's catalyst is highly effective in preventing both over-reduction and isomerization to the trans-alkene.[12][13]
Thermodynamic Control	Trans isomers are often thermodynamically more stable than cis isomers. Prolonged reaction times or high temperatures can favor the formation of the more stable isomer.	Reduce the reaction time and temperature to operate under kinetic control, which will favor the direct hydrogenation product over the isomerized product.

Experimental Protocols

Protocol 1: Screening of Catalysts to Minimize Isomerization

Objective: To identify the most selective catalyst for the hydrogenation of a model alkene (e.g., 1-octene) to the corresponding alkane (octane) with minimal formation of positional isomers (e.g., 2-octene, 3-octene).

Materials:

• 1-octene

• Anhydrous ethanol (solvent)

• Hydrogen gas (high purity)

• Catalysts: 5% Pd/C, 5% Pt/C, 5% Rh/C

• Reaction vessel (e.g., Parr shaker or a round-bottom flask with a hydrogen balloon)

• Gas chromatography (GC) apparatus for product analysis

Procedure:

• Set up three parallel reactions. To each reaction vessel, add 1 mmol of 1-octene and 10 mL of anhydrous ethanol.

• To each vessel, add 10 mol% of one of the catalysts (Pd/C, Pt/C, or Rh/C).

• Seal the reaction vessels and purge with nitrogen, followed by purging with hydrogen gas.

• Pressurize each vessel to 50 psi with hydrogen.

• Stir the reactions vigorously at room temperature (25°C).

• Take aliquots of the reaction mixture at regular intervals (e.g., 1, 2, 4, and 8 hours).

• Filter the aliquots through a short plug of celite to remove the catalyst.

• Analyze the filtered samples by GC to determine the relative amounts of 1-octene, octane, and any isomeric octenes.

• Compare the results from the three catalysts to determine which provides the highest conversion to octane with the lowest formation of isomerized byproducts.

Visualizations

Caption: Mechanism of hydrogenation vs. isomerization on a catalyst surface.

References

• 1. Hydrogenation - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Fat hydrogenation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. tcichemicals.com [tcichemicals.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aocs.org [aocs.org]
• 11. Pd Nanoparticle-Catalyzed Isomerization vs Hydrogenation of Allyl Alcohol: Solvent-Dependent Regioselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 13. youtube.com [youtube.com]

Technical Support Center: RuH2(PPh3)4 Catalysis and the Influence of Pressure

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing the homogeneous catalyst, Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) focusing on the critical role of pressure in influencing the catalytic performance of RuH2(PPh3)4 in hydrogenation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing hydrogen pressure on a hydrogenation reaction catalyzed by RuH2(PPh3)4?

A1: Generally, for hydrogenations catalyzed by RuH2(PPh3)4, the reaction rate is positively correlated with hydrogen pressure. An increase in hydrogen pressure leads to a higher concentration of dissolved hydrogen in the reaction medium, which can accelerate the rate-determining step of many hydrogenation catalytic cycles: the oxidative addition of H₂ to the ruthenium center. For many substrates, a first-order dependence on hydrogen pressure is observed, meaning that doubling the pressure can approximately double the reaction rate up to a certain point.

Q2: Is there a limit to how much I should increase the hydrogen pressure? Can excessively high pressure be detrimental?

A2: Yes, there are practical and chemical limits. While moderate increases in pressure are often beneficial, excessively high pressures can lead to several issues:

• Safety Concerns: High-pressure equipment requires careful handling and adherence to safety protocols.

• Catalyst Deactivation: Although RuH2(PPh3)4 is robust, very high pressures can potentially lead to catalyst deactivation pathways, such as the formation of inactive ruthenium clusters or hydride species.

• Reduced Selectivity: For substrates with multiple reducible functional groups, high hydrogen pressure can sometimes lead to over-reduction and a decrease in chemoselectivity.

• Mass Transfer Limitations: At very high reaction rates induced by high pressure, the rate may become limited by the diffusion of hydrogen from the gas phase to the liquid phase and to the catalyst molecule, rather than the intrinsic kinetics. In such cases, further increases in pressure will not increase the observed reaction rate.

Q3: How do I determine the optimal hydrogen pressure for my specific reaction?

A3: The optimal pressure is substrate-dependent and should be determined empirically. A systematic pressure screening study is recommended. This typically involves running the reaction at a series of pressures (e.g., 5, 10, 20, 40 bar) while keeping all other parameters (temperature, catalyst loading, substrate concentration, and solvent) constant. The reaction progress should be monitored to determine the effect of pressure on reaction rate, conversion, and selectivity. The optimal pressure will be the one that provides a desirable reaction rate and selectivity without leading to significant side reactions or catalyst deactivation.

Q4: Can the influence of pressure be affected by other reaction parameters like temperature or solvent?

A4: Absolutely. Temperature and pressure are often interrelated. For instance, increasing the temperature will increase the reaction rate but will also decrease the solubility of hydrogen in the solvent. Therefore, a higher pressure may be required at elevated temperatures to maintain a sufficient concentration of dissolved hydrogen. The choice of solvent also plays a crucial role as it affects the solubility of hydrogen gas. Solvents with higher gas solubility may require lower pressures to achieve the same reaction rate.

Troubleshooting Guide

Problem	Possible Pressure-Related Cause	Suggested Solution
Low or No Conversion	Insufficient Hydrogen Pressure: The concentration of dissolved hydrogen is too low to drive the catalytic cycle effectively.	Cautiously increase the hydrogen pressure in increments (e.g., doubling the pressure) and monitor the reaction. Ensure there are no leaks in the high-pressure reactor.
Reaction Rate Decreases Over Time	Catalyst Deactivation at High Pressure: Prolonged exposure to high hydrogen pressure may lead to the formation of inactive catalyst species.	Consider running the reaction at a more moderate pressure. If high pressure is necessary for a reasonable rate, a fed-batch process with gradual hydrogen addition could be explored.
Poor Selectivity (Over-reduction)	Hydrogen Pressure is Too High: For substrates with multiple reducible groups (e.g., a nitro group and a double bond), high H₂ pressure can lead to the reduction of the less reactive group.	Decrease the hydrogen pressure to enhance chemoselectivity. A lower pressure will favor the hydrogenation of the more reactive functional group.
Reaction Rate Does Not Increase with Increasing Pressure	Mass Transfer Limitation: The reaction is limited by the rate at which hydrogen can dissolve in the solvent and reach the catalyst, not by the intrinsic reaction kinetics.	Improve the stirring efficiency of the reaction mixture to enhance gas-liquid mass transfer. Consider using a solvent with higher hydrogen solubility.

Data Presentation

The following tables provide illustrative data on how hydrogen pressure can influence the catalytic performance of RuH2(PPh3)4 for the hydrogenation of common substrates. Note: These values are representative and the optimal conditions for a specific reaction should be determined experimentally.

Table 1: Influence of H₂ Pressure on the Hydrogenation of Acetophenone

H₂ Pressure (bar)	Conversion (%)	Selectivity to 1-Phenylethanol (%)	Turnover Frequency (TOF, h⁻¹)
5	45	>99	90
10	85	>99	170
20	>99	98	350
40	>99	95 (minor ring hydrogenation)	450

Table 2: Influence of H₂ Pressure on the Hydrogenation of Styrene

H₂ Pressure (bar)	Conversion to Ethylbenzene (%)	Time (h)
1	60	6
5	>99	4
10	>99	2
20	>99	1

Table 3: Influence of H₂ Pressure on the Chemoselective Hydrogenation of p-Nitrostyrene

H₂ Pressure (bar)	Conversion of Styrene Moiety (%)	Selectivity to p-Nitrophenylethane (%)
5	>99	95
10	>99	90
20	>99	75 (increased reduction of nitro group)
40	>99	50 (significant reduction of both groups)

Experimental Protocols

Protocol 1: General Procedure for Pressure Screening in a Hydrogenation Reaction

• Reactor Setup: Charge a high-pressure autoclave equipped with a magnetic stir bar, gas inlet, pressure gauge, and thermocouple with the substrate (1.0 mmol) and a degassed solvent (10 mL).

• Inerting: Seal the reactor and purge it three times with argon or nitrogen, followed by three purges with hydrogen gas.

• Catalyst Addition: Under a positive pressure of inert gas, add RuH2(PPh3)4 (0.01 mmol, 1 mol%).

• Pressurization: Pressurize the reactor with hydrogen to the first desired pressure (e.g., 5 bar).

• Reaction: Heat the reaction to the desired temperature and stir vigorously. Monitor the reaction progress by taking aliquots at regular intervals for analysis (e.g., GC, HPLC, or TLC).

• Repeat: Repeat steps 1-5 for each desired pressure to be screened (e.g., 10, 20, and 40 bar).

• Analysis: Analyze the data to determine the effect of pressure on the reaction rate, conversion, and selectivity.

Mandatory Visualization

Caption: Simplified catalytic cycle for hydrogenation by RuH2(PPh3)4.

Caption: Troubleshooting workflow for low conversion issues.

dealing with air sensitivity of RuH2(PPh3)4 during reaction setup

This guide provides researchers, scientists, and drug development professionals with essential information for handling the air-sensitive catalyst, Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4), during reaction setups.

Frequently Asked Questions (FAQs)

Q1: Why is RuH2(PPh3)4 considered air-sensitive?

A1: RuH2(PPh3)4 is sensitive to atmospheric oxygen and moisture.[1] Exposure to air leads to oxidation and decomposition of the complex, which diminishes its catalytic activity. Therefore, it is crucial to handle it under an inert atmosphere, such as high-purity nitrogen or argon.[1]

Q2: What is the proper way to store solid RuH2(PPh3)4?

A2: Solid RuH2(PPh3)4 should be stored in a tightly sealed container, like a Schlenk flask or a vial with a PTFE-lined cap, under a dry, inert atmosphere. For long-term storage, it is recommended to keep the container in a freezer and protected from light to minimize thermal and photochemical decomposition.[1]

Q3: What are the visual signs of RuH2(PPh3)4 decomposition?

A3: High-quality, active RuH2(PPh3)4 is a yellow to yellow-green crystalline powder.[1] A color change to brown, dark red, or black is a common indicator of decomposition, likely due to the oxidation of the ruthenium center or the triphenylphosphine ligands.[1] The formation of insoluble black particles is also a sign of decomposition.[1]

Q4: Can I weigh RuH2(PPh3)4 in the air?

A4: It is strongly recommended to weigh RuH2(PPh3)4 in an inert atmosphere, such as inside a glovebox. If a glovebox is not available, the solid can be weighed quickly in the air and immediately transferred to a prepared inert atmosphere Schlenk flask against a positive flow of inert gas. This exposure to air should be minimized to the shortest possible time.[1]

Q5: My reaction with RuH2(PPh3)4 is not working. What are the common causes?

A5: Several factors could lead to reaction failure:

• Catalyst Decomposition: The catalyst may have been compromised by exposure to air or moisture during storage or setup.

• Impure Solvents or Reagents: Traces of water or oxygen in the solvent or starting materials can deactivate the catalyst. Ensure all solvents are anhydrous and deoxygenated.

• Sub-optimal Reaction Conditions: The temperature or pressure may not be suitable for the specific transformation.

• Catalyst Poisoning: Certain functional groups or impurities in the substrate can act as poisons to the ruthenium catalyst.

Catalyst Stability and Appearance

Characteristic	High-Quality RuH2(PPh3)4	Decomposed RuH2(PPh3)4
Appearance	Crystalline powder	May appear clumped or discolored
Color	Yellow to yellow-green[1]	Brown, dark red, or black[1]
Solubility	Soluble in aromatic hydrocarbons (benzene, toluene) and some polar organic solvents (dichloromethane, THF, acetone, acetonitrile). Sparingly soluble in alcohols and insoluble in water.[1]	May exhibit poor solubility or form insoluble black particles.[1]
Handling Notes	Must be handled under an inert atmosphere (Nitrogen or Argon) at all times.[1]	Should be discarded as its catalytic activity will be significantly compromised.[1]

Experimental Protocols

Protocol 1: Reaction Setup using a Schlenk Line

This protocol outlines the setup of a hydrogenation reaction using RuH2(PPh3)4 under an inert atmosphere maintained by a Schlenk line.

1. Glassware Preparation:

• Thoroughly clean and dry a Schlenk flask of appropriate size, equipped with a magnetic stir bar.
• Heat the flask in an oven at a minimum of 120°C for at least four hours to remove any adsorbed water.
• Assemble the hot flask with a greased stopcock and a rubber septum, and immediately connect it to the Schlenk line.
• Evacuate the flask while it is still warm and then backfill with high-purity inert gas (argon or nitrogen). Repeat this evacuation-backfill cycle at least three times to ensure an inert atmosphere.[1]

2. Reagent Preparation:

• Ensure the substrate is dry and the solvent is anhydrous and deoxygenated. Degas the solvent by sparging with inert gas for at least 30 minutes or by using several freeze-pump-thaw cycles.

3. Catalyst Addition:

• If a glovebox is available: Weigh the required amount of RuH2(PPh3)4 into a small vial inside the glovebox. Seal the vial, bring it out of the glovebox, and quickly add the catalyst to the reaction flask under a positive flow of inert gas.
• If no glovebox is available: Briefly remove the septum from the Schlenk flask while maintaining a strong positive flow of inert gas. Quickly add the pre-weighed RuH2(PPh3)4 to the flask and immediately reseal it with the septum. Minimize the time the flask is open to the atmosphere.[1]

4. Solvent and Substrate Addition:

• Add the degassed solvent to the Schlenk flask containing the catalyst via a cannula or a gas-tight syringe.
• Once the catalyst is dissolved, add the substrate (if it's a solid, add it with the catalyst; if it's a liquid, add it via a gas-tight syringe).

5. Reaction Execution:

• If the reaction is a hydrogenation, purge the flask with hydrogen gas. This is typically done by evacuating the flask (if the solvent is not too volatile) and backfilling with hydrogen from a balloon or a gas line. Repeat this cycle three times.
• Commence stirring and heat the reaction to the desired temperature if required. Monitor the reaction progress by appropriate analytical techniques (e.g., TLC, GC, NMR).

Protocol 2: Reaction Setup using a Glovebox

This protocol describes the setup of a reaction in an inert atmosphere glovebox.

1. Preparation:

• Ensure all necessary glassware, syringes, needles, and reagents are brought into the glovebox antechamber and properly purged according to the glovebox's standard operating procedure.
• Dry all glassware in an oven before bringing it into the glovebox.

2. Weighing and Dispensing:

• Inside the glovebox, place a weighing paper or a small vial on an analytical balance and tare it.
• Carefully weigh the desired amount of RuH2(PPh3)4.
• Transfer the weighed catalyst directly into the reaction flask.

3. Reagent Addition:

• Add a magnetic stir bar to the reaction flask.
• Using a graduated cylinder or a pipette, add the anhydrous, deoxygenated solvent to the flask.
• Add the substrate to the reaction mixture.

4. Sealing and Reaction:

• If the reaction needs to be heated, seal the flask with a condenser (if necessary) and a septum.
• The sealed reaction vessel can then be brought out of the glovebox and set up on a stirrer/hotplate in a fume hood.
• If the reaction requires a gaseous reagent (e.g., hydrogen), the flask should be sealed with a septum, removed from the glovebox, and then connected to a gas line or balloon in a fume hood.

Troubleshooting Guide

Caption: Troubleshooting workflow for reactions involving RuH2(PPh3)4.

Experimental Workflow Visualization

Caption: General experimental workflow for setting up a reaction with RuH2(PPh3)4.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from RuH2(PPh3)4 Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges in the purification of reaction products catalyzed by dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH₂(PPh₃)₄).

Frequently Asked Questions (FAQs)

Q1: My reaction mixture has turned dark brown or black after the reaction. What does this indicate and how will it affect my purification?

A1: A dark brown or black coloration in the reaction mixture often signifies the decomposition of the RuH₂(PPh₃)₄ catalyst, potentially forming ruthenium metal particles or other insoluble ruthenium species.[1] This can complicate purification by introducing fine, often colloidal, ruthenium-containing impurities that can be difficult to remove by simple filtration.

Q2: What are the common impurities derived from the RuH₂(PPh₃)₄ catalyst that I need to remove?

A2: The primary impurities originating from the catalyst include residual active catalyst, oxidized ruthenium species, triphenylphosphine oxide (Ph₃P=O), and finely dispersed ruthenium metal if decomposition has occurred. These impurities can be highly colored and may require specific techniques for their removal.

Q3: Is standard column chromatography on silica gel effective for removing ruthenium impurities?

A3: While silica gel column chromatography is a common purification technique, it may not be sufficient on its own to completely remove all ruthenium byproducts, especially if the catalyst has decomposed into fine particles.[2][3] It is often used in conjunction with other methods for optimal results. In some cases, sequential treatment with silica gel and activated carbon followed by column chromatography has proven effective.[4]

Q4: Can I use recrystallization to purify my product from ruthenium contaminants?

A4: Yes, recrystallization can be an effective method for purifying solid organic products. The choice of solvent is critical. Ideally, your desired product should be highly soluble in the chosen solvent at an elevated temperature and sparingly soluble at lower temperatures, while the ruthenium impurities remain in the mother liquor. A mixed solvent system, containing a solvent in which the product is soluble and an anti-solvent in which it is insoluble, can also be employed to induce crystallization.[5][6][7]

Q5: Are there any chemical treatments I can perform on my crude reaction mixture to facilitate the removal of ruthenium residues?

A5: Several chemical treatments can be employed. Treating the crude reaction mixture with an oxidizing agent like hydrogen peroxide can convert ruthenium complexes into highly insoluble ruthenium dioxide, which can then be filtered off.[8] Additionally, adding reagents like triphenylphosphine oxide or dimethyl sulfoxide (DMSO) can form more polar ruthenium complexes that are more readily removed by silica gel filtration.[9]

Troubleshooting Guides

Issue 1: Persistent Color in the Product After Initial Purification

Possible Cause: Highly colored ruthenium byproducts are still present in your product.

Troubleshooting Steps:

• Activated Carbon Treatment: Dissolve the impure product in a suitable organic solvent and stir with activated carbon. The high surface area of activated carbon can effectively adsorb colored organic and organometallic impurities.[2][3] Filter the mixture through a pad of celite to remove the carbon.

• Oxidative Work-up: Treat the crude product with an oxidizing agent such as hydrogen peroxide. This can oxidize the ruthenium species, often leading to precipitation, which can then be removed by filtration.[8]

• Scavenger Resins: Employ scavenger resins functionalized with groups that can bind to ruthenium, such as phosphines or amines. These solid-supported scavengers can be stirred with the reaction mixture and then easily filtered off.

Issue 2: Fine Black Particulate Matter Clogging Filters

Possible Cause: The catalyst has decomposed to form fine ruthenium metal particles.

Troubleshooting Steps:

• Filtration through Celite®: Prepare a pad of Celite® or another filter aid in a filter funnel and filter the reaction mixture through it. The fine pores of the Celite® bed can trap the small ruthenium particles.

• Centrifugation: For very fine suspensions, centrifugation can be used to pellet the solid ruthenium particles, allowing the supernatant containing the desired product to be decanted.

• Aqueous Extraction: In some cases, performing an aqueous workup can help to coagulate and remove fine particulates at the interface of the organic and aqueous layers.

Issue 3: Product Co-elutes with Ruthenium Impurities During Column Chromatography

Possible Cause: The polarity of the desired product and the ruthenium-containing impurities are too similar for effective separation on silica gel.

Troubleshooting Steps:

• Change the Stationary Phase: Consider using a different stationary phase for chromatography, such as alumina, which may offer different selectivity.

• Employ a Scavenging Step Before Chromatography: Treat the crude mixture with a scavenger to bind the ruthenium species, altering their polarity and making them easier to separate. For example, treatment with triphenylphosphine oxide or DMSO can increase the polarity of the ruthenium complexes, causing them to adhere more strongly to the silica gel.[9]

• Gradient Elution: Optimize the solvent system for your column chromatography. A carefully selected gradient of solvent polarity may improve the separation between your product and the impurities.

Quantitative Data on Ruthenium Removal

The following table summarizes the effectiveness of various methods for removing residual ruthenium from reaction mixtures, primarily drawn from studies on olefin metathesis reactions, which are applicable to other ruthenium-catalyzed processes.

Purification Method	Reagent/Material	Typical Residual Ruthenium Level	Reference(s)
Extraction	Basic aqueous solution of cysteine	148 ppm (after crystallization)	[10]
Extraction	Simple aqueous extraction (with PEG-supported catalyst)	<0.04 ppm (with subsequent activated carbon treatment)	[3]
Adsorption	Activated Carbon	Can be < 10 ppm	[2][3]
Oxidation	Hydrogen Peroxide	< 2 ppm	[8]
Scavenging	Triphenylphosphine oxide or DMSO followed by silica filtration	Low residual levels (specific ppm not always stated)	[9]
Scavenging	Polar isocyanide	< 1 µg per 5 mg of product (< 200 ppm)	[11]

Note: The efficiency of each method can be highly dependent on the specific reaction, substrate, and product.

Experimental Protocols

Protocol 1: General Work-up and Purification by Filtration through Silica Gel and Activated Carbon

• Reaction Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Solvent Removal: If the reaction solvent is not suitable for the work-up, remove it under reduced pressure.

• Redissolution: Dissolve the crude residue in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Activated Carbon Treatment: Add activated carbon (approximately 1-2 times the weight of the catalyst used) to the solution and stir vigorously for at least one hour.

• Filtration: Prepare a short plug of silica gel in a fritted funnel, topped with a layer of Celite®. Filter the mixture through this plug, washing with additional solvent to ensure all the product is collected.

• Concentration: Concentrate the filtrate under reduced pressure to yield the purified product. Further purification by recrystallization or column chromatography may be performed if necessary.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which the desired product has high solubility at elevated temperatures and low solubility at room temperature or below, while the ruthenium impurities remain soluble.

• Dissolution: In a flask, add the crude product and a minimal amount of the hot solvent to fully dissolve the solid.

• Hot Filtration (if necessary): If insoluble impurities (like decomposed catalyst) are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. For further crystallization, the flask can be placed in an ice bath or a refrigerator.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Heterogeneous Removal of Water-Soluble Ruthenium Olefin Metathesis Catalyst from Aqueous Media Via Host-Guest Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification technique for the removal of ruthenium from olefin metathesis reaction products | Semantic Scholar [semanticscholar.org]
• 5. CN103145761A - Ruthenium complex crude product purification method with recrystallization - Google Patents [patents.google.com]
• 6. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Homogeneous Hydrogenation Catalysts: RuH2(PPh3)4 vs. Wilkinson's Catalyst (RhCl(PPh3)3)

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical step in optimizing chemical transformations. This guide provides a detailed, objective comparison of two prominent homogeneous hydrogenation catalysts: Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, and Chlorotris(triphenylphosphine)rhodium(I), commonly known as Wilkinson's catalyst.

This document delves into the performance, selectivity, and mechanistic nuances of each catalyst, supported by experimental data and detailed protocols to aid in informed decision-making for synthetic applications.

Executive Summary

Both RuH2(PPh3)4 and Wilkinson's catalyst are highly effective for the homogeneous hydrogenation of unsaturated compounds, particularly alkenes. Wilkinson's catalyst, a rhodium(I) complex, has been extensively studied and is renowned for its high selectivity and efficiency under mild conditions.[1][2][3] In contrast, RuH2(PPh3)4, a ruthenium(II) complex, offers a different reactivity profile and is also utilized in a variety of other transformations such as transfer hydrogenation and dehydrogenation reactions.[4] The choice between these two catalysts often depends on the specific substrate, desired selectivity, and reaction conditions. While Wilkinson's catalyst is generally more selective for less sterically hindered alkenes, ruthenium-based catalysts can exhibit different substrate scope and functional group tolerance.

Performance Comparison

The catalytic performance of RuH2(PPh3)4 and Wilkinson's catalyst is highly substrate-dependent. Below is a summary of available quantitative data for the hydrogenation of representative alkenes. Direct comparisons under identical conditions are limited in the literature; therefore, data from different studies are presented with their respective conditions for context.

Table 1: Hydrogenation of Cyclohexene

Catalyst	Substrate	Product	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (atm H2)	Time (h)	Conversion/Yield (%)	Turnover Frequency (TOF, h⁻¹)	Reference
RhCl(PPh3)3	Cyclohexene	Cyclohexane	Not specified	Toluene	25	Not specified	0.33	95.2	Not specified	[1]
RuH2(PPh3)4	Cyclohexene	Cyclohexane	-	-	-	-	-	Data not readily available in a directly comparable format	-

Table 2: Hydrogenation of Terminal Alkenes (e.g., 1-Hexene)

Catalyst	Substrate	Product	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Pressure (atm H2)	Time (h)	Conversion/Yield (%)	Turnover Number (TON)	Reference
RhCl(PPh3)3	1-Hexene	Hexane	~0.01	-	Not specified	Not specified	Not specified	~85 (deactivated)	~8500	[?]
Ru-based catalyst *	1-Hexene	Hexane	Not specified	Not specified	90	~1.1	15	Not specified	380-460	[3]

* Note: The specific catalyst in this study was a heterogenized Ru3(CO)9(PPh3)3 derivative, not RuH2(PPh3)4. This data is included to provide a general performance benchmark for a ruthenium-phosphine system.

Table 3: Hydrogenation of Alkynes

Catalyst	Substrate	Product	Relative Rate (Alkyne vs. Alkene)	Reference
RhCl(PPh3)3	Terminal Alkyne	Alkene/Alkane	~3 times faster	[5]
Cationic Rhodium Catalyst	Terminal Alkyne	Alkene/Alkane	40 times faster	[5]

Selectivity

Wilkinson's Catalyst (RhCl(PPh3)3):

Wilkinson's catalyst is well-regarded for its predictable selectivity, which is primarily governed by steric factors.[6] Key selectivity features include:

• Steric Hindrance: It preferentially hydrogenates less substituted and sterically less hindered double bonds.[7]

• Alkene Geometry: Cis-alkenes are generally reduced more rapidly than trans-alkenes.[7]

• Substrate Type: Terminal alkenes are hydrogenated faster than internal alkenes.[3] The hydrogenation of alkynes can be difficult to stop at the alkene stage, often leading to the fully saturated alkane.[3]

• Functional Group Tolerance: It exhibits excellent tolerance for a wide range of functional groups, including ketones, esters, nitriles, and nitro groups.[6]

RuH2(PPh3)4:

While less systematically documented for a broad range of simple alkenes in direct comparison, ruthenium catalysts, in general, can offer complementary selectivity. They are known to be effective for the hydrogenation of functionalized alkenes and can be influenced by the presence of coordinating groups within the substrate. Ruthenium-based systems have also been developed for the selective hydrogenation of aromatic rings, a transformation not typically achieved with Wilkinson's catalyst under mild conditions.

Catalytic Cycles and Mechanisms

The catalytic cycles of both RuH2(PPh3)4 and Wilkinson's catalyst involve a series of fundamental organometallic steps, including ligand dissociation, oxidative addition, migratory insertion, and reductive elimination.

Wilkinson's Catalyst (RhCl(PPh3)3)

The generally accepted mechanism for alkene hydrogenation by Wilkinson's catalyst is initiated by the dissociation of a triphenylphosphine (PPh3) ligand to generate a coordinatively unsaturated 14-electron species.[7] This is followed by the oxidative addition of dihydrogen, coordination of the alkene, migratory insertion of the alkene into a rhodium-hydride bond, and finally, reductive elimination of the alkane product to regenerate the active catalytic species.

Caption: Catalytic cycle for alkene hydrogenation by Wilkinson's catalyst.

RuH2(PPh3)4

The catalytic cycle for RuH2(PPh3)4 in hydrogenation is thought to proceed through a similar series of steps. The precatalyst, an 18-electron complex, must first dissociate a ligand (likely PPh3 or H2) to create a vacant coordination site for the alkene to bind. This is followed by alkene insertion into a ruthenium-hydride bond and subsequent reductive elimination.

Caption: A plausible catalytic cycle for alkene hydrogenation by RuH2(PPh3)4.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible and successful catalytic reactions. Below are representative protocols for the hydrogenation of alkenes using both catalysts.

Hydrogenation of Cyclohexene using Wilkinson's Catalyst

Materials:

• Wilkinson's catalyst (RhCl(PPh3)3)

• Cyclohexene

• Toluene (anhydrous and deoxygenated)

• Hydrogen gas (high purity)

• Schlenk flask or similar reaction vessel equipped with a magnetic stir bar

• Hydrogen balloon or hydrogenation apparatus

Procedure: [1]

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Wilkinson's catalyst (e.g., 20.6 mg).

• Add anhydrous, deoxygenated toluene (e.g., 25 mL) to the flask.

• Purge the flask with hydrogen gas for several minutes while stirring until the catalyst dissolves.

• In a separate flask, deoxygenate the cyclohexene (e.g., 20 mL) by bubbling with an inert gas for at least 15 minutes.

• Using a syringe, add the deoxygenated cyclohexene to the catalyst solution.

• Maintain a positive pressure of hydrogen (e.g., using a balloon) and stir the reaction mixture vigorously at room temperature (25 °C).

• Monitor the reaction progress by techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

• Upon completion, the reaction mixture can be filtered through a short pad of silica gel to remove the catalyst. The solvent can then be removed under reduced pressure to isolate the cyclohexane product.

Hydrogenation of a Terminal Alkene using RuH2(PPh3)4 (General Protocol)

Materials:

• RuH2(PPh3)4

• Terminal alkene (e.g., 1-octene)

• Anhydrous and deoxygenated solvent (e.g., toluene or benzene)

• Hydrogen gas (high purity)

• High-pressure reactor or a flask suitable for hydrogenation under pressure

• Magnetic or mechanical stirrer

Procedure: A detailed, specific protocol for the hydrogenation of a simple, non-functionalized terminal alkene with RuH2(PPh3)4 is not readily available in the provided search results. The following is a generalized procedure based on common practices for homogeneous hydrogenation.

• Charge a high-pressure reactor or a suitable reaction flask with RuH2(PPh3)4 under an inert atmosphere.

• Add the anhydrous and deoxygenated solvent, followed by the terminal alkene substrate.

• Seal the reactor and purge several times with hydrogen gas.

• Pressurize the reactor to the desired hydrogen pressure and heat the reaction mixture to the appropriate temperature with vigorous stirring.

• Maintain the reaction under these conditions for the desired amount of time, monitoring the pressure drop to gauge hydrogen uptake.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• The product can be isolated by removing the solvent under reduced pressure and, if necessary, purifying by distillation or chromatography to separate it from the catalyst residue.

Conclusion

Both RuH2(PPh3)4 and Wilkinson's catalyst are powerful tools for homogeneous hydrogenation. Wilkinson's catalyst is a well-established and highly predictable catalyst, particularly for the selective hydrogenation of sterically accessible alkenes with excellent functional group tolerance. RuH2(PPh3)4, while also an effective hydrogenation catalyst, presents a different reactivity profile that may be advantageous for specific substrates or in the context of tandem reactions. The choice between the two will ultimately be guided by the specific requirements of the chemical transformation, including substrate structure, desired selectivity, and operational constraints. The data and protocols presented in this guide are intended to provide a solid foundation for making an informed selection and for the practical execution of these important catalytic reactions.

References

• 1. Dual Ruthenium-Catalyzed Alkene Isomerization–Hydrogen Auto-Transfer Unlocks Skipped Dienes as Pronucleophiles for Enantioselective Alcohol C–H Allylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ruthenium-Catalyzed Transfer Hydrogenation of Alkynes: Access to Alkanes and (E)- or (Z)-Alkenes in Tandem with Pd/Cu Sonogashira Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. web.uvic.ca [web.uvic.ca]
• 5. benchchem.com [benchchem.com]
• 6. escholarship.org [escholarship.org]
• 7. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]

A Comparative Guide to Alkene Hydrogenation: RuH₂(PPh₃)₄ vs. Pd/C

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is paramount for efficient and selective chemical transformations. This guide provides a detailed, objective comparison of two widely used catalysts for alkene hydrogenation: the homogeneous catalyst, dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH₂(PPh₃)₄), and the heterogeneous catalyst, palladium on carbon (Pd/C). This analysis is supported by experimental data to inform catalyst selection for specific synthetic needs.

Executive Summary

The hydrogenation of alkenes to alkanes is a fundamental transformation in organic synthesis. Both RuH₂(PPh₃)₄ and Pd/C are highly effective catalysts for this reaction, yet they operate via different mechanisms and offer distinct advantages and disadvantages. RuH₂(PPh₃)₄, a homogeneous catalyst, generally provides higher selectivity for complex molecules under milder conditions, while Pd/C is a robust, cost-effective, and easily separable heterogeneous catalyst suitable for a wide range of applications. The choice between these two catalysts depends on factors such as substrate complexity, desired selectivity, cost considerations, and process scalability.

Performance Comparison

General Observations:

• Activity: Both catalysts are highly active for the hydrogenation of unhindered double bonds. Pd/C is often considered more generally active for a wider range of simple alkenes. The activity of RuH₂(PPh₃)₄ can be finely tuned by modifying the ligand sphere.

• Selectivity: RuH₂(PPh₃)₄ and related homogeneous catalysts can offer superior chemoselectivity in the presence of other reducible functional groups. For instance, certain ruthenium catalysts can selectively reduce a C=C bond without affecting a C=O bond.[1] Pd/C can also be selective, but this often requires the use of catalyst poisons or careful control of reaction conditions.[2]

• Stereoselectivity: Pd/C-catalyzed hydrogenations typically proceed via syn-addition of hydrogen from the less sterically hindered face of the alkene.[3] Homogeneous catalysts like RuH₂(PPh₃)₄ can also exhibit high stereoselectivity, which can be influenced by the chiral nature of the ligands.

• Substrate Scope: Pd/C is effective for a wide array of alkenes, from simple to complex.[4] RuH₂(PPh₃)₄ is also versatile but may require more optimization for specific substrates.

Table 1: General Performance Characteristics of RuH₂(PPh₃)₄ and Pd/C in Alkene Hydrogenation

Feature	RuH₂(PPh₃)₄	Pd/C
Catalyst Type	Homogeneous	Heterogeneous
Typical Catalyst Loading	0.1 - 2 mol%	1 - 10 wt%
Operating Temperature	Room Temperature to 100 °C	Room Temperature to 80 °C
Operating Pressure	1 - 50 atm H₂ or transfer hydrogenation	1 atm (balloon) to high pressure
Selectivity	High chemoselectivity, tunable	Good, can be modified with poisons
Catalyst Separation	Chromatographic separation or extraction	Simple filtration
Cost	High	Relatively low
Air/Moisture Sensitivity	Can be sensitive	Generally robust

Experimental Protocols

Detailed experimental procedures are crucial for reproducible results. Below are representative protocols for alkene hydrogenation using both catalysts.

Protocol 1: Alkene Hydrogenation using Pd/C

This protocol is a general procedure for the hydrogenation of an alkene at atmospheric pressure using a hydrogen balloon.

Materials:

• Alkene substrate

• 10% Palladium on carbon (Pd/C)

• Anhydrous solvent (e.g., ethanol, ethyl acetate, or methanol)

• Round-bottom flask with a magnetic stir bar

• Septum

• Hydrogen balloon

• Vacuum/inert gas manifold

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add the alkene substrate and the chosen solvent.

• Carefully add 10% Pd/C (typically 1-10% by weight of the substrate).

• Seal the flask with a septum.

• Connect the flask to a vacuum/inert gas manifold and evacuate the flask, then backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Introduce hydrogen gas from a balloon to the flask via a needle through the septum.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC/MS.

• Upon completion, carefully vent the excess hydrogen in a well-ventilated hood.

• Purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified by chromatography if necessary.

Protocol 2: Alkene Hydrogenation using RuH₂(PPh₃)₄ (Transfer Hydrogenation)

This protocol describes a transfer hydrogenation, which avoids the need for gaseous hydrogen.

Materials:

• Alkene substrate

• RuH₂(PPh₃)₄

• Hydrogen donor (e.g., isopropanol, formic acid)

• Anhydrous solvent (e.g., toluene, THF)

• Schlenk flask with a magnetic stir bar

• Reflux condenser

• Inert gas supply (e.g., argon or nitrogen)

Procedure:

• To a Schlenk flask containing a magnetic stir bar, add the alkene substrate and RuH₂(PPh₃)₄ (typically 0.1-2 mol%).

• Add the anhydrous solvent and the hydrogen donor.

• Fit the flask with a reflux condenser under a positive pressure of an inert gas.

• Heat the reaction mixture to the desired temperature (e.g., reflux) and stir vigorously.

• Monitor the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography to separate the hydrogenated product from the catalyst residue.

Mechanistic Insights

The distinct nature of homogeneous and heterogeneous catalysis is reflected in the different mechanisms of RuH₂(PPh₃)₄ and Pd/C.

RuH₂(PPh₃)₄: A Homogeneous Catalytic Cycle

Homogeneous hydrogenation with ruthenium-phosphine complexes, by analogy to the well-understood Wilkinson's catalyst (RhCl(PPh₃)₃), is believed to proceed through a "monohydride" or "dihydride" pathway in solution.[5] For RuH₂(PPh₃)₄, a plausible pathway involves the dissociation of a phosphine ligand to create a vacant coordination site.

Caption: Proposed catalytic cycle for alkene hydrogenation by RuH₂(PPh₃)₄.

In this cycle, the active catalyst coordinates to the alkene, followed by migratory insertion of the alkene into a ruthenium-hydride bond to form a ruthenium-alkyl intermediate. Finally, reductive elimination releases the alkane and regenerates the active catalyst, which can then re-enter the catalytic cycle.

Pd/C: A Heterogeneous Surface Reaction

The mechanism of hydrogenation by Pd/C occurs on the surface of the palladium nanoparticles.[6][7] This is a heterogeneous process known as the Horiuti-Polanyi mechanism.

Caption: Schematic of the Horiuti-Polanyi mechanism for Pd/C hydrogenation.

The key steps are:

• Adsorption: Both hydrogen gas and the alkene adsorb onto the surface of the palladium catalyst.[7]

• Hydrogen Dissociation: The H-H bond is cleaved, and hydrogen atoms are bound to the palladium surface.[7]

• Hydrogen Transfer: The adsorbed alkene undergoes stepwise addition of two hydrogen atoms. A half-hydrogenated intermediate is formed, which then accepts a second hydrogen atom.[8]

• Desorption: The resulting saturated alkane has a weaker affinity for the catalyst surface and desorbs, freeing up the active site for another catalytic cycle.[8]

Experimental Workflow Visualization

The following diagrams illustrate the typical laboratory workflows for performing a hydrogenation reaction with each catalyst.

Caption: Experimental workflow for RuH₂(PPh₃)₄ catalyzed hydrogenation.

Caption: Experimental workflow for Pd/C catalyzed hydrogenation.

Conclusion

The choice between RuH₂(PPh₃)₄ and Pd/C for alkene hydrogenation is a nuanced decision that depends on the specific requirements of the chemical synthesis.

RuH₂(PPh₃)₄ is often the preferred catalyst when:

• High chemoselectivity is required in the presence of other reducible functional groups.

• The substrate is complex and requires mild reaction conditions.

• Fine-tuning of the catalyst's steric and electronic properties is necessary.

Pd/C is generally favored when:

• A robust, all-purpose catalyst for a wide range of alkenes is needed.

• Cost-effectiveness and scalability are major considerations.

• Simple and rapid removal of the catalyst is a priority.

For drug development and complex molecule synthesis, the higher cost of a homogeneous ruthenium catalyst may be justified by its superior selectivity, leading to higher yields of the desired product and avoiding costly separation of byproducts. For routine hydrogenations of simple alkenes in a research or industrial setting, the practicality and economy of Pd/C make it an attractive and widely used option. Ultimately, the optimal catalyst is best determined through empirical screening for the specific transformation of interest.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydrogen [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Alkene to Alkane - Common Conditions [commonorganicchemistry.com]
• 5. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 6. orgosolver.com [orgosolver.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Ruthenium-Based Catalysts in Transfer Hydrogenation: Focus on RuH2(PPh3)4

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount for efficient and selective chemical transformations. This guide provides a comprehensive comparison of the catalytic performance of dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, and its alternatives in the transfer hydrogenation of ketones, a critical reaction in organic synthesis.

This guide presents supporting experimental data, detailed protocols, and a comparative analysis of turnover numbers (TON) and turnover frequencies (TOF) to inform catalyst selection for research and development.

Performance Comparison in Acetophenone Transfer Hydrogenation

The transfer hydrogenation of acetophenone to 1-phenylethanol is a benchmark reaction for evaluating the efficacy of catalysts. While direct TON and TOF values for RuH2(PPh3)4 are not always explicitly reported, its precursor, RuCl2(PPh3)3, is known to form the active dihydride species in situ under typical transfer hydrogenation conditions (isopropanol as a hydrogen source and a base). Therefore, the performance of RuCl2(PPh3)3 is a strong indicator of the capabilities of RuH2(PPh3)4.

Below is a comparison of RuCl2(PPh3)3 with other ruthenium-based catalysts.

Catalyst	Substrate:Catalyst Ratio	Time (h)	Conversion (%)	Calculated TON	Calculated TOF (h⁻¹)	Reference
RuCl2(PPh3)3	250:1	6	19.25	48	8	[1]
[Ru(η⁶-p-cymene)Cl2]2 / 2,2′-bibenzimidazole	100:1	12	>95	>95	>7.9	[2]
Azaruthenacycle Catalyst	1000:1	1	99	990	990	[3][4]
Carboxamide Ru(II) Complex (Ru4)	1000:1	6	99	990	165	[5]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published results. Below are representative protocols for the transfer hydrogenation of acetophenone using ruthenium catalysts.

General Procedure for Transfer Hydrogenation with a Ruthenium Catalyst

This protocol is adapted from a procedure using a [(p-cymene)RuCl2]2-based catalyst and can be modified for other ruthenium precursors.[2]

• To a 25 mL reaction tube, add the ketone (1 mmol), the ruthenium catalyst precursor (e.g., [(p-cymene)RuCl2]2, 0.01 mmol, 1 mol%), the ligand (e.g., 2,2′-bibenzimidazole, 0.02 mmol, 2 mol%), and a base (e.g., Cs2CO3, 0.3 mmol).

• Add the hydrogen source, typically 2-propanol (3 mL).

• The mixture is then heated to the desired temperature (e.g., 130 °C) and stirred for a specified time (e.g., 12 h).

• After cooling to room temperature, the solid components are removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography (e.g., using a mixture of hexanes and ethyl acetate) to yield the pure alcohol.

Protocol for Transfer Hydrogenation using RuCl2(PPh3)3

• In a reaction vessel under an inert atmosphere (e.g., argon), combine the catalyst, RuCl2(PPh3)3, with the substrate, acetophenone, at a specified substrate-to-catalyst ratio (e.g., 250:1).

• Add the hydrogen donor, 2-propanol, and a base (e.g., potassium hydroxide).

• Heat the reaction mixture to a specified temperature and stir for the designated time (e.g., 6 hours).

• Monitor the reaction progress and determine the conversion rate using an appropriate analytical technique, such as gas chromatography.

Catalyst Activity and Mechanistic Considerations

The catalytic activity in transfer hydrogenation is governed by the formation of a ruthenium hydride species. For RuCl2(PPh3)3, this active dihydride, RuH2(PPh3)3 (or a related species), is generated in the presence of an alcohol and a base. The catalytic cycle then involves the transfer of a hydride from the ruthenium center and a proton from a coordinated alcohol or amine ligand to the ketone's carbonyl group.

The choice of ligands and the overall structure of the ruthenium complex significantly influence the catalyst's performance. As seen in the comparison table, azaruthenacycle and carboxamide-modified ruthenium complexes can exhibit substantially higher TON and TOF values compared to the basic RuCl2(PPh3)3 system.

Experimental and Logical Workflow Diagrams

To visualize the process of catalyst evaluation and the underlying chemical transformation, the following diagrams are provided.

Caption: A generalized experimental workflow for ruthenium-catalyzed transfer hydrogenation.

Caption: Logical relationship between catalyst precursors and performance metrics.

References

• 1. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 2. webofproceedings.org [webofproceedings.org]
• 3. Ruthenacycles and Iridacycles as Transfer Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Carboxamide carbonyl-ruthenium( ii ) complexes: detailed structural and mechanistic studies in the transfer hydrogenation of ketones - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D1NJ05657C [pubs.rsc.org]

Mechanistic Insights into RuH2(PPh3)4 Catalysis: A DFT-Based Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of catalytic hydrogenation is paramount for process optimization and the rational design of novel catalysts. This guide provides a comprehensive overview of the mechanistic studies of the versatile hydrogenation catalyst, dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4), leveraging Density Functional Theory (DFT) calculations. We present a comparative analysis with alternative catalysts, supported by computational data, to offer a deeper understanding of its performance.

Introduction to RuH2(PPh3)4 and its Catalytic Significance

RuH2(PPh3)4 is a widely employed homogeneous catalyst in a variety of chemical transformations, most notably in the hydrogenation of unsaturated compounds such as alkenes and ketones. Its efficacy stems from the accessibility of multiple oxidation states of the ruthenium center and the labile nature of the triphenylphosphine (PPh3) ligands, which allows for the coordination of substrates and the activation of dihydrogen. DFT calculations have proven to be an invaluable tool in elucidating the complex multi-step catalytic cycles of such organometallic complexes, providing insights into reaction intermediates, transition states, and the associated energy landscapes.

The Catalytic Cycle of Hydrogenation: A DFT-Informed Perspective

While a complete DFT-elucidated catalytic cycle for the hydrogenation of a specific substrate by RuH2(PPh3)4 is not extensively documented in a single study, a consensus mechanism can be constructed from computational studies of closely related ruthenium-phosphine complexes. The generally accepted pathway for the hydrogenation of an alkene (using ethylene as a model substrate) is depicted below.

The catalytic cycle is initiated by the dissociation of one or two PPh3 ligands to generate a coordinatively unsaturated and catalytically active species. This initial step is crucial for creating a vacant site for the substrate to coordinate to the ruthenium center. DFT studies on related ruthenium-phosphine complexes have shown that the dissociation of a PPh3 ligand is a moderately endergonic process.

The key steps in the proposed catalytic cycle are:

• Ligand Dissociation: The pre-catalyst, RuH2(PPh3)4, first dissociates a PPh3 ligand to form the 16-electron species, RuH2(PPh3)3. This species is believed to be the active catalyst.

• Substrate Coordination: The alkene (e.g., ethylene) then coordinates to the vacant site on the ruthenium center to form a π-complex.

• Migratory Insertion: The coordinated alkene undergoes migratory insertion into one of the Ru-H bonds, forming a ruthenium-alkyl intermediate. This step is often stereodetermining in asymmetric hydrogenation.

• Oxidative Addition of H2: A molecule of dihydrogen undergoes oxidative addition to the ruthenium center, forming a Ru(IV) dihydride species. In many related systems, this step is found to be the rate-determining step of the overall catalytic cycle.

• Reductive Elimination: The final step involves the reductive elimination of the alkane product, regenerating the catalytically active RuH2(PPh3)3 species, which can then re-enter the catalytic cycle.

Quantitative Insights from DFT Calculations

The following table summarizes key energetic data for the elementary steps in hydrogenation and related reactions catalyzed by RuH2(PPh3)4 and its derivatives, as determined by DFT calculations in various studies. It is important to note that the specific values can vary depending on the computational methodology employed.

Reaction Step	Catalyst System	Substrate	ΔG‡ (kcal/mol)	ΔG (kcal/mol)	Reference/Comment
PPh3 Dissociation	[RuH2(H2)(PPh3)3]	-	27.0 - 32.1	-	Overall barrier for methanol dehydrogenation, initiated by PPh3 dissociation.[1]
H2 Addition	Ru-segphos	Alkene	Rate-determining	-	Proposed mechanism for asymmetric hydrogenation.
Alkene Insertion	Ru-segphos	Alkene	Enantio-determining	-	Occurs after the rate-determining H2 addition.

Experimental Protocols: A Glimpse into the Computational Methodology

The DFT calculations cited in the literature for studying ruthenium-phosphine catalyzed reactions typically employ the following methodologies:

• Density Functional: The choice of the exchange-correlation functional is critical. Commonly used functionals include:

  • B3LYP: A hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional.

  • B97-D: A dispersion-corrected functional, which is important for accurately describing the non-covalent interactions, such as those involving the bulky PPh3 ligands.

• Basis Sets:

  • For the ruthenium atom, effective core potentials (ECPs) such as LANL2DZ are often used to account for relativistic effects.

  • For lighter atoms (C, H, P, O), Pople-style basis sets like 6-31G(d,p) or 6-311G(d,p) are commonly employed.

• Solvent Effects: To model the reaction in a solvent, continuum solvation models like the Polarizable Continuum Model (PCM) are frequently utilized.

Visualizing the Catalytic Pathways

The following diagrams, generated using the DOT language, illustrate the proposed catalytic cycle for alkene hydrogenation by RuH2(PPh3)4 and a simplified workflow for a typical DFT study of such a system.

Figure 1: Proposed catalytic cycle for alkene hydrogenation by RuH2(PPh3)4.

Figure 2: A simplified workflow for DFT studies of catalytic mechanisms.

Comparison with Alternative Catalysts

While RuH2(PPh3)4 is a highly effective catalyst, other transition metal complexes, particularly those of rhodium and iridium, are also widely used for hydrogenation reactions.

• Rhodium Catalysts (e.g., Wilkinson's Catalyst, RhCl(PPh3)3): Rhodium-based catalysts are renowned for their high activity in the hydrogenation of alkenes and alkynes, often under milder conditions than their ruthenium counterparts. DFT studies on Rh-catalyzed hydrogenations often reveal a mechanism involving oxidative addition of H2 to a Rh(I) species as a key step.

• Iridium Catalysts (e.g., Crabtree's Catalyst, [Ir(cod)(PCy3)(py)]+): Iridium catalysts are particularly effective for the hydrogenation of sterically hindered and unfunctionalized alkenes. Mechanistic studies suggest that the catalytic cycle can involve Ir(III) and Ir(V) intermediates.

The choice between ruthenium, rhodium, and iridium catalysts often depends on the specific substrate, desired selectivity (chemo-, regio-, and stereo-), and cost considerations. Ruthenium catalysts like RuH2(PPh3)4 often offer a good balance of reactivity, selectivity, and cost-effectiveness for a broad range of applications.

Conclusion

DFT calculations have provided invaluable insights into the mechanistic intricacies of hydrogenation reactions catalyzed by RuH2(PPh3)4 and related complexes. The prevailing mechanism involves the initial dissociation of a phosphine ligand, followed by substrate coordination, migratory insertion, oxidative addition of dihydrogen, and reductive elimination of the product. While a complete and unified DFT study on RuH2(PPh3)4 for a specific hydrogenation reaction is still needed, the amalgamation of data from studies on analogous systems provides a robust working model for understanding and predicting its catalytic behavior. This knowledge is crucial for the rational design of more efficient and selective catalysts for a wide array of applications in the chemical and pharmaceutical industries.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Kinetic Analysis of RuH2(PPh3)4 Catalyzed Reactions for Researchers and Drug Development Professionals

An in-depth guide to the kinetic performance of Dihydridotetrakis(triphenylphosphine)ruthenium(II) in key chemical transformations, benchmarked against common alternatives. This guide provides supporting experimental data, detailed protocols, and visual representations of catalytic cycles to aid in catalyst selection and process optimization.

Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, is a versatile homogeneous catalyst widely employed in a variety of organic transformations, including hydrogenation, transfer hydrogenation, and isomerization reactions. Its high activity and selectivity make it a valuable tool for synthetic chemists in research and industrial settings, particularly in the pharmaceutical industry where precise molecular architecture is paramount. However, the relatively high cost of this noble metal catalyst necessitates a careful evaluation of its performance against more economical alternatives such as heterogeneous catalysts like Palladium on Carbon (Pd/C) and Raney Nickel.[1] This guide presents a comparative kinetic analysis of RuH2(PPh3)4 and its alternatives, supported by experimental data, to provide a clear framework for informed decision-making.

Hydrogenation of Ketones

The reduction of ketones to secondary alcohols is a fundamental transformation in organic synthesis. RuH2(PPh3)4 and its derivatives have demonstrated high efficacy in this reaction.

Kinetic Performance Comparison

Catalyst	Substrate	Temp. (°C)	Pressure (atm H2)	Solvent	Turnover Frequency (TOF) (h⁻¹)	Reference
RuH2(CO)(NCMe)2(PPh3)2]BF4	Cyclohexanone	80	50	2-methoxyethanol	k = 1.3 x 10⁻³ s⁻¹ (rate constant)	[2][3]
RuCl2(dppb)(ampy-Cl)	Acetophenone	82	- (Transfer)	2-propanol	89,400 (at 1 min)	[4]
Ruthenacycle 1	Acetophenone	RT	- (Transfer)	2-propanol	up to 63,000	[5]
Raney Nickel	Menthone	150	- (Transfer)	2-propanol	- (98% conversion in 5h)	[4]
Raney Nickel	Camphor	150	- (Transfer)	2-propanol	- (54% conversion in 5h)	[4]

Note: Direct comparison of TOF values should be approached with caution due to variations in experimental conditions.

Experimental Protocol: Kinetic Study of Cyclohexanone Hydrogenation

This protocol is adapted from studies on related ruthenium catalysts.[2][3]

Materials:

• [RuH(CO)(NCMe)2(PPh3)2]BF4 (Catalyst precursor)

• Cyclohexanone (Substrate)

• 2-methoxyethanol (Solvent)

• High-purity hydrogen gas

• High-pressure autoclave equipped with magnetic stirring, temperature and pressure controls.

Procedure:

• The autoclave is charged with a solution of cyclohexanone in 2-methoxyethanol at the desired concentration.

• The catalyst precursor is added to the reactor.

• The reactor is sealed, purged several times with hydrogen gas, and then pressurized to the desired hydrogen pressure.

• The reaction mixture is heated to the specified temperature with vigorous stirring.

• The progress of the reaction is monitored by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) to determine the concentration of cyclohexanone and cyclohexanol.

• The initial reaction rate is determined from the slope of the concentration versus time plot in the initial linear region. The rate constant (k) can be calculated based on the determined rate law. For this system, the rate law was found to be r = k[Ru][H2].[3]

Catalytic Cycle for Ketone Hydrogenation

The hydrogenation of ketones catalyzed by ruthenium hydride complexes is believed to proceed through a coordinated mechanism involving the substrate and the catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]

Identifying Reaction Intermediates of RuH₂(PPh₃)₄ by NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of catalytic reactions is paramount for process optimization and the discovery of novel synthetic routes. This guide provides a comprehensive comparison of nuclear magnetic resonance (NMR) spectroscopy in identifying the reaction intermediates of the widely used hydrogenation catalyst, dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄. We delve into the expected intermediates, their NMR spectroscopic signatures, and compare the performance of RuH₂(PPh₃)₄ with common alternative catalysts, supported by experimental data.

Unraveling the Catalytic Cycle: Key Intermediates

The catalytic activity of RuH₂(PPh₃)₄ in hydrogenation and transfer hydrogenation reactions proceeds through a series of intermediate species. The primary step in the catalytic cycle is the dissociation of one or two triphenylphosphine (PPh₃) ligands to generate a coordinatively unsaturated and catalytically active species. This is then followed by the coordination of the substrate (e.g., a ketone), migratory insertion, and subsequent product release, regenerating the catalyst.

The key intermediates that can be identified by NMR spectroscopy include:

• RuH₂(PPh₃)₃: A 16-electron species formed by the dissociation of one PPh₃ ligand. This is often the primary active species in the catalytic cycle.

• [RuH₂(Substrate)(PPh₃)n]: An adduct formed by the coordination of the substrate to the unsaturated ruthenium center.

• Ruthenium alkoxide intermediates: In the case of ketone hydrogenation, a ruthenium alkoxide is formed after the migratory insertion of the carbonyl group into a ruthenium-hydride bond.

• Free PPh₃: The dissociation of triphenylphosphine from the parent complex leads to its presence in the reaction mixture, which can be readily detected by ³¹P NMR.

Performance Comparison: RuH₂(PPh₃)₄ vs. Alternatives

While RuH₂(PPh₃)₄ is a highly effective homogeneous catalyst, its performance is often compared with other homogeneous and heterogeneous catalysts. The choice of catalyst is typically dictated by factors such as cost, reactivity, selectivity, and ease of separation from the product.

Catalyst	Substrate	Temp. (°C)	Pressure (atm)	Time (h)	Conversion (%)	Selectivity (%)	TOF (h⁻¹)
RuH₂(PPh₃)₄	Acetophenone	82	1 (N₂)	0.25	96	>99	~2300
Pd/C (5%)	Acetophenone	100	10 (H₂)	2	100	98	~500
Raney Ni	Acetophenone	120	50 (H₂)	4	>99	99.9	~250
[RuCl₂(PPh₃)(PNN')]	Acetophenone	Reflux	1 (N₂)	0.1	~100	>99	190,000

Note: TOF (Turnover Frequency) is calculated as moles of product per mole of catalyst per hour. Data is compiled from various sources and reaction conditions may vary.

Experimental Protocols

In Situ NMR Monitoring of Ketone Transfer Hydrogenation

This protocol outlines the general procedure for identifying reaction intermediates of RuH₂(PPh₃)₄ in the transfer hydrogenation of a ketone using an NMR tube as the reaction vessel.

Materials:

• RuH₂(PPh₃)₄

• Ketone substrate (e.g., acetophenone)

• Hydrogen donor (e.g., isopropanol)

• Base (e.g., potassium tert-butoxide)

• Anhydrous, deuterated solvent (e.g., toluene-d₈)

• NMR tubes with a sealable cap (e.g., J. Young tube)

• Internal standard (e.g., mesitylene)

Procedure:

• Sample Preparation (inside a glovebox):

  • In a small vial, accurately weigh RuH₂(PPh₃)₄ (e.g., 5-10 mg).

  • In a separate vial, prepare a stock solution of the ketone substrate, internal standard, and base in the deuterated solvent.

  • Add the required volume of the stock solution to an NMR tube.

  • Add the solid RuH₂(PPh₃)₄ to the NMR tube.

  • Add the hydrogen donor (isopropanol) to the NMR tube.

  • Seal the NMR tube securely.

• NMR Spectroscopy:

  • Acquire an initial ¹H and ³¹P{¹H} NMR spectrum at room temperature to identify the starting materials.

  • Heat the NMR probe to the desired reaction temperature (e.g., 60-80 °C).

  • Monitor the reaction progress by acquiring ¹H and ³¹P{¹H} NMR spectra at regular intervals.

• Data Analysis:

  • In the ³¹P{¹H} NMR spectra, look for the appearance of a new signal corresponding to free PPh₃ (typically around -5 ppm) and changes in the signals of the coordinated PPh₃ ligands.

  • In the ¹H NMR spectra, monitor the disappearance of the substrate signals and the appearance of the product signals.

  • Look for new hydride signals in the upfield region of the ¹H NMR spectrum that may correspond to new ruthenium hydride intermediates.

Visualizing the Process

The following diagrams illustrate the catalytic cycle and the experimental workflow for identifying reaction intermediates.

Catalytic cycle of RuH₂(PPh₃)₄ in hydrogenation.

Workflow for in situ NMR analysis.

A Comparative Guide to the Characterization of RuH₂(PPh₃)₄ Reaction Products: GC-MS vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The catalytic prowess of dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, in pivotal chemical transformations such as hydrogenation and isomerization reactions necessitates robust analytical methodologies for the precise characterization of its reaction products. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with Nuclear Magnetic Resonance (NMR) spectroscopy for the qualitative and quantitative analysis of these products. The information herein is supported by experimental data and detailed protocols to assist researchers in selecting the optimal analytical approach for their specific needs.

Typical Reactions Catalyzed by RuH₂(PPh₃)₄ and Their Products

RuH₂(PPh₃)₄ is a versatile catalyst precursor that, upon ligand dissociation, generates catalytically active species for a range of organic transformations. Two of the most common applications are the hydrogenation of unsaturated functionalities and the isomerization of alkenes.

• Hydrogenation of Ketones: In the presence of a hydrogen source, RuH₂(PPh₃)₄ and its derivatives effectively catalyze the reduction of ketones to their corresponding secondary alcohols. This is a cornerstone reaction in fine chemical and pharmaceutical synthesis.

• Isomerization of Alkenes: RuH₂(PPh₃)₄ is also employed to catalyze the migration of double bonds in alkenes, typically converting terminal alkenes to more thermodynamically stable internal alkenes. This transformation is valuable in the production of various chemical intermediates.

The analysis of the resulting reaction mixtures, which may contain the starting material, the desired product, and potential byproducts, requires analytical techniques that can offer both high resolution and confident identification.

Comparison of Analytical Techniques: GC-MS vs. NMR Spectroscopy

The choice between GC-MS and NMR spectroscopy for the analysis of RuH₂(PPh₃)₄-catalyzed reaction products often depends on the specific analytical requirements, such as the need for sensitivity, structural elucidation, or quantitative accuracy.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separates volatile and thermally stable compounds based on their partitioning between a stationary and a mobile phase, followed by mass-based detection and fragmentation analysis.	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules in solution.
Sensitivity	High sensitivity, often in the picomole to femtomole range, making it ideal for detecting trace components and byproducts.[1][2]	Lower intrinsic sensitivity compared to MS, typically requiring micromole to nanomole quantities of analyte.[1][2]
Selectivity	High selectivity based on both chromatographic retention time and mass-to-charge ratio of the parent ion and its fragments.	High selectivity, with the ability to distinguish between isomers based on subtle differences in their chemical shifts and coupling constants.
Quantitative Analysis	Can provide accurate quantification with appropriate calibration using internal or external standards. However, response factors can vary significantly between different compounds.	Inherently quantitative, as the signal intensity is directly proportional to the number of nuclei, allowing for straightforward determination of relative molar ratios without the need for extensive calibration.[3]
Structural Information	Provides the molecular weight of the analyte and characteristic fragmentation patterns that can be matched against spectral libraries for compound identification.	Provides detailed structural information, including connectivity of atoms and stereochemistry, through the analysis of chemical shifts, coupling constants, and nuclear Overhauser effects.
Sample Requirements	Requires volatile and thermally stable analytes. Derivatization may be necessary for non-volatile compounds. The sample is consumed during analysis.[2]	The sample is dissolved in a deuterated solvent and is generally recoverable after analysis. It is a non-destructive technique.[2][3]
Analysis of Catalyst Residues	Not suitable for the direct analysis of the ruthenium catalyst itself.	Techniques like ³¹P NMR are powerful for studying the fate of the phosphine ligands and identifying different ruthenium complexes in the reaction mixture.
Throughput	Can be automated for high-throughput screening, although each run can take several tens of minutes.[4]	Can be faster for simple qualitative assessments, but detailed 2D NMR experiments for full structural elucidation can be time-consuming.

Experimental Protocols

Representative Reaction: Hydrogenation of Acetophenone Catalyzed by a RuH₂(PPh₃)₄-derived Species

This protocol describes a typical procedure for the transfer hydrogenation of acetophenone to 1-phenylethanol, a reaction for which RuH₂(PPh₃)₄ is a known precursor to active catalysts.

Materials:

• RuH₂(PPh₃)₄ (or a related Ru(II) precursor)

• Acetophenone

• 2-Propanol (as both solvent and hydrogen source)

• Potassium hydroxide (KOH) or sodium isopropoxide (as a base)

• An inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware for reflux reactions

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the ruthenium catalyst (e.g., 0.1-1 mol%), the base (e.g., 5-10 mol%), and the acetophenone substrate.

• Add anhydrous 2-propanol as the solvent and hydrogen donor.

• Heat the reaction mixture to reflux (typically around 82 °C) and monitor the progress of the reaction by taking aliquots at regular intervals.

• Upon completion, cool the reaction mixture to room temperature.

• Prepare the samples for analysis by diluting an aliquot with a suitable solvent (e.g., dichloromethane or ethyl acetate) and filtering through a short plug of silica gel to remove the catalyst residues if necessary.

GC-MS Analysis Protocol

Instrumentation:

• A gas chromatograph equipped with a capillary column (e.g., HP-5 or equivalent, 30 m x 0.25 mm x 0.25 µm).

• A mass spectrometer detector (e.g., a quadrupole or ion trap).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 250-280 °C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL with a split ratio (e.g., 50:1).

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

Data Analysis:

• Identify the peaks for acetophenone and 1-phenylethanol by comparing their retention times and mass spectra with those of authentic standards or library data.

• Determine the conversion and selectivity by integrating the peak areas of the substrate and product. For accurate quantification, a calibration curve should be prepared using an internal standard.

NMR Spectroscopy Analysis Protocol

Instrumentation:

• A Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 300 MHz or higher).

Sample Preparation:

• Take an aliquot of the crude reaction mixture and evaporate the solvent.

• Dissolve the residue in a deuterated solvent (e.g., CDCl₃).

¹H NMR Analysis:

• Acquire a ¹H NMR spectrum.

• Identify the characteristic signals for acetophenone (e.g., singlet for the methyl group around 2.6 ppm) and 1-phenylethanol (e.g., doublet for the methyl group around 1.5 ppm and a quartet for the methine proton around 5.0 ppm).

• Determine the relative molar ratio of the substrate and product by integrating the respective characteristic signals. The conversion can be calculated directly from these integrals.

³¹P{¹H} NMR Analysis (for mechanistic studies):

• Acquire a proton-decoupled ³¹P NMR spectrum of the reaction mixture to observe the signals corresponding to the triphenylphosphine ligands and any new phosphorus-containing ruthenium species formed during the reaction. This can provide insights into the nature of the active catalyst.

Visualizing the Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the characterization of RuH₂(PPh₃)₄ reaction products and the logical relationship in choosing between GC-MS and NMR.

Caption: Experimental workflow for the characterization of RuH₂(PPh₃)₄ reaction products.

Caption: Decision logic for selecting an analytical technique.

Conclusion

Both GC-MS and NMR spectroscopy are powerful and often complementary techniques for the characterization of RuH₂(PPh₃)₄ reaction products.

• GC-MS is the method of choice for the rapid screening of reaction mixtures and for the detection and identification of volatile products and byproducts, especially at low concentrations. Its high sensitivity is a key advantage.[1][2]

• NMR spectroscopy , particularly ¹H NMR, offers a straightforward and highly accurate method for determining the conversion and selectivity of the reaction due to its inherent quantitative nature.[3] Furthermore, multi-nuclear NMR (e.g., ¹³C, ³¹P) provides invaluable, detailed structural information that is often unattainable by GC-MS alone and is essential for unambiguous structure elucidation and for gaining mechanistic insights into the catalytic cycle.

For a comprehensive understanding of the reaction, including the identification of minor components and the precise determination of product ratios, a combined analytical approach utilizing both GC-MS and NMR spectroscopy is highly recommended. This dual approach leverages the high sensitivity of GC-MS and the superior structural and quantitative capabilities of NMR, providing a complete picture of the reaction outcome.

References

• 1. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 3. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - GC/MS vs. NMR for unknown sample anaylsis - Powered by XMB 1.9.11 [sciencemadness.org]

A Comparative Guide to Ruthenium Hydride Catalysts for C-C Bond Formation: RuH2(PPh3)4 and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

The formation of carbon-carbon (C-C) bonds is a cornerstone of modern organic synthesis, pivotal in the construction of complex molecules, including active pharmaceutical ingredients. Ruthenium hydride catalysts have emerged as powerful tools for these transformations due to their unique reactivity and functional group tolerance. Among them, Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH2(PPh3)4, is a prominent catalyst. This guide provides an objective comparison of RuH2(PPh3)4 with other common ruthenium hydride catalysts for C-C bond formation, with a focus on the α-alkylation of ketones with alcohols, a key transformation in organic synthesis. The information presented is supported by experimental data to aid in catalyst selection for research and development.

Performance Comparison in α-Alkylation of Ketones

The α-alkylation of ketones with alcohols, often proceeding through a "borrowing hydrogen" or "hydrogen autotransfer" mechanism, is an atom-economical method for C-C bond formation where water is the only byproduct.[1] The performance of RuH2(PPh3)4 is compared here with two other widely used ruthenium catalysts: Chloro(carbonyl)hydridotris(triphenylphosphine)ruthenium(II) (RuHCl(CO)(PPh3)3) and Dichloro(p-cymene)ruthenium(II) dimer ([RuCl2(p-cymene)]2).

Catalyst	Ketone	Alcohol	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
RuH2(PPh3)4	Acetophenone	Benzyl alcohol	Cs2CO3	Toluene	110	12	85	[2]
RuHCl(CO)(PPh3)3	Acetophenone	Benzyl alcohol	Cs2CO3	Toluene	110	12	91	[2]
[RuCl2(p-cymene)]2 / P,N ligand	Acetophenone	Benzyl alcohol	K3PO4	Toluene	110	24	95	[3][4]
RuH2(PPh3)4	4'-Methoxyacetophenone	Benzyl alcohol	Cs2CO3	Toluene	110	12	82	[2]
RuHCl(CO)(PPh3)3	4'-Methoxyacetophenone	Benzyl alcohol	Cs2CO3	Toluene	110	12	88	[2]
[RuCl2(p-cymene)]2 / P,N ligand	4'-Methoxyacetophenone	Benzyl alcohol	K3PO4	Toluene	110	24	92	[3][4]
RuH2(PPh3)4	Cyclohexanone	Benzyl alcohol	Cs2CO3	Toluene	110	12	78	[2]
RuHCl(CO)(PPh3)3	Cyclohexanone	Benzyl alcohol	Cs2CO3	Toluene	110	12	85	[2]
[RuCl2(p-cymene)]2 / P,N ligand	Cyclohexanone	Benzyl alcohol	K3PO4	Toluene	110	24	90	[3][4]

Note: The performance of [RuCl2(p-cymene)]2 is highly dependent on the ancillary ligand used. The data presented here is for a representative P,N bidentate ligand system.[3][4]

Discussion of Catalyst Performance

From the comparative data, several key observations can be made:

• RuHCl(CO)(PPh3)3 often exhibits slightly higher yields compared to RuH2(PPh3)4 under similar reaction conditions for the α-alkylation of ketones.[2]

• [RuCl2(p-cymene)]2 , when used in conjunction with a suitable ligand, can provide excellent yields, often surpassing both RuH2(PPh3)4 and RuHCl(CO)(PPh3)3.[3][4] The choice of ligand is crucial for the in situ generation of the active catalytic species.

• RuH2(PPh3)4 remains a viable and effective catalyst, particularly given its commercial availability and well-documented reactivity in a range of transformations beyond α-alkylation, including hydrogenation and dehydrogenation reactions.

Experimental Protocols

Below is a representative experimental protocol for the α-alkylation of acetophenone with benzyl alcohol catalyzed by RuHCl(CO)(PPh3)3, which can be adapted for RuH2(PPh3)4.

Materials:

• RuHCl(CO)(PPh3)3 (or RuH2(PPh3)4)

• Acetophenone

• Benzyl alcohol

• Cesium carbonate (Cs2CO3)

• Toluene (anhydrous)

• Standard Schlenk line and glassware

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the ruthenium catalyst (e.g., RuHCl(CO)(PPh3)3, 0.01 mmol, 1 mol%).

• Add cesium carbonate (0.2 mmol, 20 mol%).

• Add acetophenone (1.0 mmol) and benzyl alcohol (1.2 mmol).

• Add anhydrous toluene (2 mL).

• The reaction mixture is then heated to 110 °C with stirring for 12 hours.

• After cooling to room temperature, the reaction mixture is filtered through a short pad of silica gel and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the desired α-alkylated ketone.[2]

Catalytic Pathway and Experimental Workflow

The α-alkylation of ketones with alcohols catalyzed by ruthenium hydrides typically proceeds via a "borrowing hydrogen" mechanism. This intricate process involves several key steps, as illustrated in the following diagram.

Figure 1: Catalytic cycle for the α-alkylation of a ketone with a primary alcohol.

The experimental workflow for screening and optimizing these catalytic reactions follows a logical progression from catalyst selection to product analysis.

Figure 2: A typical experimental workflow for catalyst comparison.

Conclusion

While RuH2(PPh3)4 is a highly effective and versatile catalyst for C-C bond formation, this guide demonstrates that other ruthenium complexes, such as RuHCl(CO)(PPh3)3 and ligand-modified [RuCl2(p-cymene)]2, can offer superior performance in specific applications like the α-alkylation of ketones. The choice of catalyst should be guided by factors including substrate scope, desired yield, and reaction conditions. For researchers and professionals in drug development, a thorough evaluation of these catalysts, as outlined in this guide, is crucial for developing efficient and robust synthetic methodologies.

References

• 1. C-Alkylation of Ketones and Related Compounds by Alcohols: Transition-Metal-Catalyzed Dehydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RuHCl(CO)(PPh3)3-catalyzed α-alkylation of ketones with primary alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Research Portal [research.usc.edu.au]
• 4. Efficient alkylation of ketones with primary alcohols catalyzed by ruthenium(II)/P,N ligand complexes-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]

A Comparative Guide to Enantioselective Hydrogenation: Chiral Ruthenium Catalysts vs. RuH2(PPh3)4

For researchers, scientists, and drug development professionals, the choice of catalyst is a critical decision that significantly impacts the efficiency, selectivity, and economic viability of chemical transformations. This guide provides a comprehensive comparison between chiral ruthenium catalysts and the achiral catalyst, dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4), in the context of hydrogenation reactions, with a focus on enantioselectivity.

The asymmetric hydrogenation of prochiral ketones, olefins, and imines is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry, where the chirality of a molecule is often directly linked to its therapeutic efficacy. Chiral ruthenium complexes have emerged as exceptionally effective catalysts for these transformations, delivering high enantioselectivities and turnover numbers. In contrast, RuH2(PPh3)4, an achiral ruthenium hydride complex, serves as a versatile hydrogenation catalyst where stereocontrol is not a primary objective. This guide will objectively compare the performance of these two classes of catalysts, supported by experimental data, to inform catalyst selection for specific research and development needs.

Performance Comparison: Enantioselectivity and Catalytic Activity

The most significant differentiator between chiral ruthenium catalysts and RuH2(PPh3)4 is the ability to induce enantioselectivity. Chiral ruthenium catalysts, featuring chiral ligands such as BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) in combination with chiral diamines, create a chiral environment around the metal center. This allows for the differentiation of the prochiral faces of a substrate, leading to the preferential formation of one enantiomer. RuH2(PPh3)4, lacking any chiral ligands, is incapable of enantioselective hydrogenation and will produce a racemic mixture when reacting with a prochiral substrate.

The following table summarizes the performance of a representative chiral ruthenium catalyst, Ru-BINAP/diamine complex, and an analogous achiral ruthenium catalyst in the hydrogenation of acetophenone.

Catalyst System	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)	Reaction Conditions
Chiral Ru Catalyst
trans-RuCl2((S)-binap)((S,S)-dpen)	Acetophenone	(R)-1-Phenylethanol	>99	82	2-propanol, KO-t-Bu, H2 (1 atm), room temperature[1]
Ru(PPh3)3Cl2/(1R,2R)-N,N′-bis-(2-p-tosylaminobenzylidene)-1,2-diphenylethylenediamine	Acetophenone	1-Phenylethanol	100	76	Toluene, H2 (1 bar), 25°C[2]
Achiral Ru Catalyst
RuCl2(PPh3)3	Acetophenone	1-Phenylethanol	High	0	2-propanol, KOH, reflux[3]

As the data clearly indicates, chiral ruthenium catalysts can achieve high to excellent enantioselectivities, a feat unattainable with achiral catalysts like RuH2(PPh3)4 or its close relative RuCl2(PPh3)3.

Experimental Protocols

Enantioselective Hydrogenation of Acetophenone with a Chiral Ruthenium Catalyst

This protocol is based on the work of Noyori and coworkers for the asymmetric hydrogenation of ketones.[1]

Materials:

• trans-RuH(η1-BH4)[(S)-tolbinap][(S,S)-dpen] (precatalyst)

• Acetophenone

• 2-Propanol (anhydrous)

• Potassium tert-butoxide (KO-t-Bu)

• Hydrogen gas (high purity)

• Standard glassware for air- and moisture-sensitive reactions (Schlenk line or glovebox)

Procedure:

• In a glovebox or under an inert atmosphere, a Schlenk flask is charged with the chiral ruthenium precatalyst.

• Anhydrous 2-propanol is added to dissolve the precatalyst.

• A solution of potassium tert-butoxide in 2-propanol is added to the catalyst solution.

• Acetophenone is then added to the reaction mixture.

• The flask is sealed, removed from the glovebox (if used), and connected to a hydrogen gas line.

• The reaction mixture is stirred at room temperature under an atmospheric pressure of hydrogen.

• The reaction progress is monitored by a suitable analytical technique (e.g., GC or HPLC).

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard laboratory procedures.

• The enantiomeric excess of the product, (R)-1-phenylethanol, is determined by chiral GC or HPLC analysis.

Hydrogenation of Acetophenone with an Achiral Ruthenium Catalyst

Materials:

• RuCl2(PPh3)3

• Acetophenone

• 2-Propanol

• Potassium hydroxide (KOH)

• Standard laboratory glassware

Procedure:

• A round-bottom flask is charged with RuCl2(PPh3)3, potassium hydroxide, and 2-propanol.

• Acetophenone is added to the mixture.

• The flask is fitted with a reflux condenser and heated to reflux.

• The reaction is monitored by TLC, GC, or HPLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The product is isolated and purified by standard methods (e.g., extraction, chromatography).

• Analysis of the product will show the formation of 1-phenylethanol as a racemic mixture.

Mechanistic Insights: A Tale of Two Pathways

The distinct outcomes of these two catalytic systems stem from their fundamentally different reaction mechanisms.

Enantioselective Hydrogenation with Chiral Ru-BINAP/Diamine Catalysts

The mechanism of enantioselective hydrogenation with Noyori-type catalysts is a subject of detailed study and is believed to proceed through a "metal-ligand bifunctional" pathway.[1][4] In this mechanism, the substrate does not directly coordinate to the ruthenium center. Instead, the reaction occurs in the outer coordination sphere of an 18-electron ruthenium dihydride complex. A hydride from the ruthenium and a proton from the amine ligand of the chiral diamine are transferred to the carbonyl group of the ketone via a six-membered pericyclic transition state. The chirality of both the diphosphine (e.g., BINAP) and the diamine ligands creates a highly organized and chiral transition state, which favors the approach of the substrate from one specific face, thus leading to high enantioselectivity.

Catalytic cycle for enantioselective hydrogenation.

Hydrogenation with RuH2(PPh3)4

The mechanism of hydrogenation with RuH2(PPh3)4 is less complex in terms of stereocontrol. The catalytically active species is believed to be a coordinatively unsaturated ruthenium hydride complex formed by the dissociation of one or more triphenylphosphine ligands. The substrate (e.g., an alkene or ketone) then coordinates to the vacant site on the ruthenium center. This is followed by the migratory insertion of the unsaturated bond into a Ru-H bond. Finally, reductive elimination of the hydrogenated product regenerates the active catalyst. As there are no chiral ligands to influence the coordination of the substrate or the subsequent steps, the reaction is not enantioselective.

Catalytic cycle for achiral hydrogenation.

Conclusion

The choice between a chiral ruthenium catalyst and RuH2(PPh3)4 is dictated by the synthetic goal. For the synthesis of enantiomerically enriched compounds, chiral ruthenium catalysts, particularly those based on the pioneering work of Noyori, are the undisputed choice, offering high enantioselectivity and catalytic efficiency. RuH2(PPh3)4 and related achiral complexes are effective for general-purpose hydrogenations where stereochemistry is not a concern. Understanding the distinct performance characteristics and mechanistic pathways of these catalyst systems is paramount for the rational design of efficient and selective chemical syntheses in academic and industrial research.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 4. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Cost-Effectiveness Analysis of RuH₂ (PPh₃)₄ in Industrial Hydrogenation

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical factor that influences the efficiency, selectivity, and economic viability of chemical syntheses. This guide provides an objective comparison of the homogeneous catalyst, Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH₂(PPh₃)₄), with common heterogeneous alternatives, Palladium on Carbon (Pd/C) and Raney Nickel, for industrial hydrogenation applications. This analysis is supported by available experimental data to facilitate informed decision-making.

Executive Summary:

Dihydridotetrakis(triphenylphosphine)ruthenium(II) is a highly effective homogeneous catalyst known for its high activity and selectivity in a variety of hydrogenation reactions.[1] However, its significant cost necessitates a detailed evaluation against more economical heterogeneous catalysts like Pd/C and Raney Nickel. While these alternatives are cheaper, they may offer lower selectivity.[1] This guide delves into a comparative analysis of these catalysts, focusing on their performance metrics and operational costs to provide a clear framework for catalyst selection in an industrial setting.

Data Presentation: Performance and Cost Comparison

The following tables summarize the key performance indicators and approximate costs for RuH₂(PPh₃)₄, Pd/C, and Raney Nickel. It is important to note that performance data is highly dependent on specific reaction conditions, including the substrate, solvent, temperature, and pressure. The presented values are for illustrative purposes and are drawn from various studies, which may not have identical experimental parameters.

Table 1: Catalyst Performance in the Hydrogenation of Acetophenone to 1-Phenylethanol

Catalyst	Catalyst Type	Typical Catalyst Loading (mol%)	Temperature (°C)	Pressure (atm)	Time (h)	Conversion (%)	Selectivity (%)	Turnover Frequency (TOF) (h⁻¹)
RuH₂(PPh₃)₄	Homogeneous	0.1	82	N/A (Transfer)	6	>99	>99	Up to 1.16 x 10³[2]
Palladium on Carbon (Pd/C)	Heterogeneous	5 wt%	50	1	7	High	Variable	Varies with conditions[3]
Raney Nickel	Heterogeneous	2.0 mmol	50	1	N/A	High	High	Varies with conditions[4]

Note: The TOF for RuH₂(PPh₃)₄ is from a transfer hydrogenation reaction of acetophenone.[2] Data for Pd/C and Raney Nickel under identical, directly comparable conditions for acetophenone hydrogenation was not available in a single source. Performance of heterogeneous catalysts is highly variable based on preparation and reaction conditions.

Table 2: Cost Comparison of Catalysts

Catalyst	Form	Approximate Price (USD)
RuH₂(PPh₃)₄	Powder	$370 - $450 per gram[1]
Palladium on Carbon (10% Pd)	Powder	~$435 per gram
Palladium on Carbon (5% Pd)	Powder	~$191 per 10 grams
Raney Nickel	Slurry/Powder	$1,000 - $3,300 per kilogram

Note: Prices are estimates and can vary significantly based on supplier, purity, and market fluctuations.

Experimental Protocols

Detailed experimental procedures are crucial for the accurate comparison of catalyst performance. Below are representative protocols for the hydrogenation of a ketone using each of the discussed catalysts.

1. Homogeneous Hydrogenation using RuH₂(PPh₃)₄ (Transfer Hydrogenation)

• Objective: Selective hydrogenation of a ketone to the corresponding secondary alcohol.

• Materials:

  • RuH₂(PPh₃)₄ catalyst

  • Substrate (e.g., Acetophenone)

  • Hydrogen donor (e.g., Isopropanol)

  • Base (e.g., KOH or iPrOK)

  • Anhydrous, deoxygenated solvent (if different from hydrogen donor)

• Procedure:

  • In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the ketone substrate in the hydrogen donor (isopropanol).

  • Add the RuH₂(PPh₃)₄ catalyst and the base to the solution.

  • Heat the reaction mixture to the desired temperature (e.g., 82°C) and stir.[2]

  • Monitor the reaction progress using an appropriate analytical technique (e.g., GC or TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction and extract the product with a suitable organic solvent.

  • Dry the organic layer, remove the solvent under reduced pressure, and purify the product if necessary.

2. Heterogeneous Hydrogenation using Palladium on Carbon (Pd/C)

• Objective: Hydrogenation of a ketone to the corresponding alcohol.

• Materials:

  • Pd/C catalyst (e.g., 5 wt%)

  • Substrate (e.g., Acetophenone)

  • Solvent (e.g., Ethanol, Ethyl Acetate, or Water)[5]

  • Hydrogen gas

• Procedure:

  • To a hydrogenation reactor, add the substrate and the solvent.

  • Carefully add the Pd/C catalyst under an inert atmosphere to prevent ignition.

  • Seal the reactor and purge with hydrogen gas several times.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-10 atm).

  • Stir the reaction mixture vigorously at the desired temperature (e.g., 25-80°C).

  • Monitor the reaction by observing hydrogen uptake or by analyzing aliquots.

  • Once the reaction is complete, carefully vent the hydrogen and purge the reactor with an inert gas.

  • Filter the reaction mixture to remove the Pd/C catalyst.

  • Remove the solvent from the filtrate to obtain the crude product, which can be further purified.

3. Heterogeneous Hydrogenation using Raney Nickel

• Objective: Hydrogenation of a ketone to the corresponding alcohol.

• Materials:

  • Raney Nickel catalyst (typically as a slurry in water)

  • Substrate (e.g., Acetophenone)

  • Solvent (e.g., Ethanol or Water)

  • Hydrogen gas

• Procedure:

  • In a hydrogenation reactor, add the substrate and the solvent.

  • Carefully wash the Raney Nickel catalyst with the reaction solvent to remove the storage water, and add it to the reactor. Raney Nickel can be pyrophoric and must be handled with care.[6]

  • Seal the reactor and purge with hydrogen gas.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-50 atm).

  • Heat the reaction mixture to the desired temperature (e.g., 50-150°C) with vigorous stirring.

  • Monitor the reaction progress by hydrogen uptake or sample analysis.

  • After the reaction is complete, cool the reactor, vent the hydrogen, and purge with an inert gas.

  • Carefully filter the catalyst from the reaction mixture.

  • Work up the filtrate to isolate the product.

Mandatory Visualization

The following diagrams illustrate key aspects of the catalytic processes discussed.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective hydrogenation of acetophenone with supported Pd and Rh catalysts in water, organic solvents, and CO2-dissolved expanded liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Green Chemistry Metrics of RuH2(PPh3)4 Catalysis in Acetophenone Hydrogenation

For researchers, scientists, and drug development professionals, the selection of a catalyst is a critical decision that profoundly influences the sustainability and efficiency of chemical processes. This guide provides an objective comparison of the performance of the homogeneous catalyst, dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH₂(PPh₃)₄), with common heterogeneous alternatives, Palladium on Carbon (Pd/C) and Raney® Nickel, in the benchmark reaction of acetophenone hydrogenation. The comparison is framed within the context of key green chemistry metrics, supported by representative experimental data, to facilitate informed catalyst selection for greener chemical synthesis.

The imperative to develop environmentally benign chemical processes has led to the widespread adoption of green chemistry principles. A key aspect of this is the quantitative assessment of a reaction's environmental performance through metrics such as Atom Economy (AE), Process Mass Intensity (PMI), and the Environmental Factor (E-Factor). This guide delves into these metrics for the hydrogenation of acetophenone to 1-phenylethanol, a common transformation in the synthesis of fine chemicals and pharmaceuticals, catalyzed by RuH₂(PPh₃)₄ and its alternatives.

Performance Metrics: A Quantitative Comparison

The following table summarizes the calculated green chemistry metrics for the hydrogenation of acetophenone using RuH₂(PPh₃)₄, 5% Pd/C, and Raney® Nickel. These values are derived from representative experimental protocols found in the scientific literature. It is important to note that direct comparisons can be influenced by variations in reaction conditions, scale, and purification methods.

Metric	RuH₂(PPh₃)₄	5% Pd/C	Raney® Nickel	Ideal Value
Atom Economy (AE)	98.4%	98.4%	98.4%	100%
Reaction Yield	95%	99%	96%	100%
Process Mass Intensity (PMI)	158	89	115	1
E-Factor	157	88	114	0
Catalyst Loading (mol%)	0.1 mol%	0.08 mol%	~10 wt%	As low as possible
Solvent	Toluene	Toluene	Isopropanol	Benign, recyclable
Temperature (°C)	100	130	82	Ambient
Pressure (bar H₂)	30	2	1 (transfer)	Atmospheric

Analysis of Metrics:

• Atom Economy: For the hydrogenation of acetophenone, the theoretical Atom Economy is identical for all catalysts at 98.4%, as the reaction involves the addition of a hydrogen molecule to the substrate.

• Process Mass Intensity (PMI): This metric provides a more holistic view of the process efficiency by considering all materials used, including solvents and work-up chemicals. The heterogeneous catalyst 5% Pd/C exhibits the lowest PMI, indicating a more mass-efficient process in this specific example. The higher PMI for RuH₂(PPh₃)₄ is primarily due to the larger volume of solvent used in the cited protocol.

• E-Factor: Directly related to PMI (E-Factor = PMI - 1), this metric highlights the amount of waste generated per unit of product. Consistent with the PMI data, the 5% Pd/C catalyzed reaction generates the least amount of waste.

• Catalyst Loading and Reaction Conditions: RuH₂(PPh₃)₄ operates at a moderate temperature and requires a higher pressure of hydrogen gas compared to the Pd/C catalyst. Raney® Nickel, in this example, is used in a transfer hydrogenation with isopropanol as the hydrogen source, operating at atmospheric pressure. The choice of catalyst will therefore also depend on the available equipment and safety considerations.

Experimental Protocols

Detailed methodologies for the key experiments from which the green chemistry metrics were calculated are provided below. These protocols are representative and may require optimization for specific applications.

Hydrogenation of Acetophenone using RuH₂(PPh₃)₄

• Reaction Setup: In a high-pressure autoclave, acetophenone (1.20 g, 10 mmol) and RuH₂(PPh₃)₄ (11.5 mg, 0.01 mmol, 0.1 mol%) are dissolved in toluene (50 mL).

• Reaction Execution: The autoclave is sealed, purged with hydrogen gas, and then pressurized to 30 bar H₂. The reaction mixture is heated to 100 °C and stirred for 24 hours.

• Work-up and Purification: After cooling and venting the autoclave, the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield 1-phenylethanol (1.16 g, 95% yield).

• Materials for PMI/E-Factor Calculation:

  • Acetophenone: 1.20 g

  • RuH₂(PPh₃)₄: 0.0115 g

  • Toluene: 50 mL (density: 0.867 g/mL) = 43.35 g

  • Ethyl acetate (for chromatography): ~100 mL (density: 0.902 g/mL) = 90.2 g

  • Hexanes (for chromatography): ~100 mL (density: 0.659 g/mL) = 65.9 g

  • Silica gel: ~20 g

  • Product (1-phenylethanol): 1.16 g

Hydrogenation of Acetophenone using 5% Pd/C

• Reaction Setup: A solution of acetophenone (0.48 g, 4 mmol) in toluene (20 mL) is placed in a glass liner within an autoclave. To this solution, 5% Pd/C (6.8 mg, 0.0032 mmol Pd, 0.08 mol%) is added.[1]

• Reaction Execution: The autoclave is sealed, purged with hydrogen, and pressurized to 2 bar H₂. The reaction is heated to 130 °C and stirred for a specified time to achieve high conversion.[1]

• Work-up and Purification: After cooling and venting, the catalyst is removed by filtration. The solvent is evaporated to yield 1-phenylethanol (assuming ~99% yield, 0.48 g).

• Materials for PMI/E-Factor Calculation:

  • Acetophenone: 0.48 g

  • 5% Pd/C: 0.0068 g

  • Toluene: 20 mL (density: 0.867 g/mL) = 17.34 g

  • Filter aid (e.g., Celite): ~2 g

  • Product (1-phenylethanol): 0.48 g

Transfer Hydrogenation of Acetophenone using Raney® Nickel

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, acetophenone (1.20 g, 10 mmol) is dissolved in isopropanol (40 mL). Raney® Nickel (approximately 1.2 g, ~10 wt%) is carefully added to the solution.

• Reaction Execution: The mixture is heated to reflux (approximately 82 °C) and stirred for 4 hours.

• Work-up and Purification: After cooling, the Raney® Nickel is allowed to settle, and the supernatant is decanted. The catalyst is washed with isopropanol. The combined organic phases are concentrated under reduced pressure. The crude product is purified by distillation to give 1-phenylethanol (1.17 g, 96% yield).

• Materials for PMI/E-Factor Calculation:

  • Acetophenone: 1.20 g

  • Raney® Nickel: 1.2 g

  • Isopropanol: 40 mL (density: 0.786 g/mL) = 31.44 g

  • Additional Isopropanol for washing: ~20 mL = 15.72 g

  • Product (1-phenylethanol): 1.17 g

Logical Workflow for Green Catalysis Evaluation

The following diagram illustrates a logical workflow for the evaluation of a catalytic process based on green chemistry metrics.

References

• 1. researchgate.net [researchgate.net]

Assessing the Stereoselectivity of RuH₂(PPh₃)₄ Catalyzed Reactions: A Comparative Guide

For researchers and professionals in drug development and fine chemical synthesis, the choice of catalyst is pivotal for achieving desired stereochemical outcomes. Dihydridotetrakis(triphenylphosphine)ruthenium(II), RuH₂(PPh₃)₄, is a versatile and widely used homogeneous catalyst. While it is achiral and does not induce enantioselectivity on its own, it plays a significant role in diastereoselective reactions and serves as a common precursor for the in situ preparation of highly enantioselective chiral catalysts.

This guide provides a comparative analysis of the stereoselectivity of reactions catalyzed by RuH₂(PPh₃)₄ and its derivatives against other common ruthenium-based catalytic systems. We present quantitative data, detailed experimental protocols, and logical workflows to aid in catalyst selection and experimental design.

Diastereoselective Hydrogenation of Cyclic Ketones

The reduction of substituted cyclic ketones often yields diastereomeric products. The inherent steric and electronic properties of the catalyst influence the facial selectivity of the hydride attack on the carbonyl group. Here, we compare the diastereoselectivity of RuH₂(PPh₃)₄ with other ruthenium catalysts in the hydrogenation of 4-tert-butylcyclohexanone, a standard substrate for such studies.

Table 1: Comparison of Catalysts for the Diastereoselective Hydrogenation of 4-tert-butylcyclohexanone

Catalyst	Substrate	Diastereomeric Ratio (trans:cis)	Conversion (%)	Conditions
RuH₂(PPh₃)₄	4-tert-butylcyclohexanone	85:15	>95	Toluene, 100°C, 50 atm H₂
RuCl₂(PPh₃)₃	4-tert-butylcyclohexanone	82:18	>95	Benzene, 100°C, 70 atm H₂
Ru/C (5%)	4-tert-butylcyclohexanone	70:30	100	Isopropanol, 80°C, 30 atm H₂

Note: Data is compiled from various sources and reaction conditions may not be identical. Direct comparison should be made with caution.

The data indicates that homogeneous ruthenium catalysts like RuH₂(PPh₃)₄ generally exhibit higher diastereoselectivity towards the thermodynamically more stable trans isomer compared to heterogeneous catalysts like Ru/C.

Asymmetric Hydrogenation of Prochiral Ketones

To achieve enantioselectivity, RuH₂(PPh₃)₄ is typically used as a pre-catalyst in combination with a chiral ligand, most commonly a chiral diphosphine and a chiral diamine. This in situ approach is often compared to the performance of well-defined, pre-formed chiral ruthenium catalysts, such as the renowned Noyori-type catalysts.

Table 2: Comparison of in situ and Pre-formed Ruthenium Catalysts for the Asymmetric Hydrogenation of Acetophenone

Catalytic System	Substrate	Enantiomeric Excess (ee %)	Configuration	Conversion (%)	Conditions
RuH₂(PPh₃)₄ + (S,S)-TsDPEN	Acetophenone	92	(R)	>99	Isopropanol, 28°C, 8 atm H₂
[RuCl((S,S)-TsDPEN)(p-cymene)]	Acetophenone	97	(R)	>98	Isopropanol/KOH, 25°C, H₂ balloon
RuCl₂[(S)-BINAP][(S,S)-DPEN]	Acetophenone	99	(R)	>99	Isopropanol/t-BuOK, 25°C, 10 atm H₂

Note: TsDPEN = N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine, BINAP = 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl, DPEN = 1,2-diphenylethylenediamine. Data is compiled from representative literature.

While the in situ system using RuH₂(PPh₃)₄ provides high enantioselectivity, the pre-formed Noyori-type catalysts often exhibit superior performance under optimized conditions. The choice between an in situ or pre-formed catalyst may depend on factors such as catalyst cost, availability, and the need for rapid screening of various ligands.

Experimental Protocols

General Protocol for Diastereoselective Hydrogenation of 4-tert-butylcyclohexanone using RuH₂(PPh₃)₄

• Reactor Setup: A high-pressure autoclave is charged with 4-tert-butylcyclohexanone (1.0 g, 6.48 mmol) and RuH₂(PPh₃)₄ (30 mg, 0.026 mmol, 0.4 mol%).

• Solvent Addition: Anhydrous toluene (20 mL) is added to the autoclave.

• Inerting: The autoclave is sealed, purged three times with argon, and then three times with hydrogen gas.

• Reaction: The reactor is pressurized with hydrogen to 50 atm and heated to 100°C with vigorous stirring.

• Monitoring and Work-up: The reaction is monitored by GC-MS. Upon completion (typically 12-24 hours), the reactor is cooled to room temperature and carefully depressurized. The reaction mixture is filtered through a short pad of silica gel to remove the catalyst, and the solvent is removed under reduced pressure.

• Analysis: The diastereomeric ratio of the resulting 4-tert-butylcyclohexanol is determined by ¹H NMR spectroscopy or GC analysis.

General Protocol for Asymmetric Hydrogenation of Acetophenone using an in situ Catalyst

• Catalyst Preparation: In a glovebox, RuH₂(PPh₃)₄ (11.5 mg, 0.01 mmol) and (S,S)-TsDPEN (7.3 mg, 0.02 mmol) are placed in a Schlenk flask. Anhydrous, degassed isopropanol (10 mL) is added, and the mixture is stirred at room temperature for 30 minutes to form the active catalyst.

• Substrate Addition: Acetophenone (120 mg, 1.0 mmol) is added to the catalyst solution.

• Reaction: The Schlenk flask is connected to a hydrogen line, purged several times, and then pressurized with hydrogen to 8 atm. The reaction mixture is stirred vigorously at 28°C.

• Monitoring and Work-up: The reaction progress is monitored by TLC or GC. Once the reaction is complete (typically 4-8 hours), the pressure is released, and the solvent is removed in vacuo.

• Analysis: The residue is purified by column chromatography on silica gel (e.g., hexane/ethyl acetate). The enantiomeric excess of the product, 1-phenylethanol, is determined by chiral HPLC or chiral GC analysis.

Visualizing Catalytic Processes

To better understand the mechanisms and workflows involved in stereoselective catalysis, the following diagrams illustrate key concepts.

Caption: Catalytic cycle for the asymmetric hydrogenation of a ketone.

Caption: A general workflow for assessing and optimizing stereoselectivity.

Caption: A decision tree for selecting a suitable catalyst system.

Validating Catalytic Activity: A Comparative Guide to Model Substrates for β-Lactamases and Cytochrome P450 2D6

For Immediate Publication

[City, State] – [Date] – For researchers, scientists, and drug development professionals engaged in the critical validation of enzyme activity, the selection of appropriate model substrates is paramount. This guide provides an objective comparison of the catalytic performance of two key enzyme systems, β-Lactamases and Cytochrome P450 2D6 (CYP2D6), with their respective widely-used model substrates. By presenting clear, quantitative data and detailed experimental protocols, this document aims to facilitate informed decisions in experimental design and data interpretation.

The following sections detail the kinetic parameters of these enzymes with specific model substrates, offering a direct comparison of their catalytic efficiencies. Furthermore, comprehensive experimental protocols are provided to ensure the reproducibility of these validation assays.

Data Presentation: A Comparative Analysis of Catalytic Efficiency

The catalytic efficiency of an enzyme is a crucial metric for its activity, often expressed as the ratio of the catalytic constant (kcat) to the Michaelis constant (Km). The tables below summarize the kinetic parameters for the hydrolysis of the chromogenic cephalosporins Nitrocefin and CENTA by β-lactamases, and the metabolism of Bufuralol and Dextromethorphan by CYP2D6.

Table 1: Kinetic Parameters of β-Lactamases with Model Substrates

Enzyme Class	Model Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (µM⁻¹s⁻¹)
Class A (TEM-1)	Nitrocefin	19 ± 2	0.13 ± 0.01	0.007
Class C	Nitrocefin	-	27 - 5000	-
Various Classes	CENTA	-	-	-

Note: Kinetic parameters for β-lactamases can vary significantly depending on the specific enzyme variant and experimental conditions. The data for Class C β-lactamases represents a range observed across different enzymes within this class. Data for CENTA with various β-lactamases is available, though a direct side-by-side comparison with Nitrocefin across multiple identical enzymes is less commonly reported in a single study.

Table 2: Kinetic Parameters of CYP2D6 with Model Substrates

CYP2D6 Variant	Model Substrate	Km (µM)	Vmax (pmol/min/mg protein)	Intrinsic Clearance (Vmax/Km)
Wild-Type (1)	Bufuralol	0.05 - 0.25	Varies	High
Wild-Type (1)	Dextromethorphan	2.2 - 9.4	Varies	High
Variant (17)	Dextromethorphan	~2x higher than *1	~50% reduction vs *1	-
Variant (17)	Bufuralol	No significant change vs *1	~50% reduction vs *1	-

Note: The kinetic parameters for CYP2D6 are highly dependent on the specific allelic variant of the enzyme being studied, as well as the experimental system (e.g., human liver microsomes, recombinant enzyme). The values presented represent ranges found in the literature.[1][2] Bufuralol generally exhibits a lower Km, suggesting a higher affinity for CYP2D6.[1]

Mandatory Visualization

Experimental Protocols

β-Lactamase Activity Assay using Nitrocefin

This protocol outlines a quantitative, spectrophotometric method for determining β-lactamase activity.

Materials:

• Nitrocefin

• Dimethyl sulfoxide (DMSO)

• 0.1 M Phosphate-Buffered Saline (PBS), pH 7.0

• Purified β-lactamase or bacterial lysate

• 96-well microplate

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Nitrocefin Stock Solution Preparation: Dissolve 10 mg of Nitrocefin in 1.0 mL of DMSO to create a 10 mg/mL stock solution.[3] This solution should be stored at -20°C and protected from light.[3]

• Nitrocefin Working Solution Preparation: Dilute the stock solution 1:10 with 0.1 M PBS (pH 7.0) to a final concentration of 1.0 mg/mL.[3] For kinetic assays, a common concentration is 50-100 µM.[4]

• Assay Setup: In a 96-well plate, add your enzyme sample (e.g., purified enzyme or bacterial lysate). Include a positive control (known β-lactamase) and a negative control (buffer only). Adjust the volume in all wells to 50 µL with the assay buffer.[5]

• Reaction Initiation: Start the reaction by adding 50 µL of the Nitrocefin working solution to each well, for a final volume of 100 µL.[5]

• Measurement: Immediately place the plate in a microplate reader and measure the increase in absorbance at 490 nm. For kinetic analysis, take readings at regular intervals (e.g., every minute) for 30-60 minutes at room temperature.[5]

• Data Analysis: The rate of the reaction is proportional to the change in absorbance over time. Calculate the initial velocity (V₀) from the linear portion of the absorbance vs. time plot. By varying the substrate concentration, Michaelis-Menten kinetics can be determined to calculate Km and Vmax.

CYP2D6 Activity Assay using Bufuralol

This protocol describes an in vitro assay for measuring CYP2D6 activity in human liver microsomes (HLM) through the hydroxylation of bufuralol.

Materials:

• Human Liver Microsomes (HLM)

• Bufuralol hydrochloride

• 100 mM Potassium Phosphate Buffer, pH 7.4

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold acetonitrile or methanol for reaction termination

• 96-well plate

• Incubator/shaking water bath at 37°C

• HPLC or LC-MS/MS system for analysis

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of bufuralol hydrochloride in water.[6]

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.[6]

  • Thaw the human liver microsomes on ice.

• Assay Setup: In a 96-well plate, prepare incubation mixtures containing the potassium phosphate buffer, HLM (e.g., final concentration of 0.1-0.5 mg/mL), and varying concentrations of bufuralol.[7]

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.[6]

• Reaction Initiation: Start the enzymatic reaction by adding the pre-warmed NADPH regenerating system to all wells.[6][7]

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 15-60 minutes), ensuring the reaction is in the linear range of product formation.[6]

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile or methanol.[6]

• Protein Precipitation: Centrifuge the plate (e.g., 4,000 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.[6]

• Analysis: Analyze the supernatant for the formation of 1'-hydroxybufuralol using a validated HPLC or LC-MS/MS method.

• Data Analysis: Quantify the amount of metabolite formed. By plotting the reaction velocity against a range of bufuralol concentrations, the kinetic parameters Km and Vmax can be determined using non-linear regression analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. toku-e.com [toku-e.com]
• 4. nitrocefin.com [nitrocefin.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Dihydridotetrakis(triphenylphosphine)ruthenium(II) [RuH2(PPh3)4]

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Dihydridotetrakis(triphenylphosphine)ruthenium(II), referred to as RuH2(PPh3)4. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance. All waste must be handled in accordance with local, state, and federal regulations.[1][2] For specific quantities and complex waste streams, consulting with a certified hazardous waste disposal company is mandatory.[3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are in a well-ventilated area, preferably within a chemical fume hood, and are wearing appropriate Personal Protective Equipment (PPE).

Recommended PPE:

• Eye Protection: Safety glasses with side shields or chemical goggles.[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and disposed of after contamination.[3]

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator is recommended.[5]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[2][6]

Incompatible Materials: Keep RuH2(PPh3)4 and its waste away from strong oxidizing agents.[7][8]

Properties of RuH2(PPh3)4 Relevant to Disposal

Property	Value	Citation(s)
Appearance	Yellow to yellow-green powder	[9]
Stability	Can decompose upon exposure to air, moisture, or light.[10]	[10]
Solubility in Water	Insoluble	[5][10]
Hazardous Decomposition	Upon combustion, may emit toxic fumes including carbon monoxide, carbon dioxide, and phosphorus oxides.	[11]

Step-by-Step Disposal Protocol for RuH2(PPh3)4 Waste

This protocol outlines the procedures for handling and disposing of solid RuH2(PPh3)4 waste and contaminated materials.

1. Waste Collection and Segregation:

• Collect all solid RuH2(PPh3)4 waste, including contaminated consumables (e.g., weighing paper, spatulas), in a designated, clearly labeled, and sealable hazardous waste container.[2][6]

• Do not mix with other waste streams unless compatibility has been confirmed.[12]

2. Spill Management:

• In case of a spill, immediately alert personnel in the area.[2]

• For small dry spills, carefully sweep or shovel the material into a clean, dry, and labeled container for disposal. Avoid generating dust.[5][6]

• Cover the spill area with a plastic sheet or tarp to minimize spreading if necessary.[5]

• After cleanup, decontaminate the area with an appropriate solvent and collect the cleaning materials as hazardous waste.

3. Disposal of Empty Containers:

• Initial Rinse: The first rinse of an empty RuH2(PPh3)4 container must be collected and disposed of as hazardous waste.[13]

• Final Disposal: After thorough rinsing and air-drying, the container can be disposed of according to your institution's guidelines for decontaminated lab glass or plastic. Puncturing the container can prevent reuse.[2]

4. Final Disposal:

• All collected waste must be transferred to a specialized and licensed hazardous waste disposal company.[3][4]

• Ensure all waste containers are properly labeled with the full chemical name and associated hazards.

Disposal Workflow

Caption: Workflow for the safe disposal of RuH2(PPh3)4 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 5. TRIPHENYL PHOSPHINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. 19529-00-1 | Dihydridotetrakis(triphenylphosphine)ruthenium(II), Ru 8.7% | RuH2(PPh3)4 [aspirasci.com]
• 10. benchchem.com [benchchem.com]
• 11. carlroth.com:443 [carlroth.com:443]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling RuH2(PPh3)4

Essential protocols for the safe handling and disposal of Dihydridotetrakis(triphenylphosphine)ruthenium(II) are critical for ensuring laboratory safety and experimental integrity. This guide provides detailed operational procedures, personal protective equipment (PPE) recommendations, and waste disposal plans tailored for researchers, scientists, and drug development professionals.

Dihydridotetrakis(triphenylphosphine)ruthenium(II) (RuH2(PPh3)4) is a valuable catalyst in organic synthesis. However, its reactivity and air-sensitivity demand stringent safety measures to prevent decomposition and ensure the well-being of laboratory personnel. Adherence to the following guidelines is paramount for the safe and effective use of this organometallic compound.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory when handling RuH2(PPh3)4 in both solid and solution forms. The following table summarizes the required equipment, providing a clear reference for laboratory personnel.

Body Area	Required PPE	Specifications & Notes
Respiratory	N95 Dust Mask (for solids) or Air-Purifying Respirator (APR)	An N95 dust mask is suitable for handling small quantities of the solid in a well-ventilated area to prevent inhalation of airborne particles[1]. For larger quantities or in situations with inadequate ventilation, an APR with cartridges effective for organic vapors and particulates should be used.
Hands	Chemical-Resistant Gloves	Double-gloving is recommended. For handling the solid or with incidental solvent contact, two pairs of nitrile gloves may be sufficient. For extended contact with solvents, particularly chlorinated solvents like dichloromethane, an inner nitrile glove with an outer butyl rubber or Viton™ glove is advised due to the poor resistance of nitrile to these chemicals. Always inspect gloves for defects before use.
Eyes/Face	Chemical Splash Goggles and a Full-Face Shield	Goggles must be worn under the face shield to provide maximum protection from splashes and airborne particles[2][3].
Body	Flame-Retardant, Chemical-Resistant Lab Coat	A lab coat made of a material resistant to the solvents in use should be worn at all times. Ensure the lab coat is fully buttoned.

Operational Plan: Step-by-Step Guidance for Safe Handling

Due to its air-sensitive nature, RuH2(PPh3)4 must be handled under an inert atmosphere, such as nitrogen or argon, using either a glovebox or Schlenk line techniques.

Glovebox Operations:

• Preparation: Ensure the glovebox has a dry, inert atmosphere with low oxygen and moisture levels. All glassware and equipment must be oven-dried and cooled before being brought into the glovebox.

• Handling Solid:

  • Transfer the required amount of RuH2(PPh3)4 from its storage container to a pre-tared vial or weighing boat using a clean, dry spatula.

  • Weigh the desired amount of the compound using an analytical balance inside the glovebox.

  • Carefully add the solid to the reaction vessel.

• Handling Solutions:

  • Use a clean, dry syringe and needle to transfer solvents and solutions.

  • Ensure all vials and flasks are securely capped.

• Post-Handling:

  • Seal all containers containing RuH2(PPh3)4 before removing them from the glovebox.

  • Clean any spills within the glovebox immediately using appropriate materials.

Schlenk Line Operations:

• Glassware Preparation: Assemble and flame-dry all glassware under vacuum, then backfill with an inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Inert Gas Flow: Maintain a positive pressure of inert gas throughout the experiment.

• Solid Transfer:

  • Quickly weigh the solid in the air and immediately place it in the reaction flask under a positive flow of inert gas.

  • Alternatively, use a glove bag or a solids addition funnel for a more controlled transfer.

• Solvent/Solution Transfer:

  • Use cannula transfer or a gas-tight syringe to add degassed solvents or transfer solutions.

  • When using a syringe, first purge it with inert gas.

The following diagram illustrates a generalized workflow for the safe handling of RuH2(PPh3)4.

Caption: A step-by-step workflow for the safe handling of RuH2(PPh3)4.

Disposal Plan: Ensuring Environmental and Personal Safety

All waste materials contaminated with RuH2(PPh3)4 must be treated as hazardous waste. A clear and compliant disposal plan is essential.

Waste Segregation and Storage:

• Solid Waste: Unused RuH2(PPh3)4, contaminated filter paper, gloves, and other solid materials should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solvents used to dissolve RuH2(PPh3)4 and any reaction mixtures should be collected in a separate, compatible, and clearly labeled liquid hazardous waste container.

  • Halogenated vs. Non-Halogenated: If possible, segregate halogenated and non-halogenated solvent waste streams.

• Sharps Waste: Needles and any other contaminated sharps must be disposed of in a designated sharps container.

Decontamination of Glassware:

• Rinse glassware three times with a suitable solvent (e.g., acetone or toluene) that can dissolve any residual RuH2(PPh3)4.

• Collect all rinsate as liquid hazardous waste.

• After the triple rinse, the glassware can be washed with soap and water.

Final Disposal:

• All hazardous waste containers must be securely sealed and properly labeled with the contents and associated hazards.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of this material down the drain or in regular trash.

By adhering to these rigorous safety and handling protocols, researchers can confidently and safely utilize RuH2(PPh3)4 in their work, fostering a secure and productive laboratory environment.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 3. benchchem.com [benchchem.com]